Prodigiosin

Core Science & Biosynthesis

The Crimson Tide: An In-depth Guide to the Origins and Discovery of Prodigiosin

For Researchers, Scientists, and Drug Development Professionals

Prodigiosin (B1679158), a vibrant red pigment produced by various bacteria, has a rich history intertwined with microbiology and natural product chemistry. This document provides a comprehensive overview of its origins, discovery, biosynthesis, and the methodologies used for its study. Its potent biological activities, including antibacterial, antifungal, immunosuppressive, and anticancer properties, make it a molecule of significant interest in drug development.

Historical Origins and Discovery

The story of prodigiosin predates modern microbiology, with historical accounts of "bleeding" bread or polenta likely being the first observations of its producing organism, Serratia marcescens. In 1819, a Venetian pharmacist named Bartolomeo Bizio investigated an occurrence of blood-red discoloration on polenta.[1] He identified the causative agent as a microorganism, which he named Serratia marcescens in honor of the physicist Serafino Serrati. The pigment itself was named prodigiosin in 1902, derived from the Latin word "prodigiosus," meaning prodigious or miraculous, alluding to the seemingly miraculous appearance of "blood" on foodstuffs.[1] It wasn't until the 1960s that the correct tripyrrole chemical structure of prodigiosin was fully elucidated.[2]

Prodigiosin is primarily known as a secondary metabolite of Serratia marcescens, but it is also produced by other Gram-negative and Gram-positive bacteria.[3][4] These include various species of Vibrio, Pseudomonas, Alteromonas, and actinomycetes like Streptomyces.[3][4][5]

Biosynthesis of Prodigiosin

The biosynthesis of prodigiosin is a complex process involving a bifurcated pathway that converges to produce the final tripyrrole structure. This process is orchestrated by the pig gene cluster, which in Serratia marcescens typically contains 14 genes (pigA through pigN).[1][3][6] The pathway involves the synthesis of two precursor molecules, 2-methyl-3-amylpyrrole (MAP) and 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC), which are then condensed to form prodigiosin.[7]

Regulation of Prodigiosin Production

The production of prodigiosin is tightly regulated by a variety of factors, including environmental cues and complex regulatory networks. Temperature is a critical factor, with pigment production being optimal at lower temperatures (around 25-30°C) and often inhibited at 37°C.[5][8] This thermoregulation is primarily controlled at the transcriptional level, with the transcription factor HexS playing a key role.[5][8] Other regulatory systems involved include the EnvZ/OmpR two-component system and quorum sensing, which allows the bacteria to coordinate gene expression based on population density.[4][6]

Quantitative Data on Prodigiosin Production

The yield of prodigiosin can vary significantly depending on the producing strain and the culture conditions. The following table summarizes prodigiosin production reported in various studies.

Producing Organism	Culture Conditions	Prodigiosin Yield	Reference
Serratia marcescens	Glycerol (B35011) and mannitol (B672) containing medium	184.32 - 277.74 mg/L
Serratia marcescens	Oil supplemented Luria-Bertani broth	56 - 790 mg/L
Serratia rubidaea RAM_Alex	Optimized nutrient broth	~1600.511 mg/L
Serratia marcescens UCP 1549	Semiarid soil isolate	~49.5 g/L	[9]
Serratia marcescens JSSCPM1	Not specified	1.5 g/L	[9]
Recombinant Pseudomonas putida	Rich medium, high aeration, 20°C	94 mg/L	[10]
Serratia marcescens M1	Not specified, after 72 hrs	830.2 units/cell	[11]

Experimental Protocols

Extraction and Purification of Prodigiosin

The following is a generalized protocol for the extraction and purification of prodigiosin from a bacterial culture, based on common methodologies.

Methodology:

• Cell Harvesting: Centrifuge the bacterial culture (e.g., Serratia marcescens grown in peptone glycerol broth) to pellet the cells.[12] Discard the supernatant.

• Extraction: Resuspend the cell pellet in an appropriate solvent. Acidified methanol (e.g., 4% v/v of 1 M HCl in methanol) or ethyl acetate (B1210297) are commonly used.[10][13] Vortex or shake the mixture to facilitate the extraction of the pigment.

• Clarification: Centrifuge the mixture to pellet the cell debris. Collect the supernatant containing the crude prodigiosin extract.

• Purification (Column Chromatography): The crude extract can be purified using silica gel column chromatography. The column is typically eluted with a solvent system such as a gradient of n-hexane and ethyl acetate.[14]

• Purification (Thin Layer Chromatography): Further purification and assessment of purity can be achieved using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., chloroform:methanol).[15]

Quantification of Prodigiosin

Spectrophotometric Method:

Prodigiosin concentration can be determined spectrophotometrically. The purified pigment is dissolved in a suitable solvent (e.g., acidified ethanol), and the absorbance is measured at its maximum wavelength (λmax), which is typically around 535 nm.[10][13][15] The concentration can be calculated using the Beer-Lambert law and the molar extinction coefficient of prodigiosin (ε535 = 139,800 M⁻¹cm⁻¹ in acidified ethanol).[10]

High-Performance Liquid Chromatography (HPLC):

HPLC provides a more accurate method for the quantification and purity assessment of prodigiosin.

• Column: A C18 column is commonly used.[13]

• Mobile Phase: A mixture of methanol and water is often employed as the mobile phase.[13]

• Detection: Prodigiosin is detected by its absorbance at approximately 535 nm.[16] The retention time and peak area are used for identification and quantification against a standard.

Conclusion

Prodigiosin remains a fascinating natural product with a long history and a promising future. Its vibrant color and potent biological activities have captured the attention of scientists for centuries. A thorough understanding of its origins, biosynthesis, and the methodologies for its study is crucial for harnessing its full potential in the development of novel therapeutics and other biotechnological applications. This guide provides a foundational resource for researchers and professionals seeking to explore the multifaceted world of this crimson pigment.

References

• 1. PtrA regulates prodigiosin synthesis and biological functions in Serratia marcescens FZSF02 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Biosynthesis and Bioactivity of Prodiginine Analogs in Marine Bacteria, Pseudoalteromonas: A Mini Review [frontiersin.org]
• 3. Frontiers | PtrA regulates prodigiosin synthesis and biological functions in Serratia marcescens FZSF02 [frontiersin.org]
• 4. Frontiers | Identification of Essential Genes Associated With Prodigiosin Production in Serratia marcescens FZSF02 [frontiersin.org]
• 5. Thermoregulation of Prodigiosin Biosynthesis by Serratia marcescens is Controlled at the Transcriptional Level and Requires HexS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of Essential Genes Associated With Prodigiosin Production in Serratia marcescens FZSF02 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification and Verification of the Prodigiosin Biosynthetic Gene Cluster (BGC) in Pseudoalteromonas rubra S4059 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thermoregulation of Prodigiosin Biosynthesis by Serratia marcescens is Controlled at the Transcriptional Level and Requires HexS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Efficient recombinant production of prodigiosin in Pseudomonas putida [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. rjlbpcs.com [rjlbpcs.com]
• 13. Synergistic bactericidal profiling of prodigiosin extracted from Serratia marcescens in combination with antibiotics against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CN103467352A - Prodigiosin extraction and purification method - Google Patents [patents.google.com]
• 15. new.academiapublishing.org [new.academiapublishing.org]
• 16. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]

The Crimson Tide of Discovery: A Technical Guide to the Historical Context of Prodigiosin Pigment Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the rich history of prodigiosin (B1679158), a vibrant red pigment with a remarkable range of biological activities. From its early observation as a mysterious "bleeding" phenomenon on communion wafers to its current status as a promising therapeutic agent, this document provides a comprehensive overview of the key research milestones, experimental methodologies, and scientific understanding of prodigiosin that has evolved over more than a century.

Early Observations and Discovery

The story of prodigiosin begins long before its chemical structure was known. Historical accounts from as early as 332 B.C. describe instances of "blood" appearing on bread and other starchy foods, an event often interpreted with religious significance. It wasn't until the 19th century that these occurrences were linked to a microorganism. In 1819, Bartolomeo Bizio, an Italian pharmacist, investigated a "bleeding" polenta and identified the causative agent, a bacterium he named Serratia marcescens. He named the red pigment "prodigiosin," derived from the Latin word prodigium, meaning a prodigy or marvel, reflecting the striking appearance of the pigmented bacterial colonies.

Elucidation of Chemical Structure and Biosynthesis

The true scientific investigation into prodigiosin began in the early 20th century. A pivotal moment in understanding this pigment was the elucidation of its chemical structure.

Key Milestones in Structural and Biosynthetic Research:

• 1929: The first successful extraction and partial characterization of prodigiosin were achieved by Hubbard and Rimington.

• 1934: The tripyrrole nature of the prodigiosin backbone was proposed.

• 1960s: The complete chemical structure of prodigiosin (C20H25N3O) was finally confirmed through the pioneering work of Wasserman and his colleagues, utilizing chemical degradation and synthesis techniques.[1]

• 1966: The bifurcated biosynthesis pathway of prodigiosin was first articulated, proposing the synthesis of two precursor molecules that are later condensed.[1][2]

The biosynthesis of prodigiosin is a fascinating example of convergent secondary metabolism. It involves two separate branches that synthesize two different pyrrole-containing precursors: 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-methyl-3-amylpyrrole (MAP). These two precursors are then enzymatically condensed to form the final prodigiosin molecule.

Experimental Workflow: Co-synthesis Experiments

A classic experimental approach that was instrumental in deciphering the bifurcated biosynthesis pathway was the use of co-synthesis or cross-feeding experiments with mutant strains of Serratia marcescens.

Methodology:

• Mutant Generation: Non-pigmented mutant strains of S. marcescens were generated by exposure to mutagens such as ultraviolet light.

• Phenotypic Screening: Mutants were screened for their inability to produce the red pigment.

• Co-culturing: Different non-pigmented mutant strains were streaked in close proximity to each other on a solid agar (B569324) medium.

• Observation: The appearance of red pigmentation at the interface where two different mutant strains grew close to each other indicated that one strain was producing a diffusible intermediate that the other strain could utilize to complete the biosynthesis of prodigiosin.

• Intermediate Identification: By systematically co-culturing different mutant pairs, researchers were able to group the mutants based on which precursor they were unable to synthesize (either MBC or MAP) and identify the diffusible nature of these intermediates.

Co-synthesis experimental workflow for elucidating the prodigiosin biosynthetic pathway.

Prodigiosin Biosynthesis Pathway (pig operon)

The genes responsible for prodigiosin biosynthesis, collectively known as the pig operon, have been extensively studied. The pathway involves a series of enzymatic reactions to synthesize and combine the MAP and MBC precursors.

Convergent biosynthesis of prodigiosin from MAP and MBC precursors.

Evolution of Extraction and Purification Protocols

The methods for extracting and purifying prodigiosin have evolved significantly over time, driven by the need for higher purity and yield for structural elucidation and bioactivity studies.

Historical Period	Key Researchers/Methods	Extraction Solvents	Purification Techniques
Early 20th Century	Hubbard and Rimington	Ethanol (B145695), Methanol, Acetone	Fractional crystallization
Mid-20th Century	Wasserman and others	Chloroform (B151607), Acidified Ethanol	Alumina column chromatography
Late 20th Century	Various	Dichloromethane, Ethyl acetate	Silica gel column chromatography, Thin-layer chromatography (TLC)
21st Century	Various	Methanol, Acetone (often acidified)	High-performance liquid chromatography (HPLC), Flash chromatography

Historical Experimental Protocol: Extraction and Purification (Mid-20th Century)

A typical protocol from the mid-20th century for the extraction and purification of prodigiosin would have involved the following steps:

• Fermentation: Serratia marcescens was cultured in a nutrient-rich broth (e.g., peptone-glycerol broth) at room temperature for several days until a deep red color was observed.

• Cell Harvesting: The bacterial cells were harvested by centrifugation.

• Extraction: The cell pellet was repeatedly extracted with a solvent such as acidified ethanol or chloroform until the red pigment was no longer visible in the cells.

• Solvent Evaporation: The solvent from the combined extracts was removed under reduced pressure to yield a crude, dark red solid.

• Column Chromatography: The crude prodigiosin was dissolved in a small amount of a suitable solvent and loaded onto a column packed with alumina. The column was then eluted with a series of solvents of increasing polarity (e.g., petroleum ether, benzene, chloroform, and ethanol) to separate prodigiosin from other cellular components.

• Crystallization: The fractions containing the purified prodigiosin were combined, the solvent was evaporated, and the resulting solid was recrystallized from a solvent mixture like chloroform-petroleum ether to obtain crystalline prodigiosin.

Discovery of Biological Activities: A Chronological Overview

The initial interest in prodigiosin was primarily due to its striking color. However, as research progressed, a wide array of biological activities were discovered, transforming its status from a mere pigment to a molecule of significant therapeutic interest.

• 1940s-1950s: Antibacterial and Antifungal Activity: Early studies revealed that prodigiosin possessed inhibitory activity against various bacteria and fungi.

• 1960s-1970s: Antiprotozoal and Antimalarial Activity: The spectrum of antimicrobial activity was expanded to include protozoan parasites, including the malaria parasite Plasmodium falciparum.

• 1980s-1990s: Immunosuppressive Activity: A significant breakthrough was the discovery of prodigiosin's immunosuppressive properties, showing its ability to suppress T-cell proliferation.

• 1990s-Present: Anticancer Activity: The most intensely studied activity of prodigiosin in recent decades is its ability to induce apoptosis (programmed cell death) in a wide range of cancer cell lines with minimal toxicity to normal cells.[3]

Quantitative Bioactivity Data

The following tables summarize the quantitative data on the biological activities of prodigiosin against various microorganisms and cancer cell lines.

Table 1: Antibacterial Activity of Prodigiosin (Minimum Inhibitory Concentration - MIC)

Bacterial Species	Gram Stain	MIC (µg/mL)	Reference
Staphylococcus aureus	Positive	4 - 8	[4]
Bacillus subtilis	Positive	4	[5]
Escherichia coli	Negative	15.9	[5]
Pseudomonas aeruginosa	Negative	16	[4]
Klebsiella pneumoniae	Negative	31.25	[5]

Table 2: Antifungal Activity of Prodigiosin (Minimum Inhibitory Concentration - MIC)

Fungal Species	MIC (µg/mL)	Reference
Candida albicans	12.5
Aspergillus niger	25
Fusarium oxysporum	6.25

Table 3: Anticancer Activity of Prodigiosin (IC50 Values)

Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
HeLa	Cervical Cancer	0.5
MCF-7	Breast Cancer	1.5	[6]
HepG2	Liver Cancer	2.0	[6]
A549	Lung Cancer	1.8	[7]
K562	Leukemia	0.25	[8]
HCT-116	Colon Cancer	0.9	[7]

Mechanisms of Action: Signaling Pathways

The diverse biological activities of prodigiosin stem from its interaction with multiple cellular targets and signaling pathways.

Immunosuppressive Activity: Inhibition of Jak3 Signaling

Prodigiosin's immunosuppressive effects are primarily mediated through the inhibition of T-cell proliferation. It achieves this by targeting the Janus kinase 3 (Jak3), a tyrosine kinase crucial for signal transduction from interleukin-2 (B1167480) (IL-2) receptors. By inhibiting Jak3, prodigiosin disrupts the IL-2 signaling cascade, which is essential for T-cell activation and proliferation.

Inhibition of the Jak3 signaling pathway by prodigiosin, leading to immunosuppression.

Anticancer Activity: Induction of Apoptosis

Prodigiosin's potent anticancer activity is largely attributed to its ability to induce apoptosis in cancer cells through multiple mechanisms.[3] It can trigger both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis. Key events include the disruption of the mitochondrial membrane potential, release of cytochrome c, activation of caspases, and eventual cell death.[2]

References

• 1. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 3. Anticancer and Immunomodulatory Activities of Prodigiosin Extracted and Purified from Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic bactericidal profiling of prodigiosin extracted from Serratia marcescens in combination with antibiotics against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Cytotoxic Effect of Prodigiosin, Natural Red Pigment, Isolated from Serratia marcescens UFPEDA 398 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

The Crimson Tide: A Technical Guide to the Complete Biosynthesis of Prodigiosin

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the complete biosynthetic pathway of prodigiosin (B1679158), a promising tripyrrole red pigment with a wide range of biological activities, including antibacterial, antifungal, immunosuppressive, and anticancer properties. This document details the enzymatic steps, genetic regulation, and experimental methodologies used to elucidate this complex pathway, presenting quantitative data in a clear, tabular format and visualizing key processes through detailed diagrams.

The Bifurcated Pathway of Prodigiosin Synthesis

The biosynthesis of prodigiosin is a fascinating example of convergent secondary metabolism, where two independent pathways assemble precursor molecules that are subsequently condensed to form the final product.[1][2][3] This bifurcated pathway is orchestrated by the pig gene cluster, which encodes the necessary enzymes for the synthesis of two key intermediates: 2-methyl-3-n-amyl-pyrrole (MAP) and 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC).[4][5]

The Monopyrrole (MAP) Branch

The synthesis of the monopyrrole, 2-methyl-3-n-amyl-pyrrole (MAP), is a unique pathway involving enzymes encoded by the pigB, pigD, and pigE genes.[6][7] The pathway initiates with the condensation of pyruvate (B1213749) and 2-octenal (B7820987), a derivative of fatty acid metabolism.[8][9]

• Step 1: Condensation - The enzyme PigD, a thiamine (B1217682) pyrophosphate (TPP)-dependent enzyme, catalyzes the condensation of pyruvate and 2-octenal to form 3-acetyloctanal with the release of CO2.[6]

• Step 2: Transamination and Cyclization - PigE, a transaminase, facilitates the transfer of an amino group to 3-acetyloctanal, which then undergoes spontaneous cyclization to form H2MAP.[6]

• Step 3: Oxidation - Finally, the enzyme PigB catalyzes the oxidation of H2MAP to yield the final monopyrrole precursor, MAP.[6]

The Bipyrrole (MBC) Branch

The assembly of the bipyrrole, 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC), is a more complex process involving a greater number of enzymes from the pig cluster, including pigA, pigF, pigG, pigH, pigI, pigJ, pigL, and pigM.[6][10]

• Step 1: Proline Activation and Loading - The biosynthesis of MBC begins with the activation of L-proline. PigI, an L-prolyl-AMP ligase, activates L-proline, which is then loaded onto the peptidyl carrier protein (PCP) domain of PigG. This process is facilitated by the 4'-phosphopantetheinyl transferase, PigL, which converts the apo-PCP of PigG to its active holo-form.[6][11]

• Step 2: Oxidation to a Pyrrole (B145914) - The proline moiety attached to PigG is then oxidized by PigA to form a pyrrolyl-2-carboxyl-S-PCP intermediate.[6][11]

• Step 3: Chain Extension and Second Pyrrole Ring Formation - The pyrrole-2-carboxyl group is transferred to the cysteine active site of PigJ. A polyketide-type chain extension follows, leading to the formation of the second pyrrole ring.[6]

• Step 4: Modification and Release - Subsequent modifications, including methylation by PigF and other steps catalyzed by PigH and PigM, lead to the formation of 4-hydroxy-2,2'-bipyrrole-5-carbaldehyde (B564090) (HBC).[12] Finally, an O-methylation step, also catalyzed by PigF, and potentially involving PigN, yields the mature bipyrrole precursor, MBC.[12]

The Final Condensation

The culmination of the prodigiosin biosynthetic pathway is the condensation of the two precursors, MAP and MBC. This final step is catalyzed by the prodigiosin synthetase, PigC, which ligates the two molecules to form the characteristic tripyrrole structure of prodigiosin.[1][3][13]

Visualization of the Prodigiosin Biosynthesis Pathway

The following diagrams, generated using the DOT language, illustrate the key stages of prodigiosin biosynthesis.

Figure 1: The bifurcated biosynthetic pathway of prodigiosin.

Quantitative Data on Prodigiosin Biosynthesis

While extensive qualitative data exists for the prodigiosin pathway, comprehensive quantitative data for all enzymatic steps is still an active area of research. The following table summarizes available quantitative information on prodigiosin production and the kinetics of a key enzyme.

Parameter	Value	Organism/Conditions	Reference
Prodigiosin Yield
2.3 g/L	Serratia marcescens C3 with starch and peptone	[14]
6.7 g/L	Serratia marcescens C3 with optimized C/N ratio	[14]
15.6 g/L	Serratia marcescens C3 with immobilization	[14]
19.7 mg/L	Serratia rubidaea in shake flask	[9]
574 units/cell	Serratia marcescens XU1, optimized conditions	[15]
Enzyme Kinetics (PigC)
Apparent Km (MBC)	23.4 µmol/L	Recombinant E. coli	[16]
Apparent Km (DMEP)	4.2 µmol/L	Recombinant E. coli	[16]
Optimal Temperature	10 °C	Recombinant E. coli	[16]
Optimal pH	7.5	Recombinant E. coli	[16]

Experimental Protocols

The elucidation of the prodigiosin biosynthetic pathway has relied on a combination of genetic and biochemical techniques. Below are detailed methodologies for key experiments.

Gene Knockout in Serratia marcescens using a Suicide Vector

This protocol describes the generation of in-frame deletion mutants in Serratia marcescens using a suicide vector system, such as pKNG101, which relies on homologous recombination.

Figure 2: Workflow for gene knockout in Serratia marcescens.

Materials:

• Serratia marcescens wild-type strain

• Suicide vector (e.g., pKNG101)

• Donor E. coli strain (e.g., S17-1 λpir)

• Primers for target gene flanking regions

• PCR reagents

• Restriction enzymes and T4 DNA ligase

• Competent cell preparation reagents

• Luria-Bertani (LB) agar (B569324) and broth

• Appropriate antibiotics for selection

• Sucrose for counter-selection

Procedure:

• Construct the "Mutator" Fragment: Amplify ~1 kb regions upstream and downstream of the target gene using PCR. The primers should be designed with overlapping sequences. Fuse the two PCR products using overlap extension PCR to create a single "mutator" fragment that lacks the target gene.

• Clone into Suicide Vector: Digest the "mutator" fragment and the suicide vector with appropriate restriction enzymes and ligate them together. Transform the ligation mixture into a suitable E. coli cloning strain.

• Transfer to Donor Strain: Isolate the recombinant plasmid and transform it into a donor E. coli strain that can conjugate with Serratia marcescens.

• Conjugation: Mix the donor E. coli and recipient Serratia marcescens strains on an LB agar plate and incubate overnight to allow for conjugation.

• Selection of Single-Crossover Integrants: Resuspend the conjugation mixture and plate on selective agar containing an antibiotic to which the suicide vector confers resistance and a counter-selective agent to eliminate the E. coli donor.

• Selection of Double-Crossover Mutants: Inoculate single-crossover colonies into non-selective LB broth and grow overnight to allow for the second homologous recombination event. Plate serial dilutions of the culture onto LB agar containing sucrose (for sacB-based vectors) to select for cells that have lost the suicide vector backbone.

• Screening and Confirmation: Screen the resulting colonies by PCR using primers that flank the target gene to identify colonies where the gene has been deleted. Confirm the deletion by DNA sequencing.

Cross-Feeding (Syntrophic) Assays

Cross-feeding experiments are used to determine the order of steps in a biosynthetic pathway by observing if a mutant blocked at one step can be "fed" by an intermediate accumulated and secreted by a mutant blocked at a later step.

Figure 3: Workflow for a cross-feeding experiment.

Materials:

• A set of Serratia marcescens mutants, each blocked in a different step of the prodigiosin biosynthesis pathway.

• Agar plates with a medium that supports prodigiosin production (e.g., peptone-glycerol agar).

Procedure:

• Prepare Plates: Use agar plates with a medium that promotes prodigiosin production.

• Streak Donor Strain: Streak a single line of the "donor" mutant across the center of the agar plate.

• Incubate: Incubate the plate for 24-48 hours at a temperature conducive to prodigiosin production (typically 25-30°C) to allow the donor strain to grow and secrete any accumulated intermediates.

• Streak Recipient Strain: Streak a single line of the "recipient" mutant perpendicular to the donor streak, ensuring the streaks are close but not touching.

• Incubate Again: Incubate the plate for another 24-48 hours.

• Observe Results: Examine the plate for the appearance of red pigment in the recipient strain's growth streak where it is in close proximity to the donor streak.

• Interpretation:

  • If the recipient strain produces prodigiosin, it means that the donor strain is blocked at a step later in the pathway and is accumulating and secreting an intermediate that the recipient can utilize.

  • If the recipient strain does not produce prodigiosin, it means the donor strain is blocked at a step earlier than or the same as the recipient.

Extraction and Quantification of Prodigiosin and its Precursors by LC-MS

Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for the separation, identification, and quantification of prodigiosin and its biosynthetic intermediates.

Materials:

• Serratia marcescens culture (wild-type or mutant)

• Solvents for extraction (e.g., acidified methanol (B129727), ethyl acetate)

• LC-MS system (e.g., HPLC or UPLC coupled to a mass spectrometer)

• C18 reverse-phase column

• Mobile phase solvents (e.g., acetonitrile (B52724), water, formic acid)

• Standards for prodigiosin, MAP, and MBC (if available)

Procedure:

• Sample Preparation:

  • Centrifuge the bacterial culture to pellet the cells.

  • Extract the pigment from the cell pellet using an appropriate solvent, such as acidified methanol or ethyl acetate. Sonication or vigorous vortexing can aid in extraction.

  • Centrifuge the mixture to remove cell debris and collect the supernatant containing the extracted compounds.

  • Filter the supernatant through a 0.22 µm filter before LC-MS analysis.

• LC-MS Analysis:

  • Chromatography: Separate the extracted compounds on a C18 reverse-phase column using a gradient of mobile phase, typically water and acetonitrile with a small amount of formic acid to improve ionization.

  • Mass Spectrometry: Analyze the eluting compounds using a mass spectrometer in positive ion mode. Monitor for the specific m/z values of prodigiosin ([M+H]⁺ ≈ 324.2), MAP ([M+H]⁺), and MBC ([M+H]⁺).

  • Quantification: For quantitative analysis, create a standard curve using known concentrations of purified prodigiosin, MAP, and MBC. If standards are unavailable, relative quantification can be performed by comparing the peak areas of the compounds in different samples.

Conclusion

The complete biosynthesis of prodigiosin is a well-characterized yet continuously studied pathway with significant implications for synthetic biology and drug development. The modularity of its bifurcated synthesis offers opportunities for combinatorial biosynthesis to generate novel prodiginine analogs with potentially enhanced or novel therapeutic properties. A thorough understanding of the enzymes involved, their kinetics, and the methods to manipulate the pathway are crucial for harnessing the full potential of this remarkable natural product. This guide provides a foundational resource for researchers aiming to explore and exploit the fascinating world of prodigiosin biosynthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Suicide vectors for antibiotic marker exchange and rapid generation of multiple knockout mutants by allelic exchange in Gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of Essential Genes Associated With Prodigiosin Production in Serratia marcescens FZSF02 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ableweb.org [ableweb.org]
• 11. researchgate.net [researchgate.net]
• 12. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 13. researchgate.net [researchgate.net]
• 14. ableweb.org [ableweb.org]
• 15. new.academiapublishing.org [new.academiapublishing.org]
• 16. Synergistic bactericidal profiling of prodigiosin extracted from Serratia marcescens in combination with antibiotics against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]

The Crimson Cascade: A Technical Guide to the Key Enzymes and Genes in Prodigiosin Synthesis

For Researchers, Scientists, and Drug Development Professionals

Prodigiosin (B1679158), a vibrant red tripyrrole pigment produced by various bacteria, most notably Serratia marcescens, has garnered significant attention for its potent biological activities, including antibacterial, anticancer, and immunosuppressive properties. Understanding the intricate molecular machinery behind its synthesis is paramount for harnessing its therapeutic potential. This technical guide provides an in-depth exploration of the core enzymes and genes that orchestrate the biosynthesis of prodigiosin, supplemented with quantitative data, detailed experimental protocols, and pathway visualizations to empower further research and development.

The Prodigiosin Biosynthetic Gene Cluster: The pig Operon

The biosynthesis of prodigiosin is primarily governed by a conserved gene cluster known as the pig operon. In the model organism Serratia sp. ATCC 39006, this cluster comprises 14 to 15 genes, designated pigA through pigO, arranged in a unidirectional polycistron. These genes encode the enzymatic machinery required for the convergent synthesis of two key precursors: 2-methyl-3-n-amyl-pyrrole (MAP) and 4-methoxy-2,2′-bipyrrole-5-carbaldehyde (MBC). These precursors are ultimately joined in a final condensation step to form the characteristic tripyrrole structure of prodigiosin.

The synthesis is bifurcated, with distinct sets of genes responsible for each precursor arm of the pathway:

• MAP Biosynthesis: The unique pathway for MAP synthesis is primarily orchestrated by the products of the pigB, pigD, and pigE genes.

• MBC Biosynthesis: The common pathway for the bipyrrole MBC involves a larger contingent of genes, including pigA, pigF, pigG, pigH, pigI, pigJ, pigL, and pigM.

• Final Condensation: The crucial final step, the condensation of MAP and MBC, is catalyzed by the enzyme PigC, often referred to as the key enzyme in prodigiosin synthesis.[1]

The table below provides a summary of the key genes within the pig cluster and their putative functions in prodigiosin biosynthesis.

Gene	Putative Function / Enzyme Class	Role in Pathway
pigA	Oxidoreductase	MBC Biosynthesis
pigB	Flavin-dependent oxidase	MAP Biosynthesis (Oxidation of H₂MAP)
pigC	Prodigiosin Synthetase / Ligase	Final Condensation of MAP and MBC
pigD	Thiamine pyrophosphate (TPP)-dependent enzyme	MAP Biosynthesis (Pyruvate addition)
pigE	Transaminase	MAP Biosynthesis (Amination)
pigF	O-methyltransferase	MBC Biosynthesis
pigG	Peptidyl Carrier Protein (PCP)	MBC Biosynthesis
pigH	Acyl-CoA synthetase-like	MBC Biosynthesis
pigI	Prolyl-PCP ligase	MBC Biosynthesis
pigJ	Dehydrogenase	MBC Biosynthesis
pigK	Unknown	Prodigiosin Biosynthesis
pigL	4'-phosphopantetheinyl transferase	Activation of PigG (PCP)
pigM	Acyl carrier protein synthase-like	MBC Biosynthesis
pigN	Unknown	MBC Biosynthesis
pigO	Present in some strains, function not fully elucidated	Prodigiosin Biosynthesis

Quantitative Analysis of Prodigiosin Synthesis

The production of prodigiosin is a highly regulated process, influenced by a multitude of genetic and environmental factors. Quantitative data is essential for optimizing yields and understanding the metabolic burden on the host.

Production Yields

Prodigiosin yields can vary dramatically depending on the bacterial strain, culture medium, and fermentation conditions. The following table summarizes reported yields from various studies.

Organism	Culture Conditions	Prodigiosin Yield	Reference
Serratia marcescens	Optimized medium (sucrose, peptone, tween 80) and optimized extraction	2142.75 ± 12.55 mg/L	[2]
Serratia marcescens JNB5-1	Engineered strain, shake flask fermentation at 30°C	8.65 g/L	[3]
Serratia marcescens JNB5-1	Engineered strain, shake flask fermentation at 37°C	0.78 g/L	[3]
Serratia rubidaea RAM_Alex	Optimized medium (peptone, beef extract, yeast extract, NaCl)	~1600.511 mg/L
Serratia marcescens	Optimized medium (glycine, peptone, KH₂PO₄, sucrose)	2423.4 mg/L	[4]
Serratia marcescens UCP 1549	Cassava wastewater (6%) supplemented with mannitol (B672) (2%) at pH 7, 28°C for 48h	49.5 g/L	[5]

Gene Expression Levels

The expression of the pig gene cluster is tightly controlled. Temperature is a critical factor, with prodigiosin production typically repressed at temperatures above 37°C. This repression is reflected at the transcriptional level.

Gene(s)	Condition	Fold Change (log₂) vs. 37°C	Reference
pig Cluster	S. marcescens JNB5-1 grown at 30°C	Generally upregulated	[3]
pigA, pigC	S. marcescens SCQ1-1M mutant vs. WT	1.954, 1.747	[6]
pigG, pigI	S. marcescens SCQ1-1M mutant vs. WT	0.372, 0.454	[6]
pigJ, pigK	S. marcescens SCQ1-1M mutant vs. WT	0.413, 0.548	[6]

Enzyme Kinetics

The condensing enzyme, PigC, is a critical bottleneck in the pathway. Understanding its kinetic parameters is key to engineering more efficient production systems.

Enzyme	Substrates	Km (µmol/L)	kcat (min⁻¹)	kcat/Km (mM⁻¹ s⁻¹)	Reference
PigC	MBC and DMEP (2,4-dimethyl-3-ethylpyrrole)	23.4, 4.2	-	-	[7]
PigC WT	Short-chain pyrrole	-	0.7 ± 0.1	0.6 ± 0.1	[8]
PigC S1	Short-chain pyrrole	-	7.5 ± 0.4	23.9 ± 3.6	[8]

Visualizing the Pathway and its Regulation

Diagrammatic representations are invaluable for conceptualizing the complex molecular events in prodigiosin synthesis.

Prodigiosin Biosynthetic Pathway

Caption: Convergent biosynthesis of prodigiosin from MAP and MBC precursors.

Regulatory Network of Prodigiosin Synthesis

Caption: Key transcriptional regulators influencing the pig operon.

Key Experimental Protocols

Reproducible and standardized methodologies are crucial for advancing research in this field. This section provides detailed protocols for essential experiments.

Prodigiosin Extraction and Quantification

This protocol is adapted for quantifying prodigiosin from a liquid culture of Serratia marcescens.

Materials:

• Serratia marcescens liquid culture

• Acidified methanol (B129727) (4 mL of 1N HCl in 96 mL of methanol)

• Centrifuge and centrifuge tubes

• Vortex mixer

• UV-Vis Spectrophotometer

• Cuvettes

Procedure:

• Harvest Cells: Transfer 1 mL of the prodigiosin-producing culture to a microcentrifuge tube. Centrifuge at 10,000 rpm for 10 minutes at 4°C to pellet the cells.

• Discard Supernatant: Carefully decant and discard the supernatant.

• Pigment Extraction: Resuspend the cell pellet in 1 mL of acidified methanol.

• Cell Lysis: Vortex the suspension vigorously for 30-60 seconds to ensure complete cell lysis and pigment extraction.

• Clarify Extract: Centrifuge the suspension at 10,000 rpm for 10 minutes to pellet the cell debris.

• Spectrophotometry: Carefully transfer the clear, red supernatant to a clean cuvette. Measure the absorbance at 535 nm (λmax for prodigiosin in acidic methanol) using acidified methanol as a blank.[9]

• Quantification: The concentration of prodigiosin can be calculated using the Beer-Lambert law (A = εbc), although yields are often reported as absorbance units per mL of culture or normalized to cell density (e.g., A₅₃₅/OD₆₀₀). For absolute quantification, a standard curve with purified prodigiosin is required.

Gene Knockout in Serratia marcescens via Lambda Red Recombineering

This protocol provides a general workflow for creating a targeted gene deletion. Specific vectors and conditions may need optimization.

Materials:

• Serratia marcescens strain

• Lambda Red expression plasmid (e.g., pKD46)

• Antibiotic resistance cassette template plasmid (e.g., pKD4)

• Primers with homology extensions for the target gene

• PCR reagents

• Electroporator and electroporation cuvettes

• L-arabinose

• Appropriate antibiotics for selection

• Phage for transduction (optional, for moving mutation to new background)[10]

Procedure:

• Prepare Electrocompetent Cells: Grow S. marcescens carrying the Lambda Red plasmid at 30°C in LB broth to an OD₆₀₀ of ~0.4-0.6. Add L-arabinose to induce the expression of the recombinase genes and continue incubation for 1 hour.

• Prepare Deletion Cassette: Amplify the antibiotic resistance cassette using PCR. The primers should contain 40-50 bp homology arms corresponding to the regions immediately upstream and downstream of the target gene to be deleted.

• Purify Cassette: Purify the PCR product to remove primers and polymerase.

• Electroporation: Wash the induced, electrocompetent cells with ice-cold sterile water or 10% glycerol. Electroporate the purified deletion cassette into the cells.

• Recovery and Selection: Allow the cells to recover in SOC medium at 37°C for 1-2 hours. Plate the cells on LB agar (B569324) containing the appropriate antibiotic to select for recombinants.

• Verification: Verify the gene knockout by colony PCR using primers flanking the target gene. The resulting PCR product should be larger (due to the inserted cassette) than the wild-type product. Sequencing can be used for final confirmation.[11]

• Curing the Plasmid: If necessary, cure the Lambda Red helper plasmid by growing the mutant strain at a non-permissive temperature (e.g., 37°C or 42°C).

Electrophoretic Mobility Shift Assay (EMSA)

EMSA is used to study the direct binding of a regulatory protein to a promoter DNA sequence. This protocol outlines the key steps for analyzing the binding of a purified transcription factor to the pigA promoter.

Materials:

• Purified recombinant regulatory protein (e.g., His-tagged PigP)[12]

• DNA probe: A short (50-300 bp) DNA fragment corresponding to the promoter region of pigA. The probe must be labeled (e.g., with biotin (B1667282) or a fluorescent dye like IRDye).

• Poly-dI:dC (non-specific competitor DNA)

• Binding buffer (e.g., 10 mM Tris-HCl, 50 mM KCl, 1 mM DTT, 2.5% glycerol)

• Native polyacrylamide gel (e.g., 5% TBE gel)

• Gel running buffer (e.g., 0.5x TBE)

• Detection system appropriate for the probe label (e.g., chemiluminescence imager or infrared scanner)

Procedure:

• Binding Reaction Setup: In a microcentrifuge tube, combine the following on ice:

  • Binding buffer

  • Purified regulatory protein (at varying concentrations)

  • Non-specific competitor DNA (poly-dI:dC)

  • Labeled DNA probe (at a fixed, low concentration)

• Incubation: Incubate the reaction mixture at room temperature for 20-30 minutes to allow protein-DNA binding to reach equilibrium.[13]

• Electrophoresis: Load the samples onto a native polyacrylamide gel that has been pre-run in 0.5x TBE buffer. Run the gel at a constant voltage in a cold room or with a cooling system to prevent heat denaturation of the protein-DNA complexes.

• Detection:

  • If using a biotinylated probe, transfer the DNA from the gel to a nylon membrane, crosslink, and detect using a streptavidin-HRP conjugate and a chemiluminescent substrate.

  • If using a fluorescently labeled probe, the gel can be imaged directly using an appropriate scanner (e.g., an Odyssey Imager for IRDyes).[14]

• Analysis: A "shift" in the migration of the labeled probe (a band that moves slower than the free probe) indicates the formation of a protein-DNA complex. The specificity of the binding can be confirmed by competition with an excess of unlabeled specific probe and the absence of a shift with a non-specific probe.

This guide provides a foundational understanding of the genetic and enzymatic basis of prodigiosin synthesis. The provided data and protocols serve as a resource for researchers aiming to explore, manipulate, and optimize the production of this promising bioactive compound.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Enhanced Prodigiosin Production in Serratia marcescens JNB5-1 by Introduction of a Polynucleotide Fragment into the pigN 3′ Untranslated Region and Disulfide Bonds into O-Methyl Transferase (PigF) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Serratia marcescens PigP Homolog Controls Prodigiosin Biosynthesis, Swarming Motility and Hemolysis and Is Regulated by cAMP-CRP and HexS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Transcriptomic Analysis Reveals Competitive Growth Advantage of Non-pigmented Serratia marcescens Mutants [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. KnowVolution of prodigiosin ligase PigC towards condensation of short-chain prodiginines - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. Production of prodigiosin pigment by Serratia marcescens is negatively associated with cellular ATP levels during high-rate, low-cell-density growth - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A Serratia marcescens PigP Homolog Controls Prodigiosin Biosynthesis, Swarming Motility and Hemolysis and Is Regulated by cAMP-CRP and HexS | PLOS One [journals.plos.org]
• 13. protocols.io [protocols.io]
• 14. licorbio.com [licorbio.com]

An In-depth Technical Guide to the Chemical Structure of Prodigiosin

For Researchers, Scientists, and Drug Development Professionals

Prodigiosin (B1679158) is a secondary metabolite renowned for its vibrant red pigmentation and a wide array of biological activities, including antibacterial, antifungal, antimalarial, immunosuppressive, and anticancer properties.[1][2][3][4] This guide provides a comprehensive technical overview of the chemical structure of prodigiosin, its physicochemical properties, and the experimental methodologies employed for its structural elucidation.

Core Chemical Structure

Prodigiosin is a member of the prodiginines family of natural pigments, characterized by a common tripyrrole skeleton.[1][2][5] The core structure of prodigiosin consists of three pyrrole (B145914) rings, conventionally labeled A, B, and C.[1][5][6][7] Rings A and B are linked to form a bipyrrole unit, which is in turn connected to ring C via a methylene (B1212753) bridge.[1][5] The molecular formula of prodigiosin is C₂₀H₂₅N₃O, and its molecular weight is approximately 323.44 Da.[8][9]

The specific chemical name for prodigiosin is 4-methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-1H,1'H-2,2'-bipyrrole.[10] The three rings that constitute its structure are a pyrrole ring, a 3-methoxypyrrole ring, and a 2-methyl-3-pentylpyrrole ring.[1][5]

Quantitative Physicochemical and Spectroscopic Data

The structural characterization of prodigiosin is supported by a range of quantitative data obtained from various analytical techniques.

Property	Value
Molecular Formula	C₂₀H₂₅N₃O
Molecular Weight	323.44 Da
Appearance	Dark red, lustrous crystals with a green reflex
Melting Point	151-152 °C
Boiling Point	554.3 ± 50 °C
Solubility	Insoluble in water; moderately soluble in ether and alcohol; soluble in chloroform (B151607), methanol (B129727), acetonitrile, and dimethyl sulfoxide (B87167) (DMSO).[5][8]
UV-Vis Absorption (λmax)	Red (acidic media, pH 3): ~535 nm; Orange-yellow (alkaline media): ~470 nm.[1]
Mass Spectrometry (ESI-MS)	Molecular ion peak [M+H]⁺ at m/z 324.[1][8][9] Key fragment ions at m/z 309.2 (loss of CH₃), 294.2 (loss of C₂H₅), and 266.1.[11]
¹H NMR (in CDCl₃)	δ 6.348–7.105 (m, 5H, Ar–H), 5.34 (s, 1H, =CH), 3.67 (s, 3H, OCH₃), 2.32 (t, 2H, CH₂), 2.01 (s, 3H, CH₃), 1.31–1.21 (m, 6H, CH₂), 0.86 (t, 3H, CH₃).[12]
¹³C NMR (in CDCl₃)	Reveals 27 carbon signals, including sp³ carbons (methyl, methoxyl), sp² carbons (aromatic, olefinic), and an imino ring CH.[12]
Thin-Layer Chromatography (Rf)	0.9 to 0.95.[1]

Experimental Protocols for Structural Elucidation

The determination of prodigiosin's structure involves its isolation from microbial sources, followed by purification and characterization using various spectroscopic techniques.

Serratia marcescens is a common bacterial source for prodigiosin production.[1][8]

• Cultivation: Inoculate Serratia marcescens in a suitable broth medium (e.g., peptone glycerol (B35011) broth or Luria Bertani broth) and incubate at room temperature (around 28-30°C) for 24-48 hours, or until significant red pigmentation is observed.[13][14][15]

• Cell Harvesting: Centrifuge the bacterial culture at 8000 rpm for 15-30 minutes to pellet the cells.[13][14]

• Extraction: Discard the supernatant and resuspend the cell pellet in an appropriate solvent. Acidified methanol is commonly used for extraction.[13] Alternatively, solvents like ethyl acetate (B1210297) can be used to extract the pigment from the culture supernatant.[14] The mixture is agitated to ensure complete extraction.

• Crude Extract Preparation: Centrifuge the mixture again to remove cell debris. The resulting supernatant, containing the crude prodigiosin extract, is collected.[13] The solvent can be evaporated to obtain a crude pigment powder.[13]

Purification is essential to isolate prodigiosin from other cellular components.

• Column Chromatography: The crude extract is subjected to silica (B1680970) gel column chromatography. A solvent system, such as a mixture of chloroform and methanol (e.g., 9:1 v/v), is used as the mobile phase to elute the prodigiosin.[16]

• Thin-Layer Chromatography (TLC): The purity of the collected fractions is monitored by TLC on silica gel plates.[16] A solvent system like chloroform:methanol is used, and the prodigiosin appears as a distinct pink or red spot.[16] The Retention Factor (Rf) value is calculated and compared with literature values for identification.[16]

The purified prodigiosin is then analyzed using various spectroscopic methods to confirm its structure.

• UV-Visible Spectroscopy: The purified pigment is dissolved in a suitable solvent (e.g., methanol or ethanol), and its absorption spectrum is recorded. The maximum absorbance (λmax) is determined, which is characteristic of prodigiosin.[16]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the molecular weight of the compound. The mass-to-charge ratio (m/z) of the molecular ion peak is analyzed.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are employed to elucidate the detailed chemical structure, including the connectivity of atoms and the chemical environment of protons and carbons.[12][17]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR analysis is performed to identify the functional groups present in the prodigiosin molecule by analyzing the absorption of infrared radiation at specific wavenumbers.[16]

Visualizations

Caption: 2D chemical structure of the prodigiosin molecule.

Caption: Workflow for prodigiosin isolation and structural analysis.

References

• 1. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 2. Prodigiosin and its potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. minarjournal.com [minarjournal.com]
• 4. Prodigiosin: a promising biomolecule with many potential biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prodigiosin - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Extraction of prodigiosin from Serratia marcescens and its application as an antibacterial spray - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 14. rjlbpcs.com [rjlbpcs.com]
• 15. scispace.com [scispace.com]
• 16. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]
• 17. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Prodigiosin: A Technical Guide to its Physical, Chemical, and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodigiosin (B1679158), a vibrant red pigment belonging to the prodiginine family of natural products, has garnered significant attention within the scientific community.[1][2] Produced as a secondary metabolite by various bacteria, most notably Serratia marcescens, this tripyrrole compound exhibits a remarkable spectrum of biological activities, including antibacterial, antifungal, antimalarial, immunosuppressive, and potent anticancer properties.[1][2][3][4][5][6][7][8][9] Its unique chemical structure and multifaceted bioactivities make it a compelling candidate for therapeutic development. This technical guide provides a comprehensive overview of the physical and chemical properties of prodigiosin, detailed experimental protocols for its study, and an exploration of the key signaling pathways it modulates.

Physical and Chemical Properties

Prodigiosin is characterized by its distinct physical and chemical properties, which are crucial for its extraction, purification, and formulation. A summary of its key quantitative data is presented in the tables below.

General and Physical Properties

Property	Value	References
Molecular Formula	C₂₀H₂₅N₃O	[3]
Molecular Weight	323.44 g/mol	[3][10]
Appearance	Dark red solid	[2]
Melting Point	151-152 °C	[6]
Boiling Point	554.3 ± 50.0 °C (Predicted)	[2][6]

Solubility Profile

Prodigiosin is a lipophilic molecule, a characteristic that dictates its solubility in various solvents.

Solvent	Solubility	References
Water	Insoluble	[1][11]
Ethanol	Soluble	[2][4][12]
Methanol	Soluble	[1][2][4][11][12]
Chloroform	Soluble	[1][11]
Acetone	Soluble	[4][12]
Acetonitrile	Soluble	[1][11]
Dimethyl Sulfoxide (DMSO)	Soluble	[1][4][11]
Ether	Moderately soluble	[1]
Hexane (B92381)	Soluble	[4]
Toluene	Soluble	[12]
Ethyl Acetate	Soluble	[12]

Spectral Properties

The spectral characteristics of prodigiosin are fundamental for its identification and quantification.

Spectral Data	Wavelength/Value	Conditions/Notes	References
UV-Vis Absorbance (λmax)	534-537 nm	Acidic conditions (e.g., acidified ethanol/methanol)	[1][5][13][14]
~470 nm	Alkaline conditions	[1]
Fluorescence Excitation	534 nm	20 mM HEPES, 100 mM NaCl, pH 7.5, 2% DMSO	[15]
Fluorescence Emission	555-557 nm	20 mM HEPES, 100 mM NaCl, pH 7.5, 2% DMSO; Methanol	[14][15]
Mass Spectrometry (m/z)	324.2 - 324.3 [M+H]⁺	Electrospray Ionization (ESI)	[1][16][17]
¹H NMR	Chemical shifts at δ 7.23, 6.95, 4.01, 2.17, 1.28, and 0.87 ppm	In CDCl₃ or DMSO-d₆	[8][18][19]
¹³C NMR	Signals for sp³ (methyl, methoxyl), sp² (aromatic, olefinic), and imino ring carbons	In CDCl₃	[19]
Infrared (IR) Spectroscopy (cm⁻¹)	~3416 (N-H stretch), 2916 & 2852 (methylene stretch), 1652 (N-H bend), 1445 (methyl bend), 1379 (C-O stretch)	KBr pellets	[8]

Experimental Protocols

This section outlines detailed methodologies for the production, extraction, purification, and characterization of prodigiosin, as well as for the evaluation of its biological activities.

Production of Prodigiosin in Serratia marcescens

A common method for producing prodigiosin involves the cultivation of Serratia marcescens.

Workflow for Prodigiosin Production

Caption: Workflow for the production of prodigiosin from Serratia marcescens.

Methodology:

• Inoculum Preparation: Inoculate a single colony of Serratia marcescens into a sterile seed medium (e.g., peptone glycerol (B35011) broth). Incubate at 28-30°C for 24 hours with shaking.[20]

• Production: Transfer the seed culture to a larger volume of production medium. Various media can be used, with peptone-glycerol broth being common.[20] Incubate at 28-30°C for 48-72 hours with vigorous shaking to ensure adequate aeration.[20]

• Harvesting: After incubation, harvest the bacterial cells, which contain the intracellular prodigiosin, by centrifugation (e.g., 8,000-10,000 x g for 15-30 minutes).[20][21] Discard the supernatant and collect the cell pellet.

Extraction and Purification

Workflow for Prodigiosin Extraction and Purification

Caption: General workflow for the extraction and purification of prodigiosin.

Methodology:

• Extraction: Resuspend the cell pellet in an appropriate organic solvent such as acidified methanol, ethanol, or acetone.[21][22] Vortex or sonicate the mixture to lyse the cells and release the pigment. Centrifuge to pellet the cell debris and collect the colored supernatant containing the crude prodigiosin extract.[21]

• Purification by Column Chromatography:

  • Concentrate the crude extract using a rotary evaporator.[22]

  • Prepare a silica (B1680970) gel column equilibrated with a non-polar solvent (e.g., hexane or petroleum ether).[22][23]

  • Load the concentrated extract onto the column.

  • Elute the pigment using a gradient of solvents, typically a mixture of petroleum ether and ethyl acetate, with increasing polarity.[22][23]

  • Collect the red-colored fractions.[23]

• Thin-Layer Chromatography (TLC): Monitor the purity of the collected fractions using TLC with a suitable solvent system (e.g., chloroform:methanol, 9:1 v/v).[18][24] The purified prodigiosin will appear as a single red spot.

Characterization

Methodology:

• UV-Visible Spectrophotometry: Dissolve the purified prodigiosin in an appropriate solvent (e.g., acidified methanol) and scan the absorbance from 200-700 nm to determine the maximum absorption wavelength (λmax), which is characteristic of prodigiosin.[15][17][18]

• Mass Spectrometry (MS): Analyze the purified sample by techniques such as Electrospray Ionization Mass Spectrometry (ESI-MS) to determine the molecular weight and confirm the molecular formula.[3][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Perform ¹H and ¹³C NMR to elucidate the chemical structure of the molecule.[19]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Analyze the sample to identify the characteristic functional groups present in the prodigiosin molecule.[3]

Biological Activity Assays

Antimicrobial Activity - Agar (B569324) Well Diffusion Method

Workflow for Agar Well Diffusion Assay

Caption: Workflow for determining the antimicrobial activity of prodigiosin.

Methodology:

• Prepare a lawn of the test microorganism on a suitable agar medium (e.g., Mueller-Hinton agar for bacteria).[1][3]

• Aseptically create wells in the agar.

• Add a known concentration of purified prodigiosin dissolved in a suitable solvent (e.g., DMSO) to the wells.[3]

• Incubate the plates under appropriate conditions for the test microorganism.

• Measure the diameter of the clear zone of inhibition around the wells, which indicates antimicrobial activity.[3]

Anticancer Activity - Cytotoxicity Assay (MTT Assay)

Methodology:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of prodigiosin for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT reagent to each well and incubate to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Signaling Pathways Modulated by Prodigiosin

Prodigiosin exerts its diverse biological effects by modulating multiple intracellular signaling pathways. A key aspect of its anticancer activity is the induction of apoptosis.

Apoptosis Induction Pathways

Prodigiosin triggers apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2][5]

Prodigiosin-Induced Apoptosis Signaling

Caption: Simplified diagram of prodigiosin-induced apoptosis pathways.

Prodigiosin disrupts the balance of the Bcl-2 protein family, leading to mitochondrial dysfunction and the release of cytochrome c, which in turn activates the caspase cascade.[2][5]

Other Key Signaling Pathways

• ER Stress: Prodigiosin can induce endoplasmic reticulum (ER) stress, activating pathways such as the IRE1α-JNK and PERK-eIF2α-ATF4-CHOP, which can lead to apoptosis or autophagic cell death.[2][7]

• AKT/mTOR Pathway: It has been shown to inhibit the AKT/mTOR signaling pathway, which is crucial for cell survival and proliferation.[2][7]

• Immunosuppression: Prodigiosin exerts its immunosuppressive effects, in part, by inhibiting the Janus kinase 3 (Jak3) signaling pathway, which is critical for T-cell activation and proliferation.[4][25] This is distinct from other immunosuppressants like cyclosporin (B1163) A, as it does not inhibit IL-2 secretion but rather the signaling cascade initiated by IL-2.[4]

Conclusion

Prodigiosin is a multifaceted molecule with a rich chemical profile and a broad range of promising biological activities. The data and protocols presented in this guide offer a foundational resource for researchers and professionals in the fields of natural product chemistry, microbiology, and drug development. Further investigation into its mechanisms of action and the development of optimized production and delivery systems will be crucial in harnessing the full therapeutic potential of this remarkable crimson wonder.

References

• 1. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]
• 2. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prodigiosins: a novel family of immunosuppressants with anti-cancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prodigiosin and its potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 8. Anticancer and Immunomodulatory Activities of Prodigiosin Extracted and Purified from Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Prodigiosin blocks T cell activation by inhibiting interleukin-2Ralpha expression and delays progression of autoimmune diabetes and collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. new.academiapublishing.org [new.academiapublishing.org]
• 16. Anticancer and Immunomodulatory Activities of Prodigiosin Extracted and Purified from Serratia marcescens | Scilit [scilit.com]
• 17. iosrjournals.org [iosrjournals.org]
• 18. Characterization of Serratia marcescens (OK482790)’ prodigiosin along with in vitro and in silico validation for its medicinal bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. rjlbpcs.com [rjlbpcs.com]
• 21. Extraction of prodigiosin from Serratia marcescens and its application as an antibacterial spray - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 22. Optimization of prodigiosin biosynthesis by Serratia marcescens using unconventional bioresources - PMC [pmc.ncbi.nlm.nih.gov]
• 23. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]
• 24. irjet.net [irjet.net]
• 25. Synthesis and immunosuppressive activity of novel prodigiosin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Microbial Sources of Prodigiosin Pigment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodigiosin (B1679158) and its analogs, collectively known as prodiginines, are a family of bright red pigments characterized by a unique tripyrrole skeleton.[1][2] These secondary metabolites are produced by a variety of microorganisms and have garnered significant interest in the pharmaceutical and biotechnology sectors due to their broad spectrum of bioactivities. These activities include antibacterial, antifungal, antimalarial, immunosuppressive, and potent anticancer properties.[1][2][3][4] This technical guide provides an in-depth overview of the primary natural microbial sources of prodigiosin, quantitative production data, detailed experimental protocols, and a look into the biosynthetic pathways governing its formation.

Principal Microbial Sources of Prodigiosin

Prodigiosin is synthesized by a range of Gram-negative and Gram-positive bacteria. The most prominent and well-studied producers belong to the genera Serratia, Streptomyces, Hahella, Vibrio, and Pseudoalteromonas.

• Serratia marcescens : This Gram-negative bacterium is the most recognized and extensively studied producer of prodigiosin.[1][5][6] Many strains of S. marcescens are known for their ability to produce copious amounts of the pigment, often giving colonies a distinct blood-red appearance.[6] It is a facultative anaerobe and can produce prodigiosin under both aerobic and anaerobic conditions.[5]

• Streptomyces coelicolor : A Gram-positive, soil-dwelling actinomycete, Streptomyces coelicolor is another significant source of prodiginines, specifically undecylprodigiosin (B1683453) and streptorubin B.[3][7] The biosynthesis in Streptomyces is governed by the red gene cluster, which is homologous to the pig gene cluster in Serratia.[8]

• Hahella chejuensis : A marine Gram-negative bacterium, Hahella chejuensis was initially isolated for its production of exopolysaccharides but was later identified as a potent producer of prodigiosin.[5][9][10] This marine bacterium is particularly noted for the algicidal properties of its prodigiosin, making it a candidate for controlling harmful algal blooms.[10]

• Vibrio species : Several species within the marine bacterial genus Vibrio, such as Vibrio psychroerythrus and Vibrio gazogenes, have been identified as producers of prodigiosin.[11][12] These marine isolates often have specific requirements for seawater or high salt concentrations for growth and pigment production.[13]

• Pseudoalteromonas rubra : This marine bacterium is known to produce a variety of prodiginine pigments, including prodigiosin and cycloprodigiosin.[4][14] Research on Pseudoalteromonas has expanded the known diversity of prodiginine structures.[4]

Quantitative Production of Prodigiosin

The yield of prodigiosin is highly dependent on the microbial strain, culture conditions, and nutrient availability. Optimization of factors such as carbon and nitrogen sources, temperature, pH, and aeration is crucial for maximizing production. The following table summarizes reported prodigiosin yields from various microbial sources under different conditions.

Microbial Source	Strain	Culture Conditions	Prodigiosin Yield	Reference
Serratia marcescens	UCP 1549	6% Cassava wastewater, 2% mannitol (B672), pH 7, 28°C, 48h	49.5 g/L	[15][16]
Serratia marcescens	Not Specified	Peptone glycerol (B35011) medium with 1% Huangshui, 60h	48.341 g/L	[11]
Serratia marcescens	Not Specified	Peanut seed broth	38.75 g/L	[15]
Serratia marcescens	Not Specified	Sesame seed broth	16.68 g/L	[15]
Serratia marcescens	JSSCPM1	Actinomyces isolation agar	1.5 g/L	[17]
Hahella chejuensis	KCTC 2396	Optimized medium with sucrose (B13894) and peptone	1.495 g/L	[9]
Hahella chejuensis	KCTC 2396	Marine broth with 0.4% D-glucose	448.1 µg/mL	[5]
Vibrio gazogenes	PB1	Minimal media with 1% glucose, 100 mM NH4Cl, 100 mM K-phosphate buffer	231 mg/L	[18]
Vibrio sp.	Isolate from Thais sp.	MZM medium with 0.5% mannitol, 2.5% soybean meal, pH 7, 30°C, 48h	7 mg/L	[19]

Experimental Protocols

Cultivation of Prodigiosin-Producing Microorganisms

a. Serratia marcescens

• Media : Peptone-glycerol broth or nutrient broth are commonly used.[20] For enhanced production, specialized media containing substrates like cassava wastewater supplemented with mannitol can be employed.[16]

• Inoculation : Inoculate the sterile broth with a fresh culture of S. marcescens.

• Incubation : Incubate at 28-30°C for 24-72 hours with shaking (e.g., 150 rpm).[16][21] Optimal pH is generally around 7.0.[21]

b. Hahella chejuensis

• Media : Marine broth is the basal medium.[5] Supplementation with a carbon source like 0.4% D-glucose can significantly increase yield.[5]

• Inoculation : Transfer a seed culture to the production medium.

• Incubation : Grow at 25°C for up to 96 hours with shaking (e.g., 120 rpm).[5]

Extraction of Prodigiosin

Prodigiosin is an intracellular pigment and needs to be extracted from the bacterial biomass.

• Harvesting Cells : Centrifuge the culture broth at high speed (e.g., 8,000 x g) for 15-30 minutes to pellet the cells.[8][21]

• Solvent Extraction : Discard the supernatant and resuspend the cell pellet in a suitable organic solvent. Acidified ethanol (B145695) (e.g., 4% v/v 1 M HCl in ethanol) or acidified methanol (B129727) are highly effective.[22][23][24] Acetone can also be used.[10]

• Lysis and Extraction : Vortex the cell suspension vigorously to ensure cell lysis and complete extraction of the pigment.

• Clarification : Centrifuge the mixture again at a higher speed (e.g., 15,000 x g) for 5-15 minutes to pellet the cell debris.[8][10]

• Collection : Collect the colored supernatant containing the crude prodigiosin extract.

Purification of Prodigiosin

• Solvent Evaporation : Concentrate the crude extract using a rotary vacuum evaporator to remove the extraction solvent.[23]

• Silica (B1680970) Gel Chromatography :

  • Dissolve the dried crude extract in a minimal amount of a non-polar solvent like chloroform (B151607).

  • Load the dissolved extract onto a silica gel column.

  • Elute the pigment using a solvent system, often a mixture of chloroform and methanol (e.g., 9:1 v/v).[16][25]

  • Collect the red-colored fractions.

• Thin-Layer Chromatography (TLC) : Monitor the purity of the fractions using TLC with a similar solvent system. Prodigiosin typically has a high Rf value (e.g., ~0.9 in chloroform/methanol 9:1).[16]

• High-Performance Liquid Chromatography (HPLC) : For high-purity prodigiosin, further purification can be achieved using reversed-phase HPLC with a C18 column and a gradient of acetonitrile (B52724) and water with formic acid.[23]

Quantification of Prodigiosin

• Spectrophotometry : This is the most common method for quantifying prodigiosin.

  • Dilute the prodigiosin extract in acidified ethanol.

  • Measure the absorbance at the maximum wavelength (λmax), which is typically around 534-535 nm.[22][23]

• Calculation : The concentration can be calculated using a standard curve or by expressing it as a ratio of the absorbance at 534 nm to the optical density of the culture at 600 nm (A534/A600) to normalize for cell density.[22] An alternative method independent of pH uses the absorbance at 492 nm.[26]

Biosynthesis of Prodigiosin

The biosynthesis of prodigiosin is a complex, bifurcated pathway that culminates in the condensation of two key precursors: 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-methyl-3-n-amyl-pyrrole (MAP).[5][13] In Serratia species, this pathway is encoded by the pig gene cluster (pigA-N).[13][14]

• MBC Synthesis : This branch of the pathway starts with L-proline, which is oxidized to form pyrrole (B145914) ring A. This ring is then elongated through a polyketide synthase-like mechanism, incorporating L-serine to form ring B.[3]

• MAP Synthesis : The monopyrrole, MAP, is synthesized from the condensation of pyruvate (B1213749) and 2-octenal.[13][14]

• Final Condensation : The enzyme PigC catalyzes the final condensation of MBC and MAP to form the linear tripyrrole structure of prodigiosin.[3][27]

Visualizations

Diagrams of Signaling Pathways and Experimental Workflows

Prodigiosin Biosynthesis Pathway

Generalized Experimental Workflow

References

• 1. ijsr.net [ijsr.net]
• 2. bepls.com [bepls.com]
• 3. researchgate.net [researchgate.net]
• 4. Production of Prodigiosin Using Tannery Fleshing and Evaluating Its Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jmb.or.kr [jmb.or.kr]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Extraction of prodigiosin from Serratia marcescens and its application as an antibacterial spray - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 9. Statistical optimization of medium components for the production of prodigiosin by Hahella chejuensis KCTC 2396 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. KEGG PATHWAY: Prodigiosin biosynthesis - Streptomyces coelicolor [kegg.jp]
• 13. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. Prodigiosin Production by Serratia marcescens UCP 1549 Using Renewable-Resources as a Low Cost Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 18. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]
• 19. Isolation and identification of a prodigiosin-like pigment producer Vibrio sp. isolate from a sea snail Thais sp [redalyc.org]
• 20. Prodigiosin and its potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 21. rjlbpcs.com [rjlbpcs.com]
• 22. Genome-Wide Screening and Identification of Factors Affecting the Biosynthesis of Prodigiosin by Hahella chejuensis, Using Escherichia coli as a Surrogate Host - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Sustainable production of prodigiosin from rice straw derived xylose by using isolated Serratia marcescens (CMS 2): statistical optimization, characte ... - Sustainable Food Technology (RSC Publishing) DOI:10.1039/D3FB00100H [pubs.rsc.org]
• 24. scispace.com [scispace.com]
• 25. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]
• 26. new.academiapublishing.org [new.academiapublishing.org]
• 27. cetjournal.it [cetjournal.it]

The Crimson Tide of Therapeutics: A Technical Guide to the Biological Activities and Functions of Prodigiosin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prodigiosin (B1679158), a vibrant red pigment produced by Serratia marcescens and other bacteria, has emerged from the realm of microbial curiosities to become a focal point of intensive biomedical research.[1][2] This secondary metabolite, belonging to the prodiginine family of linear tripyrrole compounds, exhibits a remarkable spectrum of biological activities, including potent anticancer, immunosuppressive, and antimicrobial properties.[2][3][4] Its multifaceted mechanism of action, targeting various cellular signaling pathways, underscores its potential as a lead compound for the development of novel therapeutics. This technical guide provides an in-depth exploration of the biological activities and functions of prodigiosin, complete with quantitative data, detailed experimental methodologies, and visual representations of its molecular interactions to support ongoing research and drug development endeavors.

Physicochemical Properties

Prodigiosin is a hydrophobic molecule with the chemical formula C₂₀H₂₅N₃O and a molecular weight of 323.44 g/mol .[5] It is characterized by a common pyrrolylpyrromethene skeleton.[6] While insoluble in water, it demonstrates solubility in organic solvents such as ethanol, methanol (B129727), and chloroform.[5]

Anticancer Activity

Prodigiosin has demonstrated significant cytotoxic effects against a broad range of cancer cell lines, often with greater potency than existing chemotherapeutic agents.[2] A key advantage of prodigiosin is its ability to induce apoptosis in cancer cells, including those with multidrug resistance, while exhibiting minimal toxicity to normal cells.[5][7]

Mechanisms of Anticancer Action

Prodigiosin's anticancer activity is attributed to its ability to modulate multiple signaling pathways crucial for cancer cell survival and proliferation.

• Induction of Apoptosis: Prodigiosin is a potent inducer of programmed cell death (apoptosis) in malignant cells.[8] It can trigger both caspase-dependent and -independent apoptotic pathways.[8][9] A primary mechanism involves the disruption of the balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Mcl-1) proteins within the Bcl-2 family, leading to the activation of the intrinsic mitochondrial pathway of apoptosis.[7][10] Prodigiosin can also induce apoptosis through DNA cleavage, alteration of intracellular pH, and cell cycle arrest.[7][10] Furthermore, it can induce endoplasmic reticulum (ER) stress, which in turn activates apoptotic signaling cascades such as the IRE1α-JNK and PERK-eIF2α-ATF4-CHOP pathways.[7][10]

• Inhibition of PI3K/Akt/mTOR Pathway: The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is common in many cancers.[11] Prodigiosin has been shown to inhibit this pathway, contributing to its pro-apoptotic and anti-proliferative effects.[7][10] It can decrease the phosphorylation of key components of this pathway, including Akt and mTOR.[12]

• Modulation of MAP Kinase Pathways: The mitogen-activated protein kinase (MAPK) signaling pathways, including the ERK, JNK, and p38 pathways, are involved in regulating various cellular processes, including proliferation, differentiation, and apoptosis. Prodigiosin has been shown to modulate these pathways. For instance, in some cancer cell lines, it activates the ERK signaling pathway, which is involved in prodigiosin-induced apoptosis and the inhibition of autophagy.[13]

• Inhibition of Wnt/β-catenin Signaling: The Wnt/β-catenin pathway plays a crucial role in embryonic development and tissue homeostasis, and its aberrant activation is linked to several cancers. Prodigiosin acts as a potent inhibitor of this pathway by reducing the levels of phosphorylated LRP6 and DVL2, as well as active and total β-catenin.[14]

Quantitative Anticancer Data

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values of prodigiosin against various human cancer cell lines.

Cell Line	Cancer Type	IC₅₀ Value	Reference
MDA-MB-231	Breast Cancer	62.52 nM (at 48h)	[14]
MDA-MB-468	Breast Cancer	261.2 nM (at 48h)	[14]
A549	Lung Carcinoma	0.39 µg/mL	[15]
HT29	Colon Adenocarcinoma	0.45 µg/mL	[15]
SGC7901	Gastric Adenocarcinoma	1.30 µg/mL	[15]
HL60	Acute Promyelocytic Leukemia	79.6 nM	[15]
K562	Chronic Myelogenous Leukemia	6160 nM	[15]
HepG2	Hepatocellular Carcinoma	8.75 µg/mL	[16]
H460	Lung Cancer	7.7 µg/mL	[16]
MCF-7	Breast Cancer	<2 µg/mL	[16]
HeLa	Cervical Cancer	4.3 µM	[16]
A549	Lung Cancer	0.06 µg/mL	[2]
HepG2	Hepatocellular Carcinoma	0.04 µg/mL	[2]
MCF-7	Breast Cancer	0.04 µg/mL	[2]
WiDr	Colon Cancer	0.2 µg/mL	[2]
Dox-S Lung Cancer	Doxorubicin-Sensitive Lung Cancer	10 µM	[2]
Dox-R Lung Cancer	Doxorubicin-Resistant Lung Cancer	10 µM	[2]
A549	Lung Carcinoma	1.30 µg/mL	[17]
A375	Melanoma	1.25 µg/mL	[17]
MDA-MB-231	Breast Cancer	0.62 µg/mL	[17]
HCT116	Colon Cancer	0.62 µg/mL	[17]

Immunosuppressive Activity

Prodigiosin exhibits potent immunosuppressive properties, primarily targeting T-cell mediated immune responses.[6][18] This makes it a promising candidate for the treatment of autoimmune diseases and the prevention of allograft rejection.[6][19]

Mechanism of Immunosuppression

Prodigiosin's immunosuppressive effects are distinct from those of conventional drugs like cyclosporin (B1163) A.[6] It does not inhibit the production of interleukin-2 (B1167480) (IL-2), a key cytokine for T-cell proliferation.[6][20] Instead, it blocks T-cell activation by inhibiting the expression of the IL-2 receptor alpha-chain (IL-2Rα), thereby disrupting the IL-2/IL-2R signaling pathway.[15][19] Some studies suggest that prodigiosins may also act by inhibiting the phosphorylation and activation of Janus tyrosine kinase 3 (JAK-3), a kinase associated with the common gamma-chain of IL-2 family cytokine receptors.[19][21]

Antimicrobial Activity

Prodigiosin possesses a broad spectrum of antimicrobial activity against various pathogenic bacteria and fungi.[2][22]

Spectrum of Activity

Prodigiosin is effective against both Gram-positive and Gram-negative bacteria.[22][23] It has shown significant inhibitory effects against pathogens such as Escherichia coli, Bacillus subtilis, Staphylococcus aureus, and Pseudomonas aeruginosa.[22][23] Additionally, it exhibits antifungal activity against species like Fusarium oxysporum and Aspergillus niger.[22][23]

Quantitative Antimicrobial Data

The following table summarizes the antimicrobial activity of prodigiosin, indicated by the zone of inhibition in agar (B569324) well diffusion assays.

Microorganism	Type	Zone of Inhibition (mm) at 1000 µg/mL	Reference
Escherichia coli	Gram-negative Bacteria	28.2 ± 0.57	[22][23]
Bacillus subtilis	Gram-positive Bacteria	23.58 ± 0.6	[22][23]
Fusarium oxysporum	Fungus	23 ± 1.41	[22][23]
Aspergillus niger	Fungus	23.5 ± 0.71	[22][23]

The minimum inhibitory concentration (MIC) of prodigiosin against E. coli has been reported to be 15.9 ± 0.31 μg/mL.[24]

Experimental Protocols

Production, Extraction, and Purification of Prodigiosin from Serratia marcescens

5.1.1. Materials

• Serratia marcescens strain (e.g., ATCC 27117)

• Nutrient Agar or Luria Bertani (LB) Agar

• Peptone Glycerol Broth or LB Broth

• Acidified Methanol (e.g., methanol with 4% 1N HCl) or Ethyl Acetate

• Centrifuge and tubes

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvent system for chromatography (e.g., chloroform:methanol 9:1)

• Thin Layer Chromatography (TLC) plates

5.1.2. Protocol

• Culturing Serratia marcescens : Streak the S. marcescens strain on a Nutrient Agar or LB Agar plate and incubate at 28-30°C for 24-48 hours until red colonies are visible.[3][5]

• Inoculum Preparation : Inoculate a single red colony into a flask containing sterile Peptone Glycerol Broth or LB Broth. Incubate at 28-30°C with shaking (e.g., 150 rpm) for 24 hours.[5][16]

• Pigment Production : Inoculate the production medium (e.g., Peptone Glycerol Broth) with the seed culture and incubate at 28-30°C with shaking for 48-72 hours, or until intense red pigmentation is observed.[5][25]

• Cell Harvesting : Centrifuge the culture broth at a high speed (e.g., 8,000-10,000 rpm) for 15-20 minutes to pellet the bacterial cells. Discard the supernatant.[3][16][25]

• Extraction : Resuspend the cell pellet in acidified methanol or ethyl acetate.[3][16] Vortex vigorously and incubate for 30 minutes to facilitate pigment extraction.[25] Centrifuge again to separate the cell debris from the pigment-containing solvent. Collect the supernatant.

• Concentration : Evaporate the solvent from the supernatant using a rotary evaporator to obtain the crude prodigiosin extract.[5]

• Purification :

  • Dissolve the crude extract in a minimal amount of the solvent used for chromatography.

  • Perform column chromatography using silica gel. Elute the pigment with a suitable solvent system (e.g., chloroform:methanol 9:1).[5]

  • Monitor the fractions using TLC to identify the prodigiosin-containing fractions (Rf value is typically around 0.9 in a chloroform/methanol system).[5][21]

  • Pool the pure fractions and evaporate the solvent to obtain purified prodigiosin.

Determination of Anticancer Activity (MTT Assay)

5.2.1. Materials

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• Prodigiosin stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS)

• DMSO or solubilization buffer

• Microplate reader

5.2.2. Protocol

• Cell Seeding : Seed the cancer cells into 96-well plates at a predetermined density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[14]

• Treatment : Prepare serial dilutions of prodigiosin in culture medium. Remove the old medium from the wells and add 100 µL of the prodigiosin dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used to dissolve prodigiosin) and a negative control (medium only). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).[14]

• MTT Addition : After the incubation period, add 10-20 µL of MTT solution to each well. Incubate for another 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[26]

• Formazan Solubilization : Carefully remove the medium containing MTT. Add 100-150 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.[14][26] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement : Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[14]

• Data Analysis : Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value, which is the concentration of prodigiosin that inhibits cell growth by 50%.

Determination of Antimicrobial Activity (Agar Well Diffusion Assay)

5.3.1. Materials

• Bacterial or fungal strain of interest

• Muller-Hinton Agar (for bacteria) or Potato Dextrose Agar (for fungi)

• Sterile petri dishes

• Sterile swabs

• Prodigiosin solution at various concentrations

• Positive control (e.g., a standard antibiotic)

• Negative control (solvent used to dissolve prodigiosin)

• Sterile cork borer or pipette tip

5.3.2. Protocol

• Inoculum Preparation : Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard, which is approximately 1.5 x 10⁸ CFU/mL for bacteria).[17][23]

• Plate Inoculation : Aseptically swab the entire surface of the agar plate with the prepared inoculum to create a uniform lawn of microbial growth.[16][23]

• Well Creation : Use a sterile cork borer or pipette tip to create wells of a specific diameter (e.g., 6-8 mm) in the agar.[16][21]

• Sample Addition : Add a defined volume (e.g., 50-100 µL) of the prodigiosin solution at different concentrations into the wells. Also, add the positive and negative controls to separate wells.[16][23]

• Incubation : Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, or 25-28°C for 48-72 hours for fungi).

• Zone of Inhibition Measurement : After incubation, measure the diameter of the clear zone of inhibition around each well in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[23]

Signaling Pathways and Experimental Workflows

Prodigiosin Biosynthesis Pathway

Caption: Biosynthesis of Prodigiosin via a bifurcated pathway.

Prodigiosin-Induced Apoptosis Signaling Pathway

Caption: Prodigiosin induces apoptosis via intrinsic and ER stress pathways.

Prodigiosin Inhibition of PI3K/Akt/mTOR Signaling Pathway

Caption: Prodigiosin inhibits the PI3K/Akt/mTOR signaling pathway.

Experimental Workflow for Anticancer Activity Assessment

Caption: Workflow for assessing the anticancer activity of Prodigiosin.

Conclusion and Future Directions

Prodigiosin stands out as a natural product with immense therapeutic potential. Its diverse biological activities, particularly its potent and selective anticancer effects, make it a compelling candidate for further preclinical and clinical development. The elucidation of its complex mechanisms of action, involving the modulation of multiple key signaling pathways, provides a solid foundation for rational drug design and the development of novel therapeutic strategies. Future research should focus on optimizing its pharmacokinetic and pharmacodynamic properties, exploring synergistic combinations with existing therapies, and conducting rigorous clinical trials to translate the promising in vitro and in vivo findings into tangible benefits for patients. The crimson tide of prodigiosin research is poised to make significant waves in the landscape of modern medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Extraction of prodigiosin from Serratia marcescens and its application as an antibacterial spray - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 4. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]
• 5. Prodigiosin Production by Serratia marcescens UCP 1549 Using Renewable-Resources as a Low Cost Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 8. Prodigiosin and its potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Suppression of cytotoxic T cell induction in vivo by prodigiosin 25-C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of PI3K/Akt/mTOR Signaling by Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. texaschildrens.org [texaschildrens.org]
• 13. Prodigiosin inhibits cholangiocarcinoma cell proliferation and induces apoptosis via suppressing SNAREs-dependent autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bds.berkeley.edu [bds.berkeley.edu]
• 15. Prodigiosin blocks T cell activation by inhibiting interleukin-2Ralpha expression and delays progression of autoimmune diabetes and collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. rjlbpcs.com [rjlbpcs.com]
• 17. microbiojournal.com [microbiojournal.com]
• 18. T-cell specific immunosuppression by prodigiosin isolated from Serratia marcescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Synthesis and immunosuppressive activity of novel prodigiosin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Antioxidant and antimicrobial activity of bioactive prodigiosin produces from Serratia marcescens using agricultural waste as a substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Isolation, Identification, and Antimicrobial Evaluation of Secondary Metabolite from Serratia marcescens via an In Vivo Epicutaneous Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]
• 24. researchgate.net [researchgate.net]
• 25. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Unraveling the Crimson Tide: A Technical Guide to the Multifaceted Mechanisms of Action of Prodigiosin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prodigiosin (B1679158), a vibrant red tripyrrole pigment produced by Serratia marcescens and other bacteria, has garnered significant attention within the scientific community for its potent and diverse biological activities.[1] This technical guide provides an in-depth exploration of the core mechanisms through which prodigiosin exerts its anticancer, antimicrobial, and immunosuppressive effects. By consolidating current research, this document aims to serve as a comprehensive resource, detailing the intricate signaling pathways, summarizing key quantitative data, and providing insights into the experimental protocols used to elucidate these mechanisms. The information presented herein is intended to empower researchers and professionals in the fields of drug discovery and development to further investigate and harness the therapeutic potential of this promising natural compound.

Anticancer Mechanism of Action

Prodigiosin exhibits potent cytotoxic activity against a broad spectrum of cancer cell lines, including those with multi-drug resistance, while demonstrating minimal toxicity to normal cells.[2][3][4] Its anticancer efficacy stems from a multi-pronged attack on cancer cell biology, primarily through the induction of programmed cell death (apoptosis), modulation of critical signaling pathways, induction of cellular stress, and inhibition of cell proliferation.

Induction of Apoptosis

A primary mechanism of prodigiosin's anticancer activity is its ability to induce apoptosis in malignant cells through both intrinsic (mitochondrial) and extrinsic pathways.[5][6] This programmed cell death is often independent of the p53 tumor suppressor status of the cancer cells, making it a promising therapeutic agent for a wider range of cancers.[6][7]

The intrinsic pathway is initiated by prodigiosin's ability to disrupt the balance of the Bcl-2 protein family.[2] It has been shown to down-regulate anti-apoptotic proteins like Bcl-2 and Mcl-1, and up-regulate pro-apoptotic proteins such as Bax and Bak.[2][5] This shift in balance leads to the release of cytochrome c from the mitochondria, which in turn activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately leading to apoptosis.[5]

Modulation of Key Signaling Pathways

Prodigiosin has been shown to interfere with several signaling pathways that are crucial for cancer cell survival, proliferation, and metastasis.

• Wnt/β-catenin Pathway: Prodigiosin can inhibit the Wnt/β-catenin signaling pathway, which is often aberrantly activated in many cancers, leading to uncontrolled cell growth.[5]

• MAPK and ERK Pathways: The Mitogen-Activated Protein Kinase (MAPK) and Extracellular Signal-Regulated Kinase (ERK) pathways are critical for cell proliferation and survival. Prodigiosin has been observed to modulate these pathways, in some contexts leading to the induction of apoptosis.[8][9]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival. Prodigiosin can inhibit the PI3K/Akt/mTOR pathway, contributing to its pro-apoptotic and anti-proliferative effects.[2]

• p53 Pathway: While prodigiosin can induce apoptosis independently of p53, some studies have shown its ability to reactivate p53-dependent transcriptional activity in p53-deficient cancer cells, further highlighting its versatile anticancer mechanisms.[5]

Induction of Endoplasmic Reticulum (ER) Stress and Autophagy

Prodigiosin can induce stress in the endoplasmic reticulum (ER), a critical organelle for protein folding. This ER stress triggers the Unfolded Protein Response (UPR), which, if prolonged, can lead to apoptosis.[2][10][11] Key pathways involved in prodigiosin-induced ER stress include the IRE1α-JNK and PERK-eIF2α-ATF4-CHOP axes.[2]

Furthermore, prodigiosin has a complex relationship with autophagy, a cellular recycling process. In some cancer cell lines, it induces autophagic cell death.[2] However, in other contexts, it can inhibit the late stages of autophagy by blocking the fusion of autophagosomes with lysosomes.[12] This inhibition can sensitize cancer cells to other chemotherapeutic agents.[12]

DNA Damage and Cell Cycle Arrest

Prodigiosin has been shown to intercalate into DNA and, in the presence of copper ions, can cause oxidative DNA cleavage.[4][6] This DNA damage can contribute to the induction of apoptosis. Additionally, prodigiosin can induce cell cycle arrest, preventing cancer cells from progressing through the cell cycle and dividing.[2][3][6]

Antimicrobial Mechanism of Action

Prodigiosin exhibits broad-spectrum antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as some fungi.[5][13][14][15] Its efficacy is generally more pronounced against Gram-positive bacteria.[16]

Disruption of the Plasma Membrane

A key antimicrobial mechanism of prodigiosin is its ability to disrupt the integrity of the bacterial plasma membrane.[16][17][18] As a hydrophobic molecule, it is proposed to act as a chaotropic agent, interfering with the lipid bilayer and leading to increased membrane fluidity and leakage of essential intracellular components.[18]

Generation of Reactive Oxygen Species (ROS)

Prodigiosin can induce the production of reactive oxygen species (ROS) within microbial cells.[13][17] The accumulation of ROS leads to oxidative stress, causing damage to vital cellular components such as DNA, proteins, and lipids, ultimately resulting in cell death.

Inhibition of Biofilm Formation and Quorum Sensing

Bacterial biofilms are structured communities of bacteria that are notoriously resistant to antibiotics. Prodigiosin has been shown to inhibit the formation of biofilms by various pathogenic bacteria.[16][17] This anti-biofilm activity is partly attributed to its ability to interfere with quorum sensing (QS), the cell-to-cell communication system that bacteria use to coordinate collective behaviors, including virulence and biofilm formation.[19][20][21] By disrupting QS signaling, prodigiosin can attenuate bacterial pathogenicity.

Immunosuppressive Mechanism of Action

Prodigiosin displays potent immunosuppressive properties, primarily targeting T lymphocytes, which are key players in the adaptive immune response.[22][23][24][25] This T-cell specific immunosuppression makes it a potential candidate for the treatment of autoimmune diseases and the prevention of organ transplant rejection.

Inhibition of T-Cell Activation and Proliferation

Prodigiosin effectively suppresses T-cell proliferation induced by mitogens.[22][23] A key mechanism underlying this effect is the inhibition of the interleukin-2 (B1167480) (IL-2) signaling pathway. It achieves this by downregulating the expression of the IL-2 receptor alpha-chain (IL-2Rα), which is crucial for high-affinity IL-2 binding and subsequent T-cell activation and proliferation.[22][26]

Interference with T-Cell Signaling Pathways

Prodigiosin's immunosuppressive effects are also mediated by its interference with intracellular signaling cascades within T-cells. It has been identified as an inhibitor of Janus tyrosine kinase 3 (Jak3), a kinase that is essential for signal transduction from cytokine receptors, including the IL-2 receptor.[24][27] By inhibiting Jak3, prodigiosin effectively blocks the downstream signaling events that lead to T-cell activation and differentiation.

Quantitative Data Summary

The following tables summarize key quantitative data on the biological activities of prodigiosin from various studies.

Table 1: Anticancer Activity of Prodigiosin (IC50 Values)

Cell Line	Cancer Type	IC50 (µg/mL)	Reference
A549	Human Lung Carcinoma	0.39	[3]
HT29	Human Colon Adenocarcinoma	0.45	[3]
SGC7901	Human Gastric Adenocarcinoma	1.30	[3]
MCF-7	Human Breast Cancer	Not specified, but cytotoxic	[28]
LU-1	Human Lung Cancer	Not specified, but cytotoxic	[28]
KB	Human Oropharyngeal Cancer	Not specified, but cytotoxic	[28]
HepG2	Human Liver Cancer	Not specified, but cytotoxic	[29]
RD	Human Rhabdomyosarcoma	Not specified, but cytotoxic	[30]
MDA-MB-231	Human Breast Cancer	Not specified, but cytotoxic	[30]

Table 2: Antimicrobial Activity of Prodigiosin (Minimum Inhibitory Concentration - MIC)

Microorganism	Type	MIC (µg/mL)	Reference
Staphylococcus aureus	Gram-positive bacteria	10	[16]
Escherichia coli	Gram-negative bacteria	10	[16]
Enterococcus faecalis	Gram-positive bacteria	10	[16]
Candida albicans	Fungus	0.3 (30% growth reduction)	[18]
Bacillus subtilis	Gram-positive bacteria	Not specified, but susceptible	[14]

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature to study the mechanism of action of prodigiosin.

Cell Viability and Cytotoxicity Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

• Protocol:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of prodigiosin and incubate for 24, 48, or 72 hours.

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells. The IC50 value is determined as the concentration of prodigiosin that causes 50% inhibition of cell growth.

Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium Iodide Staining)

• Principle: Annexin V is a protein that has a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

• Protocol:

  • Treat cells with prodigiosin for the desired time.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry. The populations of live, early apoptotic, late apoptotic, and necrotic cells can be distinguished based on their fluorescence.

Western Blot Analysis for Protein Expression

• Principle: Western blotting is a technique used to detect specific proteins in a sample of tissue homogenate or extract. It uses gel electrophoresis to separate native proteins by 3-D structure or denatured proteins by the length of the polypeptide. The proteins are then transferred to a membrane (typically nitrocellulose or PVDF), where they are stained with antibodies specific to the target protein.

• Protocol:

  • Lyse prodigiosin-treated and control cells in RIPA buffer to extract total proteins.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against the proteins of interest (e.g., caspases, Bcl-2 family proteins, proteins from signaling pathways) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Principle: The broth microdilution method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of the agent that prevents visible growth of a microorganism.

• Protocol:

  • Prepare a two-fold serial dilution of prodigiosin in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Include positive (microorganism without prodigiosin) and negative (broth only) controls.

  • Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 24 hours).

  • The MIC is determined as the lowest concentration of prodigiosin at which no visible growth of the microorganism is observed.

Visualizations of Mechanisms and Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways and experimental workflows discussed in this guide.

Caption: Prodigiosin's multifaceted induction of apoptosis in cancer cells.

References

• 1. Prodigiosin: a promising biomolecule with many potential biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Anticancer and Immunomodulatory Activities of Prodigiosin Extracted and Purified from Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prodigiosin and its potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prodigiosins as anti cancer agents: living upto their name - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prodigiosin induces apoptosis and inhibits autophagy via the extracellular signal-regulated kinase pathway in K562 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Promising Natural Red Pigment “Prodigiosin” Sensitizes Colon Cancer Cells to Ionizing Radiation, Induces Apoptosis, and Impedes MAPK/TNF-α/NLRP3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Prodigiosin from Serratia Marcescens in Cockroach Inhibits the Proliferation of Hepatocellular Carcinoma Cells through Endoplasmic Reticulum Stress-Induced Apoptosis [mdpi.com]
• 12. Prodigiosin impairs autophagosome-lysosome fusion that sensitizes colorectal cancer cells to 5-fluorouracil-induced cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Prodigiosin inhibits bacterial growth and virulence factors as a potential physiological response to interspecies competition | PLOS One [journals.plos.org]
• 17. Prodigiosin inhibits bacterial growth and virulence factors as a potential physiological response to interspecies competition - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Antimicrobial activity of prodigiosin is attributable to plasma-membrane damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. journals.asm.org [journals.asm.org]
• 20. A comprehensive profiling of quorum quenching by bacterial pigments identifies quorum sensing inhibition and antibiofilm action of prodigiosin against Acinetobacter baumannii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Inhibition of Quorum Sensing Mediated Virulence Factors Production in Urinary Pathogen Serratia marcescens PS1 by Marine Sponges - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Prodigiosin blocks T cell activation by inhibiting interleukin-2Ralpha expression and delays progression of autoimmune diabetes and collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. T-cell specific immunosuppression by prodigiosin isolated from Serratia marcescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Prodigiosins: a novel family of immunosuppressants with anti-cancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Suppression of cytotoxic T cell induction in vivo by prodigiosin 25-C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Synthesis and immunosuppressive activity of novel prodigiosin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Study on the Anticancer Activity of Prodigiosin from Variants of Serratia Marcescens QBN VTCC 910026 - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Antiproliferative Activity of Prodigiosin Derived From Serratia marcescens VITSD2: An In Vitro and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Anticancer and Immunomodulatory Activities of Prodigiosin Extracted and Purified from Serratia marcescens [journal.waocp.org]

An In-depth Technical Guide to the Derivatives of the Prodigiosin Compound

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known derivatives of the prodigiosin (B1679158) compound, a tripyrrole red pigment with significant therapeutic potential. This document collates quantitative data on their biological activities, details key experimental methodologies, and visualizes associated signaling pathways to serve as a valuable resource for ongoing research and drug development efforts.

Introduction to Prodigiosin and Its Derivatives

Prodigiosin and its analogs, collectively known as prodiginines, are a family of secondary metabolites produced by various bacteria, including Serratia marcescens and Streptomyces species.[1][2] These compounds are characterized by a common tripyrrole skeleton and have garnered considerable interest due to their diverse biological activities, including anticancer, immunosuppressive, and antimicrobial properties.[2][3]

The family of prodiginines can be broadly classified into linear and cyclic derivatives.[3] Notable derivatives include:

• Cycloprodigiosin: A cyclic analog with reported immunosuppressive and anticancer activities.

• Undecylprodigiosin: A linear analog with potent antibacterial and anticancer effects.

• Metacycloprodigiosin: A cyclic derivative with demonstrated biological activities.

• 2-(p-hydroxybenzyl)prodigiosin: A derivative with a distinct substitution on the A-ring of the prodiginine core.

• Streptorubin B: Another cyclic derivative belonging to the prodiginine family.

• Synthetic and Mutasynthesized Derivatives: Including brominated prodigiosins and a variety of analogs generated through genetic engineering and synthetic chemistry, offering a platform for structure-activity relationship (SAR) studies.[3][4]

Quantitative Biological Activity of Prodigiosin Derivatives

The therapeutic potential of prodigiosin derivatives is underscored by their potent biological activities. The following tables summarize the available quantitative data on their anticancer and antimicrobial efficacy.

Anticancer Activity (IC₅₀ Values)

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The tables below present the IC₅₀ values of prodigiosin and its derivatives against various cancer cell lines.

Table 1: Anticancer Activity of Prodigiosin and its Brominated Derivatives

Compound	Cell Line	Cell Type	IC₅₀ (µg/mL)	Reference
Prodigiosin (PG)	MRC-5	Normal Lung Fibroblast	1.20 ± 0.04	[3]
A549	Lung Carcinoma	1.30 ± 0.09	[3]
A375	Melanoma	1.25 ± 0.07	[3]
MDA-MB-231	Breast Adenocarcinoma	0.62 ± 0.03	[3]
HCT116	Colon Carcinoma	0.70 ± 0.05	[3]
Monobrominated Prodigiosin (PG-Br)	MRC-5	Normal Lung Fibroblast	5.50 ± 0.02	[3]
A549	Lung Carcinoma	6.50 ± 0.04	[3]
A375	Melanoma	7.50 ± 0.06	[3]
MDA-MB-231	Breast Adenocarcinoma	4.80 ± 0.03	[3]
HCT116	Colon Carcinoma	6.20 ± 0.05	[3]
Dibrominated Prodigiosin (PG-Br₂)	MRC-5	Normal Lung Fibroblast	10.00 ± 0.09	[3]
A549	Lung Carcinoma	17.00 ± 0.08	[3]
A375	Melanoma	15.50 ± 0.07	[3]
MDA-MB-231	Breast Adenocarcinoma	12.00 ± 0.06	[3]
HCT116	Colon Carcinoma	13.50 ± 0.09	[3]

Table 2: Anticancer Activity of Other Prodigiosin Derivatives

Compound	Cell Line	Cell Type	IC₅₀ (µg/mL)	Reference
Prodigiosin	NCI-H292	Human Mucoepidermoid Carcinoma	3.6	[5]
HEp-2	Human Laryngeal Carcinoma	3.4	[5]
MCF-7	Human Breast Adenocarcinoma	5.1	[5]
HL-60	Human Promyelocytic Leukemia	1.9	[5]
HepG2	Human Hepatocellular Carcinoma	8.75	[6]
H460	Human Lung Cancer	7.7	[6]
MCF-7	Human Breast Adenocarcinoma	<2	[6]
A549	Human Lung Carcinoma	50	[6]
HL-60	Human Promyelocytic Leukemia	50	[6]
MCF-7	Human Breast Adenocarcinoma	50	[6]
Undecylprodigiosin	BT-20	Breast Carcinoma	~2.5 µM
MCF-7	Breast Carcinoma	~2.5 µM
MDA-MB-231	Breast Carcinoma	~2.5 µM
T47D	Breast Carcinoma	~2.5 µM
MCF-10A	Non-malignant Breast Epithelial	>10 µM

Antimicrobial Activity (MIC Values)

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation.

Table 3: Antimicrobial Activity of Prodigiosin and its Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference
Prodigiosin	Escherichia coli NCIM 2065	15.9 (μM)	[7]
Klebsiella pneumoniae NCIM 2706	22.6 (μM)	[7]
Pseudomonas aeruginosa NCIM 2036	46.1 (μM)	[7]
Bacillus subtilis NCIM 2545	43 (μM)	[7]
MRSA ATCC 43300	73.6 (μM)	[7]
Pseudomonas aeruginosa MG	8	[8]
Staphylococcus aureus	4	[8]
Chromobacterium violaceum	16	[8]
Staphylococcus aureus	3
Bacillus subtilis	5
Bacillus cereus	4

Experimental Protocols

This section provides detailed methodologies for key experiments related to the extraction, synthesis, and biological evaluation of prodigiosin and its derivatives.

Extraction and Purification of Prodigiosin from Serratia marcescens

This protocol describes a general method for the extraction and purification of prodigiosin.

Materials:

• Serratia marcescens culture

• Luria-Bertani (LB) agar (B569324) and broth

• Acidified methanol (B129727) (e.g., with 0.5 M HCl)

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvent system for chromatography (e.g., chloroform:methanol:acetone 4:2:3 v/v)[5]

• Thin-layer chromatography (TLC) plates

Procedure:

• Cultivation: Inoculate a single colony of Serratia marcescens into LB broth and incubate at 28-30°C for 48-72 hours until a deep red color develops.[9]

• Cell Harvesting: Centrifuge the culture broth at 8000 x g for 20 minutes to pellet the bacterial cells.[10]

• Extraction: Resuspend the cell pellet in acidified methanol and incubate at room temperature with shaking for 1-2 hours to extract the pigment.[9]

• Cell Debris Removal: Centrifuge the mixture at 8000 x g for 20 minutes to remove cell debris. Collect the red supernatant.[10]

• Solvent Evaporation: Concentrate the supernatant using a rotary evaporator to obtain the crude prodigiosin extract.[10]

• Purification by Column Chromatography:

  • Prepare a silica gel column equilibrated with the chosen solvent system.

  • Dissolve the crude extract in a minimal amount of the solvent system and load it onto the column.

  • Elute the column with the solvent system, collecting the red-colored fractions.[5]

  • Monitor the fractions by TLC to identify and pool the pure prodigiosin fractions.

• Final Concentration: Evaporate the solvent from the pooled pure fractions to obtain purified prodigiosin.

Synthesis of Brominated Prodigiosin Derivatives

This protocol outlines a method for the synthesis of mono- and di-brominated prodigiosin derivatives.[3]

Materials:

• Purified Prodigiosin (PG)

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM) as solvent

• Stirring apparatus

• Reaction vessel protected from light

Procedure for Monobromination (PG-Br):

• Dissolve purified prodigiosin in DCM in a reaction vessel.

• Add 1.1 equivalents of NBS to the solution while stirring at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction and purify the product using column chromatography to yield the monobrominated derivative.

Procedure for Dibromination (PG-Br₂):

• Dissolve purified prodigiosin in DCM.

• Add 2.2 equivalents of NBS to the solution and stir at room temperature.

• Follow the reaction progress using TLC.

• After the reaction is complete, work up the reaction mixture and purify the dibrominated product by column chromatography.

Mutasynthesis of Prodigiosin Derivatives in Pseudomonas putida

This protocol provides a general workflow for the generation of novel prodigiosin derivatives using a mutasynthesis approach in a genetically engineered Pseudomonas putida strain.[4]

Workflow:

• Strain Engineering: Genetically modify a Pseudomonas putida strain to block the biosynthesis of one of the prodigiosin precursors, for example, 2-methyl-3-amyl-pyrrole (MAP), by deleting a key gene in its biosynthetic pathway (e.g., pigD). This engineered strain will accumulate the other precursor, 4-methoxy-2,2′-bipyrrole-5-carbaldehyde (MBC).

• Precursor Synthesis: Chemically synthesize a library of analogs of the blocked precursor (e.g., various substituted monopyrroles).

• Feeding Experiment:

  • Culture the engineered P. putida strain in a suitable medium.

  • Induce the expression of the remaining prodigiosin biosynthesis genes.

  • Feed the synthetic precursor analogs to the culture.

• Condensation and Production: The endogenous enzymes of the host strain, particularly the condensing enzyme PigC, will utilize the synthetic precursor and the endogenously produced MBC to synthesize novel prodigiosin derivatives.

• Extraction and Purification: Extract the prodiginine products from the culture and purify them using standard chromatographic techniques.

• Structure Elucidation and Biological Testing: Characterize the structure of the novel derivatives using spectroscopic methods (e.g., MS, NMR) and evaluate their biological activities.

Cytotoxicity Assay (MTT Assay)

This protocol describes a common method for assessing the cytotoxic effects of prodigiosin derivatives on cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates

• Prodigiosin derivatives dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the prodigiosin derivative for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (solvent only).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value by plotting the cell viability against the compound concentration.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of prodigiosin derivatives.[8]

Materials:

• Bacterial or fungal strains of interest

• Mueller-Hinton Broth (MHB) or other suitable growth medium

• 96-well microtiter plates

• Prodigiosin derivatives dissolved in a suitable solvent

• Bacterial/fungal inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Serial Dilution: Prepare a two-fold serial dilution of the prodigiosin derivative in the microtiter plate using the appropriate broth.

• Inoculation: Add a standardized inoculum of the test microorganism to each well. Include a positive control (microorganism in broth without compound) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Signaling Pathways and Mechanisms of Action

Prodigiosin and its derivatives exert their biological effects through the modulation of multiple cellular signaling pathways, primarily leading to apoptosis and autophagy.

Apoptosis Induction

Prodigiosin is a potent inducer of apoptosis in various cancer cells. The underlying mechanisms involve both intrinsic and extrinsic pathways.

• Intrinsic (Mitochondrial) Pathway: Prodigiosin can disrupt the balance of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Mcl-1) proteins, leading to mitochondrial outer membrane permeabilization (MOMP). This results in the release of cytochrome c and other pro-apoptotic factors into the cytosol, activating the caspase cascade (caspase-9 and caspase-3) and executing apoptosis.

• Extrinsic (Death Receptor) Pathway: Some studies suggest that prodigiosin can also activate the extrinsic pathway, although the intrinsic pathway is generally considered the primary mechanism.

• Other Mechanisms: Prodigiosin-induced apoptosis is also associated with the generation of reactive oxygen species (ROS), DNA damage, and cell cycle arrest.[11]

References

• 1. researchgate.net [researchgate.net]
• 2. New Prodigiosin Derivatives Obtained by Mutasynthesis in Pseudomonas putida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Anticancer Potential and Comprehensive Toxicity Studies of Novel Brominated Derivatives of Bacterial Biopigment Prodigiosin from Serratia marcescens ATCC 27117 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxic Effect of Prodigiosin, Natural Red Pigment, Isolated from Serratia marcescens UFPEDA 398 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antiproliferative Activity of Prodigiosin Derived From Serratia marcescens VITSD2: An In Vitro and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synergistic bactericidal profiling of prodigiosin extracted from Serratia marcescens in combination with antibiotics against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Extraction of prodigiosin from Serratia marcescens and its application as an antibacterial spray - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 11. Prodigiosin induces apoptosis and inhibits autophagy via the extracellular signal-regulated kinase pathway in K562 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Prodigiosin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and analysis of Prodigiosin, a tripyrrole red pigment with significant therapeutic potential. This document summarizes key quantitative data, details experimental protocols for spectroscopic analysis, and visualizes associated signaling pathways to support further research and development.

Spectroscopic Data of Prodigiosin

The following tables summarize the key spectroscopic data for Prodigiosin, providing a reference for its identification and characterization.

Table 1: UV-Visible Spectroscopy Data

Solvent/Condition	λmax (nm)	Reference(s)
Methanol (B129727)	530 - 536	[1][2]
Acidic (Ethanol/Methanol)	535 - 540	[3][4][5]
Alkaline (Ethanol/Methanol)	462 - 470	[4][6]

Table 2: Mass Spectrometry Data

Ionization Method	Mass-to-Charge Ratio (m/z)	Interpretation	Reference(s)
GC/MS	323	[M]+	[1][4]
ESI-MS	324.2, 324.3	[M+H]+	[2][6]
ESI-MS/MS Fragments	309.2, 294.2, 266.1	Loss of CH3, C2H5, and further fragmentation	[2]

Table 3: ¹H NMR Spectroscopy Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Assignment	Reference(s)
0.86	t	CH₃ (pentyl)	[7]
1.21-1.31	m	(CH₂)₃ (pentyl)	[7]
2.01	s	CH₃ (on pyrrole (B145914) ring)	[7]
2.32	t	CH₂ (attached to pyrrole)	[7]
3.67	s	OCH₃	[7]
5.34	s	=CH (bridge)	[7]
6.34-7.105	m	Ar-H	[7]

Table 4: ¹³C NMR Spectroscopy Data (101 MHz, CDCl₃)

Chemical Shift (δ) ppm	Carbon Type	Reference(s)
14.1	CH₃	[8]
22.6	CH₂	[8]
25.4	CH₂	[8]
31.4	CH₂	[8]
31.8	CH₂	[8]
58.7	OCH₃	[8]
95.0 - 170.0	sp² carbons (aromatic and olefinic)	[7][8]

Table 5: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group Assignment	Reference(s)
3600-3300 (broad)	N-H stretch	[9]
2955	Aromatic C-H stretch	[4]
2916, 2852	Asymmetrical and symmetrical stretching of methylene (B1212753) groups	[9]
1652	N-H bend	[9]
1634	C=O stretch (aldehyde) or N-H primary amines or pyrrole ring	[4]
1548, 1463	N-H bend (secondary amines)	[4]
1445	Methyl groups	[9]
1378-1379	C-O group	[4][9]
1293, 718	C=C double bond	[9]
1048	C-N stretch	[4]

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of Prodigiosin are outlined below. These protocols are synthesized from various cited research articles.

Prodigiosin Extraction and Purification

A common procedure for the extraction and purification of Prodigiosin from bacterial cultures (e.g., Serratia marcescens) involves the following steps:

• Cell Harvesting : Bacterial cultures are centrifuged to pellet the cells containing the intracellular pigment.

• Solvent Extraction : The cell pellet is resuspended in an organic solvent such as methanol or ethanol (B145695) and vortexed vigorously.[10] The mixture is then centrifuged to separate the pigment-containing supernatant from the cell debris.

• Purification : The crude extract can be further purified using chromatographic techniques.

  • Thin-Layer Chromatography (TLC) : The extract is spotted on a silica (B1680970) gel plate and developed using a solvent system such as chloroform:methanol (9:1, v/v).[2] The red-pigmented band corresponding to Prodigiosin is then scraped and eluted.

  • Column Chromatography : For larger scale purification, the extract is loaded onto a silica gel column and eluted with an appropriate solvent system.[2]

UV-Visible Spectroscopy

• Sample Preparation : A purified sample of Prodigiosin is dissolved in a suitable solvent (e.g., methanol, ethanol).

• Instrumentation : A UV-Vis spectrophotometer is used.

• Blanking : The spectrophotometer is blanked using the same solvent in which the sample is dissolved.

• Data Acquisition : The absorbance spectrum is recorded over a wavelength range, typically from 200 to 800 nm.[5] The wavelength of maximum absorbance (λmax) is then determined.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A dried, purified sample of Prodigiosin (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube.[1][6]

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Data Acquisition : Both ¹H and ¹³C NMR spectra are acquired. Standard pulse programs are used. For ¹H NMR, parameters such as the number of scans, relaxation delay, and spectral width are optimized. For ¹³C NMR, a proton-decoupled spectrum is typically acquired.

Mass Spectrometry (MS)

• Sample Introduction : The purified Prodigiosin sample, dissolved in a suitable solvent like methanol, is introduced into the mass spectrometer.[2][11] Common techniques include Gas Chromatography-Mass Spectrometry (GC-MS) or liquid injection for Electrospray Ionization (ESI-MS).

• Instrumentation : A mass spectrometer (e.g., quadrupole, time-of-flight) is used.

• Ionization : An appropriate ionization method is selected. ESI is a soft ionization technique suitable for determining the molecular ion, while GC-MS often involves electron impact (EI) ionization, which can lead to fragmentation.

• Data Acquisition : The mass spectrum is recorded, showing the mass-to-charge ratio (m/z) of the parent ion and any fragment ions. For tandem MS (MS/MS), the parent ion is isolated and fragmented to provide further structural information.[2]

Infrared (IR) Spectroscopy

• Sample Preparation : A small amount of the purified, dried Prodigiosin is mixed with KBr powder and pressed into a pellet.[6] Alternatively, a thin film can be cast onto a salt plate.

• Instrumentation : A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition : The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.[2] The resulting spectrum shows absorption bands corresponding to the various functional groups present in the molecule.

Signaling Pathways and Mechanisms of Action

Prodigiosin exerts its biological effects, particularly its anticancer activity, through the modulation of several key signaling pathways. The following diagrams illustrate these mechanisms.

References

• 1. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. depts.ttu.edu [depts.ttu.edu]
• 3. mdpi.com [mdpi.com]
• 4. Research Project: Pigments in Plants (UV-vis version) – IU East Experimental Chemistry Laboratory Manual [iu.pressbooks.pub]
• 5. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]
• 7. webserver.umbr.cas.cz [webserver.umbr.cas.cz]
• 8. home.phys.ntnu.no [home.phys.ntnu.no]
• 9. academicjournals.org [academicjournals.org]
• 10. sbfisica.org.br [sbfisica.org.br]
• 11. auremn.org [auremn.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of Prodigiosin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prodigiosin (B1679158) is a secondary metabolite, a bright red pigment produced by various bacteria, including Serratia marcescens and Vibrio gazogenes.[1][2] It belongs to the prodiginines family of natural pigments, characterized by a common tripyrrole ring structure.[2][3] Prodigiosin has garnered significant interest in the scientific and pharmaceutical communities due to its wide range of biological activities, including antibacterial, antifungal, anticancer, and immunosuppressive properties.[1][3][4][5] This document provides detailed protocols for the extraction and purification of prodigiosin, quantitative data for process optimization, and a visualization of the biosynthetic pathway.

Data Presentation: Quantitative Analysis of Extraction and Purification Methods

The efficiency of prodigiosin recovery is highly dependent on the chosen extraction solvent and purification strategy. Below is a summary of quantitative data compiled from various studies to aid in method selection.

Table 1: Comparison of Extraction Solvents for Prodigiosin

Solvent	Relative Extraction Efficiency	Drying Time	Reference
Acetone (B3395972)	Most effective	~2 hours	[1][6]
Methanol (B129727)	High	~4-5 hours	[1][6][7]
Ethanol	High	~4-5 hours	[1][6]
Chloroform	Low (when used alone)	Not specified	[1][6]
Dichloromethane	Low (when used alone)	Not specified	[1][6]
Acidified Methanol	Effective	Not specified	[8][9]
Ethyl Acetate (B1210297)	Used for liquid-liquid extraction	Not specified	[10][11]

Table 2: Purity and Recovery of Prodigiosin with Different Purification Techniques

Purification Method	Purity Achieved	Average Recovery	Reference
Silica (B1680970) Gel Column Chromatography	Sub-pure (≥80%) to high purity	~50%	[10][12]
High-Performance Liquid Chromatography (HPLC)	≥95% to ≥98%	Not specified	[5][13][14]
Silica Gel Column Chromatography followed by HPLC	≥98%	Not specified	[13]

Experimental Protocols

Protocol 1: Solvent Extraction of Prodigiosin from Bacterial Culture

This protocol describes a general method for extracting prodigiosin from a bacterial cell pellet using an organic solvent.

Materials:

• Bacterial culture producing prodigiosin (e.g., Serratia marcescens)

• Organic solvent (e.g., acetone, methanol, or ethanol)

• Centrifuge and centrifuge tubes

• Vortex mixer

• Rotary evaporator or drying oven

Procedure:

• Harvest Cells: Centrifuge the bacterial culture at a high speed (e.g., 5,000-15,000 x g) for 5-15 minutes to pellet the cells.[1][11] Discard the supernatant.

• Solvent Addition: Add a suitable volume of organic solvent (e.g., 10 mL of acetone for a pellet from a 20 mL culture) to the cell pellet.[1]

• Cell Lysis and Extraction: Resuspend the pellet in the solvent by vigorous vortexing for approximately 20-30 seconds to ensure thorough mixing and cell lysis.[1]

• Separate Debris: Centrifuge the mixture at a high speed (e.g., 15,000 x g) for 5 minutes to pellet the cell debris.[1]

• Collect Supernatant: Carefully transfer the red-colored supernatant containing the prodigiosin to a clean collection vessel.

• Solvent Evaporation: Evaporate the solvent from the supernatant to obtain the crude prodigiosin extract. This can be achieved using a rotary evaporator or by air-drying, possibly at a slightly elevated temperature (e.g., 40°C).[1] Acetone will evaporate the quickest.[1][6]

Protocol 2: Purification of Prodigiosin using Silica Gel Column Chromatography

This protocol outlines the purification of the crude prodigiosin extract using silica gel column chromatography.

Materials:

• Crude prodigiosin extract

• Silica gel (for column chromatography)

• Glass chromatography column

• Elution solvents (e.g., a gradient of n-hexane and ethyl acetate)

• Collection tubes

• Rotary evaporator

Procedure:

• Prepare the Column: Pack a glass chromatography column with silica gel slurried in a non-polar solvent (e.g., n-hexane).

• Load the Sample: Dissolve the crude prodigiosin extract in a minimal amount of a suitable solvent and load it onto the top of the silica gel column.

• Elute the Pigment: Begin elution with a non-polar solvent and gradually increase the polarity by adding a more polar solvent. A common solvent system is a gradient of n-hexane and ethyl acetate.[5] For example, start with a 1:1 (v/v) mixture and progress to 1:3, 1:4, and finally pure ethyl acetate.[10]

• Collect Fractions: Collect the eluted fractions in separate tubes. The red-colored fractions containing prodigiosin should be collected.

• Combine and Concentrate: Combine the prodigiosin-containing fractions and evaporate the solvent using a rotary evaporator to obtain the purified prodigiosin.

Protocol 3: High-Purity Purification using High-Performance Liquid Chromatography (HPLC)

For achieving high purity, HPLC is the method of choice. This protocol provides a general guideline.

Materials:

• Partially purified prodigiosin from column chromatography

• HPLC system with a suitable detector (e.g., UV-Vis at 535 nm)

• C18 HPLC column

• Mobile phase solvents (e.g., methanol and 0.1% glacial acetic acid, or acetonitrile (B52724) and ammonium (B1175870) acetate)

• Collection vials

Procedure:

• Prepare the Sample: Dissolve the partially purified prodigiosin in a suitable solvent that is compatible with the mobile phase.

• Set up the HPLC System:

  • Column: C18 column.[13]

  • Mobile Phase: A common mobile phase is a gradient of methanol and 0.1% glacial acetic acid.[13] Another option is an isocratic mobile phase of acetonitrile and 10 mM ammonium acetate (e.g., 85:15 v/v).[15]

  • Flow Rate: Typically around 1 mL/min.[13][15]

  • Detection Wavelength: 535 nm.[1][13]

• Inject and Run: Inject the sample onto the column and run the HPLC program.

• Collect the Peak: Collect the fraction corresponding to the prodigiosin peak.

• Remove Solvent: Remove the mobile phase solvent from the collected fraction, for instance, by rotary evaporation, to obtain the high-purity prodigiosin.[13]

Mandatory Visualizations

Here are the diagrams for the experimental workflow and the biosynthetic pathway of Prodigiosin.

Caption: Experimental workflow for prodigiosin extraction and purification.

Caption: Biosynthetic pathway of prodigiosin.

References

• 1. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prodigiosin - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 4. Identification and Verification of the Prodigiosin Biosynthetic Gene Cluster (BGC) in Pseudoalteromonas rubra S4059 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vjs.ac.vn [vjs.ac.vn]
• 6. researchgate.net [researchgate.net]
• 7. Selection of appropriate solvent for prodigiosin extraction [icbcongress.com]
• 8. Purification and characterization of prodigiosin produced by integrated bioreactor from Serratia sp. KH-95 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Extraction of prodigiosin from Serratia marcescens and its application as an antibacterial spray - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 10. CN103467352A - Prodigiosin extraction and purification method - Google Patents [patents.google.com]
• 11. rjlbpcs.com [rjlbpcs.com]
• 12. researchgate.net [researchgate.net]
• 13. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]

Standard Protocols for Prodigiosin Production in the Laboratory

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Prodigiosin (B1679158), a vibrant red pigment belonging to the prodiginine family of natural products, has garnered significant attention in the pharmaceutical and biotechnology sectors. Produced as a secondary metabolite by various bacteria, most notably Serratia marcescens, this tripyrrole compound exhibits a remarkable range of biological activities, including antibacterial, antifungal, immunosuppressive, and anticancer properties.[1][2][3] These characteristics position prodigiosin as a promising candidate for drug development and other industrial applications.

This document provides detailed protocols for the laboratory-scale production, extraction, and purification of prodigiosin from Serratia marcescens. The methodologies outlined below are synthesized from established research to ensure reproducibility and optimal yield.

Microbial Strain and Culture Conditions

The production of prodigiosin is predominantly carried out using strains of Serratia marcescens. Several studies have optimized culture conditions to enhance pigment yield. Key factors influencing production include media composition, pH, temperature, and aeration.[4][5]

Recommended Strain

• Serratia marcescens (e.g., ATCC strains or locally isolated strains) is the most commonly used bacterium for prodigiosin production.[3][6][7]

Culture Media

Various media compositions have been reported to support high prodigiosin yields. Below are examples of effective media:

• Peptone-Glycerol Broth (PGB): A widely used medium for routine prodigiosin production.[8]

• Nutrient Broth supplemented with specific carbon sources: Glucose and olive oil have been shown to enhance production.[4][9]

• Luria-Bertani (LB) Broth/Agar: Commonly used for initial strain activation and growth.[3][10]

• Low-cost substrates: Agro-industrial wastes like corn bran and cassava wastewater have been successfully used for cost-effective production.[6][7]

Optimized Culture Parameters

The following table summarizes optimized conditions for prodigiosin production from various studies.

Parameter	Optimized Value	Reference
Carbon Source	Olive Oil (1.5%), Sucrose (16.29 g/L), Glucose (24 g/L), Dextrose	[4][5][10][11]
Nitrogen Source	Casein Hydrolysate (1.5%), Peptone (11.76 g/L)	[4][10][11]
Phosphate Source	KH2PO4	[4][11]
pH	7.0 - 8.0	[4][5][9][11]
Temperature	25°C - 30°C	[4][5][8][11]
Agitation	150 - 180 rpm	[5][9]
Incubation Time	24 - 72 hours	[11][12]

Experimental Protocols

Protocol for Prodigiosin Production

This protocol describes the steps for culturing Serratia marcescens for prodigiosin production in a shake flask.

• Inoculum Preparation:

  • Aseptically transfer a single colony of S. marcescens from a stock plate to a flask containing 50 mL of Luria-Bertani (LB) broth.

  • Incubate the culture at 28°C for 18-24 hours with shaking at 150 rpm.[6][7]

• Production Culture:

  • Prepare the desired production medium (e.g., Peptone-Glycerol Broth or an optimized medium from the table above).

  • Inoculate the production medium with the overnight seed culture (typically a 2-5% v/v inoculation).[10]

  • Incubate the production culture under the optimized conditions (e.g., 28°C, pH 7.0, 180 rpm) for 24-72 hours.[9][10][11] The appearance of a distinct red color indicates prodigiosin production.

Protocol for Prodigiosin Extraction

Prodigiosin is an intracellular pigment, requiring cell lysis for extraction.

• Cell Harvesting:

  • Transfer the culture from the production flask to centrifuge tubes.

  • Centrifuge at 8,000 rpm for 15 minutes to pellet the bacterial cells.[8]

  • Discard the supernatant.

• Pigment Extraction:

  • Resuspend the cell pellet in a suitable solvent. Acidified methanol (B129727) or ethanol (B145695) are commonly used.[5][12][13] Ethyl acetate (B1210297) and acetone (B3395972) mixtures are also effective.[14]

  • Vortex or sonicate the mixture to ensure complete cell lysis and pigment extraction.

  • Centrifuge the mixture again at 8,000 rpm for 15 minutes to separate the cell debris.

  • Collect the colored supernatant containing the crude prodigiosin extract.

Protocol for Prodigiosin Purification

Further purification of the crude extract is often necessary for downstream applications.

• Solvent Evaporation:

  • The crude extract can be concentrated using a rotary evaporator to remove the extraction solvent.

• Chromatography:

  • Silica (B1680970) Gel Column Chromatography: This is a common method for purifying prodigiosin.[13][15]

    • The dried crude extract is mixed with a small amount of silica gel and loaded onto a pre-packed silica gel column.

    • The pigment is then eluted using a solvent system, often a gradient of petroleum ether and ethyl acetate or chloroform (B151607) and methanol.[14][15]

  • High-Performance Liquid Chromatography (HPLC): For obtaining high-purity prodigiosin, reversed-phase HPLC can be employed.[10][13]

    • A C18 column is typically used with a mobile phase such as acetonitrile (B52724) and water.

Visualizing the Process and Pathway

Prodigiosin Production Workflow

The following diagram illustrates the general workflow for producing and purifying prodigiosin in the laboratory.

General workflow for prodigiosin production.

Biosynthesis of Prodigiosin

Prodigiosin biosynthesis in Serratia marcescens is a bifurcated pathway. Two separate precursor molecules, 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-methyl-3-n-amyl-pyrrole (MAP), are synthesized independently and then condensed to form the final prodigiosin molecule.[1][2][16]

Bifurcated biosynthesis pathway of prodigiosin.

References

• 1. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 3. Extraction of prodigiosin from Serratia marcescens and its application as an antibacterial spray - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 4. nahrainuniv.edu.iq [nahrainuniv.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. Prodigiosin Production by Serratia marcescens UCP 1549 Using Renewable-Resources as a Low Cost Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsdjournal.org [rsdjournal.org]
• 8. rjlbpcs.com [rjlbpcs.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Optimum conditions for Prodigiosin production by Serratia marcescens S11 | Journal of Biotechnology Research Center [jobrc.org]
• 12. cetjournal.it [cetjournal.it]
• 13. Purification and characterization of prodigiosin produced by integrated bioreactor from Serratia sp. KH-95 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. vjs.ac.vn [vjs.ac.vn]
• 15. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for the Accurate Quantification of Prodigiosin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the accurate quantification of prodigiosin (B1679158), a red pigment with a range of biological activities, including anticancer, immunosuppressive, and antimicrobial properties. Accurate quantification is crucial for research, development, and quality control of prodigiosin-based therapeutics.

Introduction

Prodigiosin is a secondary metabolite produced by various bacteria, most notably Serratia marcescens.[1] Its potential as a therapeutic agent necessitates reliable and reproducible methods for its quantification. This document outlines several widely used techniques, including spectrophotometry, High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Flow Cytometry.

Key Quantification Techniques

A variety of methods can be employed for the quantification of prodigiosin, each with its own advantages in terms of sensitivity, specificity, and throughput.

Spectrophotometric Quantification

Spectrophotometry is a straightforward and widely used method for prodigiosin quantification based on its characteristic light absorption.

Principle: Prodigiosin exhibits a distinct absorption maximum in the visible light spectrum, which varies with the pH of the solvent. In an acidified solution, it appears pink with a maximum absorbance (λmax) around 535 nm, while in an alkaline solution, it turns yellow with a λmax around 470 nm.[2] Quantification is typically performed in acidified methanol (B129727) or ethanol, where the absorbance at ~535 nm is proportional to the prodigiosin concentration, following the Beer-Lambert law.[3] Some studies have also proposed using a wavelength of 492 nm to avoid pH-dependent variations in absorbance.[4]

Protocol: A detailed protocol for spectrophotometric quantification is provided in the Experimental Protocols section.

High-Performance Liquid Chromatography (HPLC)

HPLC offers a more specific and accurate method for prodigiosin quantification, as it separates prodigiosin from other cellular components before detection.

Principle: A liquid chromatograph separates the components of a mixture based on their differential partitioning between a stationary phase (e.g., a C18 column) and a mobile phase. Prodigiosin is then detected by a UV-Vis detector at its characteristic wavelength (e.g., 535 nm).[5][6] The concentration is determined by comparing the peak area of the sample to a standard curve generated from known concentrations of purified prodigiosin.

Protocol: A detailed protocol for HPLC-based quantification is provided in the Experimental Protocols section.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry, providing a highly sensitive and specific method for quantification.

Principle: After separation by LC, the eluent is ionized, and the mass-to-charge ratio (m/z) of the ions is measured. Prodigiosin can be identified by its specific m/z of approximately 324 [M+H]⁺.[7][8][9] This method is particularly useful for complex samples and for confirming the identity of the quantified compound.

Protocol: A detailed protocol for LC-MS-based quantification is provided in the Experimental Protocols section.

Flow Cytometry

Flow cytometry can be used to analyze prodigiosin production at the single-cell level.

Principle: This technique measures the light scattering and fluorescence properties of individual cells as they pass through a laser beam. The side-scattered light (SSC) has been shown to correlate with the amount of prodigiosin on the cell surface of Serratia marcescens.[10][11] This method is valuable for studying the dynamics of prodigiosin production within a bacterial population.

Protocol: A detailed protocol for flow cytometry-based analysis is provided in the Experimental Protocols section.

Data Presentation

The following tables summarize quantitative data from various studies to facilitate comparison.

Table 1: Spectrophotometric Quantification of Prodigiosin

Source Organism	Extraction Solvent	Wavelength (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Reference
Serratia marcescens	Acidified Methanol	535	Not specified
Pseudomonas putida	Acidified Ethanol	535	139,800 ± 5,100	[12]
Serratia marcescens	Acidified Ethanol	535	Not specified	[3]
Serratia marcescens	Methanol	492	Not specified	[4]

Table 2: Chromatographic Quantification of Prodigiosin

Technique	Column	Mobile Phase	Retention Time (min)	Detection	Reference
HPLC	C18	Methanol:Water (60:40)	1.2	UV-Vis (535 nm)
HPLC	Kinetex C18	Methanol and Water	Not specified	UV-Vis (535 nm)	[13]
HPLC-PDA	Not specified	Not specified	31.6	PDA (535 nm)	[14]
LC-MS	Not specified	Not specified	4.4-4.6	ESI-MS (m/z 324.4 [M+H]⁺)	[7]
LC-MS	Not specified	Not specified	29.6	ESI-MS (m/z 322.9 [M+H]⁺)	[9]

Experimental Protocols

Protocol 1: Prodigiosin Extraction

This is a general protocol for extracting prodigiosin from bacterial cultures, which is a prerequisite for most quantification methods.

Materials:

• Bacterial culture producing prodigiosin

• Centrifuge

• Organic solvent (e.g., methanol, ethanol, acetone)[15]

• Acid (e.g., HCl)

• Vortex mixer

• Spectrophotometer or other analytical instrument

Procedure:

• Harvest the bacterial cells from the culture broth by centrifugation (e.g., 10,000 rpm for 10 minutes at 4°C).

• Discard the supernatant.

• Resuspend the cell pellet in an appropriate volume of extraction solvent. Acidified methanol (e.g., 4 mL of 1 N HCl in 96 mL of methanol) is commonly used.[13]

• Vortex the suspension vigorously to ensure complete extraction of the pigment from the cells.[13]

• Centrifuge the mixture to pellet the cell debris (e.g., 10,000 rpm for 10 minutes at 4°C).

• Carefully collect the supernatant containing the extracted prodigiosin for quantification.

Protocol 2: Spectrophotometric Quantification

Procedure:

• Extract prodigiosin as described in Protocol 1 using an acidified solvent (e.g., acidified methanol or ethanol).

• Measure the absorbance of the extract at the maximum absorption wavelength (~535 nm) using a spectrophotometer.[3] Use the extraction solvent as a blank.

• Alternatively, measure the absorbance at 492 nm to minimize pH-dependent variations.[4]

• Calculate the prodigiosin concentration using the Beer-Lambert law (A = εcl), where A is the absorbance, ε is the molar extinction coefficient, c is the concentration, and l is the path length of the cuvette. A standard curve can also be generated using purified prodigiosin.

Protocol 3: HPLC Quantification

Procedure:

• Extract prodigiosin as described in Protocol 1.

• Filter the extract through a 0.22 µm syringe filter to remove any particulate matter.

• Inject a known volume of the filtered extract into the HPLC system.

• Perform the separation using a suitable column (e.g., C18) and mobile phase (e.g., a gradient of methanol and water).[13]

• Detect prodigiosin using a UV-Vis detector set at 535 nm.

• Prepare a standard curve by injecting known concentrations of purified prodigiosin and plotting the peak area against the concentration.

• Determine the concentration of prodigiosin in the sample by comparing its peak area to the standard curve.

Protocol 4: LC-MS Quantification

Procedure:

• Prepare the sample as described for HPLC analysis (Protocol 3, steps 1-3).

• Perform the separation using an LC system.

• The eluent from the LC is directed to the mass spectrometer.

• Use an appropriate ionization method, such as electrospray ionization (ESI).

• Detect prodigiosin by monitoring for its characteristic mass-to-charge ratio (m/z ≈ 324 [M+H]⁺).[7]

• Quantify prodigiosin by comparing the peak area of the selected ion to a standard curve generated with purified prodigiosin.

Protocol 5: Flow Cytometry Analysis

Procedure:

• Harvest bacterial cells from the culture.

• If necessary, dilute the cell suspension in a suitable buffer (e.g., phosphate-buffered saline) to an appropriate concentration for flow cytometry analysis.

• Analyze the cells using a flow cytometer.

• Measure the forward scatter (FSC), which relates to cell size, and the side scatter (SSC), which relates to internal complexity and surface properties.

• The SSC signal can be used as a proxy for prodigiosin content on the cell surface.[10]

• Analyze the data to obtain information on the distribution of prodigiosin production within the cell population.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Prodigiosin biosynthesis pathway.

Caption: General workflow for prodigiosin quantification.

Caption: Prodigiosin's mechanism of apoptosis induction.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. new.academiapublishing.org [new.academiapublishing.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Isolation and identification of a prodigiosin-like pigment producer Vibrio sp. isolate from a sea snail Thais sp [redalyc.org]
• 10. The prodigiosin change on the surface of Serratia marcescens detected by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Efficient recombinant production of prodigiosin in Pseudomonas putida - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synergistic bactericidal profiling of prodigiosin extracted from Serratia marcescens in combination with antibiotics against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Prodigiosin as a Natural Textile Dye

Introduction

Prodigiosin (B1679158), a vibrant red pigment produced by various bacteria such as Serratia marcescens and Pseudomonas putida, presents a promising alternative to synthetic dyes in the textile industry.[1][2] This natural dye not only offers a brilliant hue but also possesses inherent antimicrobial properties, making it a candidate for developing functional textiles.[1] These application notes provide detailed protocols for the extraction of prodigiosin, its application in textile dyeing, and the evaluation of the dyed fabric's performance. The methodologies are intended for researchers and scientists in the fields of natural dyes, materials science, and drug development.

Prodigiosin Production and Extraction

Prodigiosin is a secondary metabolite, and its production can be influenced by various environmental factors such as temperature, pH, and media composition.[3] The pigment is typically intracellular and requires extraction from the bacterial cells.

Protocol 1: Production and Extraction of Prodigiosin

• Microorganism and Culture Conditions:

  • Inoculate a suitable bacterial strain (e.g., Serratia marcescens SS1 or Pseudomonas putida PIG02) into a fermentation broth.[4] A minimal medium supplemented with glycerol (B35011) and lactic acid or a terrific broth with glycerol can be effective.[4]

  • Incubate the culture at a controlled temperature (e.g., 25-30°C) with agitation (e.g., 200 rpm) for 72 hours.[4]

• Pigment Extraction:

  • Harvest the bacterial cells by centrifuging the culture broth at 10,000 rpm for 10-15 minutes at 4°C.[4]

  • Discard the supernatant and wash the cell pellet.[4]

  • Resuspend the pellet in an extraction solvent. Acidified methanol (B129727) or ethanol (B145695) (e.g., with 40 mM HCl) is commonly used to lyse the cells and solubilize the pigment.[4]

  • Centrifuge the mixture again to separate the cell debris from the pigment-containing supernatant.

  • The resulting supernatant is the crude prodigiosin extract, which can be concentrated and dried for storage or used directly for dyeing.

Textile Preparation and Dyeing Process

Proper preparation of the textile material is crucial for effective dye uptake and fastness. This typically involves scouring to remove impurities and mordanting to improve dye-fiber interaction.

Protocol 2: Fabric Scouring and Mordanting

• Scouring:

  • Heat the textile fabric in a solution containing a non-ionic soap or detergent (e.g., 2 g/L) at approximately 50°C for 25-30 minutes to remove impurities.[5]

  • Rinse the fabric thoroughly with water and allow it to dry at ambient temperature.[5]

• Mordanting (Pre-mordanting):

  • Prepare a mordant bath. Tannic acid (e.g., 2-10% on fabric weight) is a common bio-mordant.[6]

  • Immerse the scoured fabric in the mordant solution at a liquor ratio of 1:20.[6]

  • Heat the bath to 90°C and maintain the temperature for 1 hour.[4][6]

  • Remove the fabric, squeeze out excess liquid, and proceed to the dyeing step.

Protocol 3: Textile Dyeing with Prodigiosin

The optimal dyeing conditions for prodigiosin can vary depending on the type of textile fiber.

• Dye Bath Preparation:

  • Prepare a dye bath with the desired concentration of prodigiosin extract (e.g., 1.25 g/L) at a liquor ratio of 1:20.[4][7]

  • The pH of the dye bath is a critical parameter; an acidic pH of 3-4 has been shown to be effective for cotton and silk.[7]

• Dyeing Procedure:

  • Immerse the prepared fabric (mordanted or unmordanted) into the dye bath.

  • Gradually raise the temperature of the dye bath to the target dyeing temperature (see Table 1).

  • Maintain the dyeing temperature for the specified duration (see Table 1).

  • After dyeing, allow the bath to cool down.

• Post-Dyeing Treatment:

  • Remove the dyed fabric and rinse with cold water to remove unfixed pigment.

  • Perform a soaping treatment with a non-ionic detergent (e.g., 1 g/L) at or near boiling temperature for 20 minutes to improve fastness.[6]

  • Rinse the fabric again and dry it at a moderate temperature (e.g., 40-85°C).[6]

Quantitative Data Summary

The following tables summarize the optimal conditions for dyeing various textiles with prodigiosin and the resulting color fastness properties.

Table 1: Optimized Dyeing Parameters for Prodigiosin on Various Textiles

Fabric Type	Dyeing Temperature (°C)	Dyeing Time (min)	Optimal pH	Liquor Ratio	Reference
Cotton	90	60-90	3	1:20	[7]
Jute	80	60	7	1:20
Silk	60 - 80	60	4	1:20	[6]
Wool	100	60	-	1:20	[4]
Polyester (PES)	130	45	-	1:20	[4][6]

Table 2: Color Fastness Properties of Prodigiosin-Dyed Textiles

Fabric Type	Mordant	Washing Fastness (Grade 1-5)	Light Fastness (Grade 1-8)	Rubbing Fastness (Dry/Wet, Grade 1-5)	Perspiration Fastness (Grade 1-5)	Reference
Cotton	None	>4	-	>4	>4	[7]
Cotton	Tannic Acid	Good	Good	-	-	[4]
Jute	Tannic Acid	Better than unmordanted	-	-	-
Polyester	None	Good	Good	-	-	[1][4]

Note: Fastness is typically graded on a scale of 1 to 5 for washing, rubbing, and perspiration, and 1 to 8 for light fastness, where a higher number indicates better fastness.[8][9]

Experimental Workflows and Biological Pathways

Visual representations of the experimental processes and biological pathways aid in understanding the complex relationships and sequences of events.

Caption: Experimental workflow for textile dyeing with prodigiosin.

Caption: Simplified biosynthesis pathway of prodigiosin.[3]

Conclusion

Prodigiosin stands out as a viable natural dye for textiles, offering a combination of vibrant color and functional properties. The protocols outlined provide a framework for its application, from microbial production to the final dyed fabric. The effectiveness of the dyeing process is highly dependent on the optimization of parameters such as pH, temperature, and the use of mordants. Further research can focus on enhancing dye yield, improving fastness on a wider range of fabrics, and scaling up the process for industrial applications. The inherent antimicrobial activity of prodigiosin also opens up possibilities for its use in medical textiles and other high-performance materials.[1][4]

References

• 1. Application of Prodigiosin Extracts in Textile Dyeing and Novel Printing Processes for Halochromic and Antimicrobial Wound Dressings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prodigiosin - Wikipedia [en.wikipedia.org]
• 3. Prodigiosin: a promising biomolecule with many potential biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Application of Prodigiosin Extracts in Textile Dyeing and Novel Printing Processes for Halochromic and Antimicrobial Wound Dressings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. testextextile.com [testextextile.com]
• 9. textilementor.com [textilementor.com]

Application Notes and Protocols: Prodigiosin in Anticancer Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the role of prodigiosin (B1679158), a bacterial red pigment, in anticancer drug discovery research. It includes a summary of its mechanisms of action, quantitative efficacy data, and detailed protocols for key experimental assays.

Introduction to Prodigiosin

Prodigiosin is a secondary metabolite belonging to the prodiginines family of natural red pigments, produced by various bacteria, most notably Serratia marcescens.[1][2] This tripyrrole compound has garnered significant interest in the pharmaceutical industry due to its wide range of biological activities, including antibacterial, antifungal, immunosuppressive, and potent anticancer properties.[3][4][5] A key advantage of prodigiosin is its selective cytotoxicity, showing high efficacy against a broad spectrum of cancer cell lines, including multidrug-resistant variants, while exhibiting minimal toxicity to normal cells.[4][6][7] Its multifaceted mechanism of action makes it a promising candidate for the development of novel cancer therapeutics.[2][5]

Mechanisms of Anticancer Activity

Prodigiosin exerts its anticancer effects through several distinct and interconnected mechanisms, making it a robust agent against malignant cells.[8][9][10] These mechanisms include the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways.[6][7]

Key Mechanisms:

• Induction of Apoptosis: Prodigiosin is a potent inducer of programmed cell death (apoptosis) in cancer cells.[6][11] It can trigger both caspase-dependent and caspase-independent apoptotic pathways.[6][12] This involves the activation of key executioner caspases like caspase-3 and caspase-9, the release of mitochondrial factors like cytochrome c, and the regulation of the Bcl-2 family of proteins, leading to an increased Bax/Bcl-2 ratio.[6][10]

• Cell Cycle Arrest: The compound inhibits cancer cell proliferation by causing cell cycle arrest, primarily at the G1 or G2/M phases.[11][13][14] This is achieved by modulating the expression and activity of cell cycle-related proteins such as cyclins and cyclin-dependent kinases (cdks).[13]

• DNA Damage: Prodigiosin can intercalate with DNA and, in the presence of copper ions, generate reactive oxygen species (ROS) that lead to DNA strand breaks, contributing to its cytotoxic effects.[8][15]

• Inhibition of Key Signaling Pathways: It has been shown to inhibit critical signaling cascades that are often dysregulated in cancer, including the Wnt/β-catenin, MAPK/ERK, and PI3K/Akt pathways.[4][16][17]

• pH Modulation: Prodigiosin can act as a proton-anion symporter, disrupting the intracellular pH homeostasis of cancer cells, which can trigger cell death.[8][9]

• Anti-Angiogenesis: The pigment has been shown to inhibit the formation of new blood vessels, a process crucial for tumor growth and metastasis.[1]

Caption: Prodigiosin's multifaceted anticancer mechanisms.

Signaling Pathways Modulated by Prodigiosin

Prodigiosin's ability to interfere with specific signaling pathways is central to its anticancer activity.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is crucial for cell proliferation and is aberrantly activated in many cancers. Prodigiosin acts as a potent inhibitor of this pathway.[4] It targets multiple components, including the low-density lipoprotein-receptor-related protein (LRP) 6, Dishevelled (DVL), and glycogen (B147801) synthase kinase-3β (GSK3β).[4][18] By decreasing the phosphorylation of these key proteins, prodigiosin prevents the accumulation of β-catenin, thereby suppressing the expression of Wnt target genes like cyclin D1, which ultimately reduces cancer cell proliferation.[4][18]

Caption: Prodigiosin's inhibition of Wnt/β-catenin signaling.

MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the Extracellular signal-Regulated Kinase (ERK) branch, is involved in cell proliferation and survival. Prodigiosin has been shown to activate the ERK signaling pathway in some cancer cells, which paradoxically leads to apoptosis and inhibition of autophagy.[16] This activation can be linked to an increase in reactive oxygen species (ROS).[16] The sustained activation of ERK by prodigiosin appears to be a key trigger for its pro-apoptotic effects in certain cancer types.[16][17]

Caption: Prodigiosin's modulation of the ERK signaling pathway.

Quantitative Efficacy Data

The cytotoxic activity of prodigiosin has been evaluated against a wide array of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common measure of a compound's potency. The average IC50 value across more than 60 cancer cell lines was reported to be 2.1 μg/mL.[3]

Cancer Type	Cell Line	IC50 Value (μg/mL)	IC50 Value (µM/nM)	Comments	Reference
Lung Carcinoma	A549	0.39	-	-	[19]
A549	1.30	-	48h treatment	[20]
Colon Adenocarcinoma	HT29	0.45	-	-	[19]
HCT116	0.62	-	48h treatment	[20]
Breast Cancer	MCF-7	<2.0	-	-	[3]
MDA-MB-231	0.81	-	48h treatment	[20]
Gastric Adenocarcinoma	SGC7901	1.30	-	Not significant inhibition	[19]
Hepatocellular Carcinoma	HepG2	8.75	27 µM	Weak inhibition	[3]
Leukemia	HL-60	-	79.6 nM	Sensitive	[19]
K562	-	-	Sensitive	[19]
Melanoma	A375	1.25	-	48h treatment	[20]
Prostate Cancer	PC3	-	-	Dose-dependent inhibition	[6]
Choriocarcinoma	JEG3	-	-	Dose-dependent inhibition	[6]

Note: IC50 values can vary based on the prodigiosin purity, exposure time, and specific assay conditions.

Experimental Protocols

This section provides generalized protocols for key experiments used to evaluate the anticancer properties of prodigiosin.

Experimental Workflow Overview

A typical in vitro screening process for an anticancer compound like prodigiosin involves a series of assays to determine its cytotoxicity, mechanism of cell death, and effects on cellular processes.

Caption: Workflow for in vitro anticancer screening of prodigiosin.

Protocol: Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 2 x 10⁴ cells/well and incubate for 24 hours at 37°C.[21]

• Treatment: Remove the medium and add fresh medium containing various concentrations of prodigiosin (e.g., 0.1 to 100 µg/mL). Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol: Apoptosis Assay (Annexin V-PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Culture and Treatment: Seed cells in a 6-well plate and treat with prodigiosin at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer provided in a commercial Annexin V-FITC Apoptosis Detection Kit.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.[6]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[6]

• Analysis: Analyze the cells by flow cytometry within one hour. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Protocol: Western Blot Analysis

This technique is used to detect the expression levels of specific proteins involved in apoptosis and signaling pathways.

• Protein Extraction: Treat cells with prodigiosin, then lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-40 µg of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Caspase-3, Bcl-2, Bax, p-ERK, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensity using densitometry software, normalizing to a loading control like β-actin.

Protocol: In Vivo Xenograft Mouse Model

This protocol assesses the antitumor efficacy of prodigiosin in a living organism.

• Animal Model: Use immunodeficient mice (e.g., BALB/c nude mice).

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 4 x 10⁵ cells/mL of JEG3 or PC3 cells) into the flank of each mouse.[6]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 200 mm³).[6]

• Grouping and Treatment: Randomly divide the mice into groups (n=4-6): a control group (vehicle) and treatment groups receiving different doses of prodigiosin (e.g., 50, 100, 250 µg/kg).[6]

• Administration: Administer prodigiosin via a suitable route (e.g., intratumoral or intraperitoneal injection) daily or on a set schedule for a defined period (e.g., 16-28 days).[3][6]

• Monitoring: Measure tumor volume and mouse body weight every 2-3 days.

• Endpoint: At the end of the treatment period, sacrifice the mice, excise the tumors, and weigh them.[6]

• Analysis: Calculate the tumor growth inhibition rate. Tissues can be fixed for histological analysis (e.g., H&E staining) or used for Western blotting to analyze protein expression.[6]

Conclusion and Future Perspectives

Prodigiosin is a highly promising natural product for anticancer drug discovery. Its ability to induce apoptosis and cell cycle arrest through multiple mechanisms and its efficacy against a broad range of cancers highlight its therapeutic potential.[6][22] Furthermore, its selective action against cancer cells minimizes collateral damage to healthy tissues, a significant advantage over many conventional chemotherapies.[4][23]

Future research should focus on optimizing its production, exploring synergistic combinations with existing anticancer drugs, and developing novel drug delivery systems to enhance its bioavailability and in vivo efficacy. Analogs of prodigiosin, such as obatoclax, are already in clinical trials, paving the way for this class of compounds to become part of the clinical arsenal (B13267) against cancer.[4][7]

References

• 1. Rise of the natural red pigment ‘prodigiosin’ as an immunomodulator in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 3. Study on the Anticancer Activity of Prodigiosin from Variants of Serratia Marcescens QBN VTCC 910026 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prodigiosin inhibits Wnt/β-catenin signaling and exerts anticancer activity in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journal.waocp.org [journal.waocp.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Prodigiosin induces apoptosis by acting on mitochondria in human lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of the proapoptotic drug prodigiosin on cell cycle-related proteins in Jurkat T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Prodigiosin inhibits the proliferation of glioblastoma by regulating the KIAA1524/PP2A signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Prodigiosin induces apoptosis and inhibits autophagy via the extracellular signal-regulated kinase pathway in K562 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A Promising Natural Red Pigment “Prodigiosin” Sensitizes Colon Cancer Cells to Ionizing Radiation, Induces Apoptosis, and Impedes MAPK/TNF-α/NLRP3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Prodigiosin inhibits Wnt/β-catenin signaling and exerts anticancer activity in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. scispace.com [scispace.com]
• 22. Prodigiosin: a promising biomolecule with many potential biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Antiproliferative Activity of Prodigiosin Derived From Serratia marcescens VITSD2: An In Vitro and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Prodigiosin Antimicrobial Activity Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prodigiosin (B1679158), a vibrant red pigment produced by various bacteria, including Serratia marcescens, has garnered significant interest in the scientific community for its wide range of biological activities.[1][2][3] Among these, its potent antimicrobial properties against a broad spectrum of pathogens, including drug-resistant strains, make it a promising candidate for novel antibiotic development.[2][4][5] These application notes provide detailed protocols for conducting antimicrobial activity assays of prodigiosin, guidance on data presentation, and a visualization of its mechanism of action.

Prodigiosin's antimicrobial efficacy has been demonstrated against both Gram-positive and Gram-negative bacteria, as well as some fungi.[1][6] Its proposed mechanisms of action are multifaceted, involving the disruption of the plasma membrane, cleavage of bacterial DNA, and the generation of reactive oxygen species (ROS), leading to cellular damage and death.[1][2][4][7][8][9]

Experimental Protocols

Accurate and reproducible assessment of prodigiosin's antimicrobial activity is crucial for its development as a therapeutic agent. The following are standard and widely accepted methods for this purpose.

Preparation of Prodigiosin Stock Solution

A crucial first step is the proper extraction and dissolution of prodigiosin for use in assays.

Materials:

• Crude or purified prodigiosin extract

• Solvent (e.g., methanol, ethanol, or dimethyl sulfoxide (B87167) - DMSO)[4][10]

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile syringe filter (0.22 µm)

Protocol:

• Weigh a precise amount of prodigiosin powder.

• Dissolve the prodigiosin in a minimal amount of the chosen solvent to create a high-concentration stock solution. For instance, a stock solution of 10 mg/mL can be prepared.

• Vortex the solution thoroughly to ensure complete dissolution.

• Sterilize the prodigiosin stock solution by passing it through a 0.22 µm syringe filter into a sterile tube.

• Store the stock solution at -20°C, protected from light, until use.

Inoculum Preparation

Standardized microbial inocula are essential for consistent and comparable results.

Materials:

• Test microbial strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate liquid culture medium (e.g., Tryptic Soy Broth, Luria-Bertani Broth, Sabouraud Dextrose Broth)

• Spectrophotometer

• Sterile saline solution (0.85% NaCl) or phosphate-buffered saline (PBS)

Protocol:

• From a fresh agar (B569324) plate culture, inoculate a single colony of the test microorganism into a tube containing 5 mL of the appropriate sterile broth.

• Incubate the broth culture overnight at the optimal temperature for the microorganism (e.g., 37°C for most bacteria).

• After incubation, dilute the culture with sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• Alternatively, measure the optical density (OD) at 600 nm and adjust to a specific value (e.g., OD₆₀₀ = 0.1) to standardize the cell concentration.[6][11]

Antimicrobial Susceptibility Testing Methods

Several methods can be employed to assess the antimicrobial activity of prodigiosin. The choice of method depends on the specific research question, whether seeking qualitative screening or quantitative inhibitory concentrations.

This method is a widely used qualitative technique to screen for antimicrobial activity.

Materials:

• Muller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Sterile filter paper disks (6 mm in diameter)

• Prodigiosin stock solution

• Positive control (e.g., a known antibiotic like chloramphenicol)[4]

• Negative control (solvent used to dissolve prodigiosin)[4]

• Incubator

Protocol:

• Using a sterile cotton swab, evenly streak the standardized microbial inoculum over the entire surface of an MHA plate to create a uniform lawn.

• Allow the plate to dry for 3-5 minutes.

• Impregnate sterile filter paper disks with a known concentration of the prodigiosin solution (e.g., 10 µ g/disk ).

• Aseptically place the prodigiosin-impregnated disks, along with positive and negative control disks, onto the surface of the inoculated MHA plate.

• Gently press the disks to ensure complete contact with the agar.

• Invert the plates and incubate at the appropriate temperature for 18-24 hours.

• After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where microbial growth is inhibited) in millimeters (mm).[12]

Similar to the disk diffusion method, this technique is suitable for screening and can accommodate larger volumes of the test substance.

Materials:

• Muller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Sterile cork borer or pipette tip

• Prodigiosin solution at various concentrations

• Positive and negative controls

• Incubator

Protocol:

• Prepare a lawn of the test microorganism on MHA plates as described for the disk diffusion assay.

• Using a sterile cork borer or the wide end of a sterile pipette tip, create wells (e.g., 6 mm in diameter) in the agar.

• Carefully pipette a fixed volume (e.g., 50-100 µL) of different concentrations of the prodigiosin solution into the wells.[6]

• Add positive and negative controls to separate wells.

• Incubate the plates at the optimal temperature for 18-24 hours.

• Measure the diameter of the zones of inhibition around the wells.

This quantitative method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[13][14]

Materials:

• Sterile 96-well microtiter plates

• Prodigiosin stock solution

• Appropriate sterile broth medium

• Standardized microbial inoculum

• Positive control (broth with inoculum)

• Negative control (broth only)

• Microplate reader (optional)

Protocol:

• Add 100 µL of sterile broth to all wells of a 96-well plate.

• Add 100 µL of the prodigiosin stock solution to the first well of a row and mix well.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the row. Discard 100 µL from the last well.[4]

• This creates a range of prodigiosin concentrations.

• Add 10 µL of the standardized microbial inoculum to each well (except the negative control).

• The final volume in each well will be approximately 110 µL.

• Incubate the plate at the appropriate temperature for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration of prodigiosin that shows no turbidity (visible growth).[15] The MIC can also be determined by measuring the absorbance at 600 nm using a microplate reader.

Data Presentation

Clear and concise presentation of quantitative data is essential for the interpretation and comparison of results.

Table 1: Zone of Inhibition of Prodigiosin against Various Microorganisms (Disk/Well Diffusion Assay)

Microorganism	Prodigiosin Concentration (µ g/disk or µ g/well )	Zone of Inhibition (mm) ± SD	Positive Control (Antibiotic)	Zone of Inhibition (mm) ± SD
Staphylococcus aureus	50	22 ± 1.5	Chloramphenicol (30 µg)	25 ± 1.0
Escherichia coli	50	18 ± 1.2	Chloramphenicol (30 µg)	28 ± 1.8
Pseudomonas aeruginosa	50	15 ± 0.8	Gentamicin (10 µg)	20 ± 1.3
Candida albicans	50	20 ± 1.6	Fluconazole (25 µg)	24 ± 1.1

Table 2: Minimum Inhibitory Concentration (MIC) of Prodigiosin against Various Microorganisms (Broth Microdilution Assay)

Microorganism	Prodigiosin MIC (µg/mL)	Positive Control (Antibiotic)	MIC (µg/mL)
Staphylococcus aureus	8	Vancomycin	1
Escherichia coli	16	Ciprofloxacin	0.5
Pseudomonas aeruginosa	32	Meropenem	2
Candida albicans	4	Amphotericin B	0.25

Visualizations

Experimental Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prodigiosin inhibits bacterial growth and virulence factors as a potential physiological response to interspecies competition | PLOS One [journals.plos.org]
• 4. Prodigiosin inhibits bacterial growth and virulence factors as a potential physiological response to interspecies competition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prodigiosin inhibits bacterial growth and virulence factors as a potential physiological response to interspecies competition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Antimicrobial activity of prodigiosin is attributable to plasma-membrane damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 10. Antioxidant and antimicrobial activity of bioactive prodigiosin produces from Serratia marcescens using agricultural waste as a substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Synergistic bactericidal profiling of prodigiosin extracted from Serratia marcescens in combination with antibiotics against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Novel Prodigiosin Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of novel prodigiosin (B1679158) derivatives. Prodigiosins are a family of natural red pigments with a common tripyrrole skeleton that have garnered significant interest due to their wide range of biological activities, including anticancer, immunosuppressive, and antimicrobial properties.[1][2][3] These notes are intended to guide researchers in the development of new prodigiosin-based therapeutic agents.

Introduction to Prodigiosin Derivatives

Prodigiosin and its analogues are characterized by a pyrrolylpyrromethene scaffold.[4] The core structure consists of three pyrrole (B145914) rings, designated A, B, and C.[5] Modifications to these rings can lead to derivatives with altered biological activities and physicochemical properties.[6] The synthesis of novel derivatives is a key area of research aimed at optimizing their therapeutic potential and reducing toxicity.[4]

Synthetic Methodologies

Several methods have been developed for the synthesis of novel prodigiosin derivatives, each with its own advantages. The primary approaches include:

• Total Chemical Synthesis: Offers the highest degree of flexibility in designing and creating novel analogues with precise structural modifications.[7][8]

• Chemoenzymatic Synthesis: Combines chemical synthesis of precursor analogues with enzymatic condensation, leveraging the specificity of enzymes like PigC to achieve high yields and regioselectivity.[9][10]

• Mutasynthesis: Utilizes genetically engineered microorganisms that are deficient in the biosynthesis of a natural precursor. Feeding synthetic analogues of this precursor to the mutant strain results in the production of novel prodigiosin derivatives.[11][12]

Section 1: Total Chemical Synthesis of Prodigiosin Derivatives

Total chemical synthesis provides a versatile platform for generating a wide array of prodigiosin analogues. A common strategy involves the acid-catalyzed condensation of a substituted bipyrrole-carboxaldehyde (the A-B ring system) with a substituted monopyrrole (the C ring).[7]

Experimental Protocol: Acid-Catalyzed Condensation

This protocol describes the synthesis of a novel prodigiosin derivative by condensing a functionalized 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) derivative with a 2-methyl-3-alkylpyrrole.

Materials:

• Substituted 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (1 equivalent)

• Substituted 2-methyl-3-alkylpyrrole (1 equivalent)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for chromatography

Procedure:

• Dissolve the substituted 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (1 eq) and the substituted 2-methyl-3-alkylpyrrole (1 eq) in anhydrous dichloromethane.

• Add a catalytic amount of concentrated hydrochloric acid (1-2 drops) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the desired prodigiosin derivative.[7]

Quantitative Data: Chemical Synthesis

Derivative	R Group on Ring C	Yield (%)	Reference
Prodigiosin	n-pentyl	47-82	[7]
C-ring ethyl analogue	ethyl	~75	[7]
C-ring propyl analogue	n-propyl	~80	[7]

Spectroscopic Data of a Representative Derivative (Prodigiosin)

• ¹H NMR (DMSO-d₆, 600 MHz): δ 0.90 (t, J = 7.3 Hz, 3H), 1.25–1.40 (m, 4H), 1.57 (p, J = 7.6 Hz, 2H), 2.55 (t, J = 8.1 Hz, 2H), 3.82 (s, 3H), 5.77–5.84 (m, 1H), 6.16–6.23 (m, 1H), 6.58–6.66 (m, 1H), 9.26 (s, 1H), 11.00 (s, 1H), 11.27 (s, 1H).[7]

• ¹³C NMR (DMSO-d₆, 151 MHz): δ 13.7, 21.8, 26.9, 31.3, 57.7, 90.3, 107.6, 108.8, 117.2, 122.0, 130.1, 133.5, 158.8, 171.1.[7]

Section 2: Chemoenzymatic Synthesis of Prodigiosin Analogues

This approach utilizes the relaxed substrate specificity of the condensing enzyme PigC to couple synthetic bipyrrole precursors with a naturally produced monopyrrole.[9] This method can lead to higher yields and avoids harsh reaction conditions.

Experimental Protocol: Chemoenzymatic Synthesis using E. coli

This protocol involves feeding a synthetic analogue of 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) to an engineered E. coli strain expressing the necessary biosynthetic genes for the monopyrrole precursor and the condensing enzyme PigC.

Materials:

• Engineered E. coli strain (e.g., expressing pigBDE and pigC)

• Luria-Bertani (LB) medium

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Synthetic MBC analogue dissolved in a suitable solvent (e.g., DMSO)

• Ethyl acetate for extraction

Procedure:

• Inoculate a starter culture of the engineered E. coli strain in LB medium and grow overnight at 37°C.

• Inoculate a larger culture with the overnight culture and grow to an OD₆₀₀ of 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

• Simultaneously, add the synthetic MBC analogue to the culture.

• Incubate the culture at a lower temperature (e.g., 25-30°C) for 24-48 hours to allow for pigment production.

• Harvest the cells by centrifugation.

• Extract the prodigiosin derivative from the cell pellet using ethyl acetate.

• Purify the derivative using column chromatography as described in the chemical synthesis protocol.

Logical Workflow for Chemoenzymatic Synthesis

Caption: Chemoenzymatic synthesis workflow.

Section 3: Mutasynthesis of Prodigiosin Derivatives

Mutasynthesis involves the use of a mutant microbial strain that is blocked in a specific step of the prodigiosin biosynthetic pathway. By supplying a synthetic precursor that can be utilized by the remaining active enzymes, novel derivatives can be produced.[12]

Experimental Protocol: Mutasynthesis using Pseudomonas putida

This protocol utilizes a genetically engineered Pseudomonas putida strain where the biosynthesis of the monopyrrole precursor is knocked out. Feeding synthetic monopyrrole analogues leads to the production of new prodigiosin derivatives.[11]

Materials:

• Engineered P. putida strain (e.g., ΔpigD)

• Appropriate culture medium (e.g., LB or a defined minimal medium)

• Synthetic monopyrrole analogue

• Solvent for dissolving the analogue (e.g., ethanol)

• Extraction solvent (e.g., acidified acetone)

Procedure:

• Prepare a preculture of the engineered P. putida strain.

• Inoculate the main culture and grow to a suitable cell density.

• Add the synthetic monopyrrole analogue to the culture medium.

• Continue incubation for 48-72 hours to allow for the synthesis and accumulation of the prodigiosin derivative.

• Extract the pigment from the culture broth and cell pellet using an appropriate solvent system.

• Purify the novel prodigiosin derivative by chromatographic methods.

Quantitative Data: Mutasynthesis

A study utilizing a Pseudomonas putida mutasynthesis platform successfully produced 13 different prodigiosin derivatives by feeding various synthetic monopyrrole analogues.[11]

Section 4: Biological Activities and Signaling Pathways

Prodigiosin derivatives exhibit significant anticancer and immunosuppressive activities through the modulation of specific cellular signaling pathways.

Anticancer Activity: Induction of Apoptosis and Inhibition of Autophagy

Prodigiosin and its derivatives induce apoptosis in cancer cells through the intrinsic (mitochondrial) pathway.[13][14][15] They have been shown to interact with anti-apoptotic Bcl-2 family proteins, such as Mcl-1, leading to the release of pro-apoptotic factors like Bak.[14][16] This triggers a caspase cascade, involving the activation of caspase-9 and the executioner caspase-3, ultimately leading to programmed cell death.[13][17]

Furthermore, some prodigiosin derivatives can inhibit autophagy, a cellular recycling process that can promote cancer cell survival.[18] This inhibition can occur through pathways independent of Beclin-1, a key protein in autophagy initiation, and involves the modulation of the PI3K/Akt/mTOR signaling pathway.[18][19][20]

Caption: Prodigiosin-induced apoptosis pathway.

Immunosuppressive Activity: Inhibition of the JAK-STAT Pathway

Prodigiosin derivatives have been shown to possess immunosuppressive properties by inhibiting the Janus kinase (JAK)/signal transducer and activator of transcription (STAT) signaling pathway.[4][21][22][23] Specifically, they can inhibit the phosphorylation and activation of JAK3, a tyrosine kinase crucial for cytokine signaling in immune cells.[4] This blockade prevents the subsequent phosphorylation and dimerization of STAT proteins, their translocation to the nucleus, and the transcription of pro-inflammatory genes.[21]

Caption: Inhibition of the JAK-STAT pathway.

Conclusion

The synthesis of novel prodigiosin derivatives represents a promising avenue for the development of new therapeutics. The methods outlined in these application notes provide a foundation for researchers to design and create new compounds with enhanced biological activities. The elucidation of their mechanisms of action through the modulation of key signaling pathways further underscores their potential in treating a range of diseases, from cancer to autoimmune disorders. Careful consideration of the synthetic strategy and a thorough understanding of the biological targets will be crucial for the successful development of the next generation of prodigiosin-based drugs.

References

• 1. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Prodigiosin: a promising biomolecule with many potential biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis, Anticancer Potential and Comprehensive Toxicity Studies of Novel Brominated Derivatives of Bacterial Biopigment Prodigiosin from Serratia marcescens ATCC 27117 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New prodigiosin derivatives – chemoenzymatic synthesis and physiological evaluation against cisplatin-resistant cancer cells - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. New prodigiosin derivatives – chemoenzymatic synthesis and physiological evaluation against cisplatin-resistant cancer cells - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D3CY00913K [pubs.rsc.org]
• 8. Structure, Chemical Synthesis, and Biosynthesis of Prodiginine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemoenzymatic synthesis of prodigiosin analogues--exploring the substrate specificity of PigC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chemoenzymatic synthesis of prodigiosin analogues—exploring the substrate specificity of PigC - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. New Prodigiosin Derivatives Obtained by Mutasynthesis in Pseudomonas putida [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Molecular Interactions of Prodiginines with the BH3 Domain of Anti-Apoptotic Bcl-2 Family Members - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Molecular Interactions of Prodiginines with the BH3 Domain of Anti-Apoptotic Bcl-2 Family Members | PLOS One [journals.plos.org]
• 16. researchgate.net [researchgate.net]
• 17. Prodigiosin induced the caspase-dependent apoptosis in human chronic myelogenous leukemia K562 cell - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Prodigiosin-Emerged PI3K/Beclin-1-Independent Pathway Elicits Autophagic Cell Death in Doxorubicin-Sensitive and -Resistant Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Targeting LC3 and Beclin-1 autophagy genes suppresses proliferation, survival, migration and invasion by inhibition of Cyclin-D1 and uPAR/Integrin β1/ Src signaling in triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. The JAK/STAT signaling pathway: from bench to clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 23. JAK-STAT Signalling Pathway | PPTX [slideshare.net]

High-Performance Liquid Chromatography (HPLC) for Prodigiosin Analysis: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the analysis of prodigiosin (B1679158) using High-Performance Liquid Chromatography (HPLC). It includes detailed protocols for extraction and analysis, quantitative data from various studies, and visualizations of the experimental workflow and the biosynthetic pathway of prodigiosin.

Introduction

Prodigiosin is a secondary metabolite, a red pigment characterized by a common pyrrolyl pyrromethene skeleton, biosynthesized by Serratia marcescens and other bacteria.[1] This tripyrrole pigment has garnered significant interest due to its wide range of biological activities, including antibacterial, antifungal, anticancer, antimalarial, immunosuppressive, and antiprotozoal properties.[1][2][3] Given its therapeutic potential, robust and reliable analytical methods are crucial for its quantification and purity assessment in various matrices, from fermentation broths to purified samples. HPLC is a powerful and widely used technique for this purpose, offering high resolution, sensitivity, and accuracy.

This application note details the methodologies for the successful extraction and HPLC analysis of prodigiosin, providing researchers with the necessary information to implement these methods in their laboratories.

Quantitative Data Presentation

The following tables summarize quantitative data from various studies on prodigiosin production and purity as determined by HPLC.

Table 1: Prodigiosin Production Yields in Serratia marcescens

Strain	Fermentation Conditions	Prodigiosin Yield (mg/L)	Reference
S. marcescens	Optimized medium (sucrose, peptone, tween 80)	1653.95 ± 32.12	[4]
S. marcescens	Optimized extraction from fermentation liquid	2142.75 ± 12.55	[4]
S. marcescens SBL03	Yellow mustard cake medium, optimized	4554	[2]
S. marcescens Ka3	Peptone glycerol (B35011) medium with 1% Huangshui	48341	[5]
S. marcescens ZC52	Optimized medium (glycerol, beef bone peptone, etc.)	7644	[6]

Table 2: Purity of Prodigiosin Determined by HPLC

Source/Purification Method	Purity (%)	Reference
Silica gel column chromatography	98	[3]
Chromatographic methods	95.95
Microporous filter membrane	97	[5]
UPLC	94.84	[6]
Commercially available standard	≥98	[1]

Experimental Protocols

This section provides detailed protocols for the extraction of prodigiosin from bacterial cultures and its subsequent analysis by HPLC.

Prodigiosin Extraction from Serratia marcescens Culture

This protocol is a generalized procedure based on common methodologies.[2][4]

Materials:

• Serratia marcescens fermentation broth

• Acidified methanol (B129727) (e.g., 96 mL methanol + 4 mL HCl) or other suitable organic solvents like ethyl acetate (B1210297) or a toluene:ethyl acetate mixture.[2][3]

• Centrifuge and centrifuge tubes

• Rotary evaporator (optional)

• 0.22 µm syringe filters

Procedure:

• Harvest the Serratia marcescens culture by centrifugation at a high speed (e.g., 8,000-10,000 rpm) for 10-15 minutes to pellet the bacterial cells.[2]

• Discard the supernatant and resuspend the cell pellet in acidified methanol or another appropriate organic solvent. The choice of solvent can be optimized for extraction efficiency.

• Vortex the mixture vigorously to ensure complete extraction of the red pigment.

• Centrifuge the mixture again under the same conditions to pellet the cell debris.

• Carefully collect the supernatant containing the crude prodigiosin extract.

• For concentration, the solvent can be evaporated using a rotary evaporator.

• Prior to HPLC analysis, filter the extract through a 0.22 µm syringe filter to remove any particulate matter.

HPLC Analysis of Prodigiosin

The following are examples of HPLC conditions that have been successfully used for the analysis of prodigiosin. The optimal conditions may vary depending on the specific HPLC system and column used.

Method 1: Acetonitrile/Ammonium (B1175870) Acetate Mobile Phase [4]

• HPLC System: Agilent LC-20A or equivalent

• Column: Agilent Zorbax SB C18

• Mobile Phase: Acetonitrile and 10 mM ammonium acetate (85:15 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Detection: UV-Vis at 535 nm

• Injection Volume: Typically 10-20 µL

Method 2: Methanol/Water Mobile Phase [5]

• HPLC System: Standard HPLC system with a UV-Vis detector

• Column: C18 column

• Mobile Phase: Methanol/Water (70:30 v/v)

• Flow Rate: 0.8 mL/min

• Column Temperature: 30 °C

• Detection: UV-Vis at 535 nm

• Injection Volume: 3 µL

Method 3: Gradient Elution with Methanol/Acetic Acid

• HPLC System: HPLC with Diode Array Detector (DAD)

• Column: C18 column

• Mobile Phase A: Methanol

• Mobile Phase B: 0.1% glacial acetic acid in water

• Gradient Program:

  • 0-5 min: 65% A

  • 5.01-13 min: 100% A

  • 13.01-15.2 min: 65% A

• Detection: DAD, monitoring at 535 nm

Visualizations

Experimental Workflow for Prodigiosin Analysis

The following diagram illustrates the general workflow for the extraction and HPLC analysis of prodigiosin.

Caption: Experimental workflow for prodigiosin extraction and HPLC analysis.

Biosynthetic Pathway of Prodigiosin

Prodigiosin is synthesized via a bifurcated pathway where two precursor molecules, 2-methyl-3-amylpyrrole (MAP) and 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC), are synthesized independently and then condensed.

Caption: Simplified biosynthetic pathway of prodigiosin.

References

• 1. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 2. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prodigiosin - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Prodigiosin Identification via Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the identification and characterization of Prodigiosin (B1679158), a tripyrrole red pigment with a range of promising biological activities, using various mass spectrometry techniques.

Introduction

Prodigiosin and its analogs are a family of natural red pigments produced by various bacteria, most notably Serratia marcescens.[1] These compounds have garnered significant interest in the pharmaceutical and biotechnology sectors due to their reported antibacterial, antifungal, anticancer, and immunosuppressive properties.[2][3] Accurate and reliable identification of Prodigiosin is a critical step in research and development. Mass spectrometry has emerged as a powerful and indispensable tool for this purpose, offering high sensitivity and structural elucidation capabilities.[4] This guide details the application of Electrospray Ionization (ESI), Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF), and Liquid Chromatography-Mass Spectrometry (LC-MS) for the unambiguous identification of Prodigiosin.

Key Mass Spectrometry Techniques for Prodigiosin Identification

Several mass spectrometry-based methods can be employed for the analysis of Prodigiosin. The choice of technique often depends on the sample complexity, the required level of structural information, and the available instrumentation.

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

ESI-MS/MS is a soft ionization technique that is well-suited for the analysis of polar and thermally labile molecules like Prodigiosin.[5] It typically involves the direct infusion or chromatographic separation of the sample, followed by ionization and subsequent fragmentation of the parent ion to yield characteristic daughter ions, providing a high degree of structural confirmation.

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS)

MALDI-TOF MS is a rapid and sensitive technique that is particularly useful for the analysis of a wide range of molecules, including peptides, proteins, and small molecules like Prodigiosin.[6][7] It involves co-crystallizing the analyte with a matrix that absorbs laser energy, leading to the desorption and ionization of the analyte with minimal fragmentation.[8]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of high-performance liquid chromatography (HPLC) with the detection capabilities of mass spectrometry.[9] This technique is ideal for analyzing complex mixtures, allowing for the separation of Prodigiosin from other components in a crude extract before its introduction into the mass spectrometer for identification.[10]

Quantitative Data Summary

The accurate mass measurement of the protonated molecule of Prodigiosin ([M+H]⁺) is a primary indicator of its presence. Tandem mass spectrometry (MS/MS) provides further structural confirmation through characteristic fragmentation patterns.

Parameter	Technique	Observed Value (m/z)	Reference
Protonated Molecular Ion ([M+H]⁺)	ESI-MS	324.3	[5]
ESI-MS	324.2	[2]
LC-MS	324.20	[9]
LC-ESI-MS	324.4	[10]
MALDI-TOF MS	323.43 (reported as 324.20 m/z)	[9]
Key Fragment Ions (from m/z 324.3)	ESI-MS/MS	309.2, 294.2, 266.1, 252.1, 236.3, 174.1, 161.1	[5]

Experimental Protocols

Sample Preparation and Extraction of Prodigiosin

A crucial first step for successful mass spectrometric analysis is the efficient extraction and purification of Prodigiosin from the microbial culture.

Protocol:

• Culture and Harvest: Culture Serratia marcescens or other Prodigiosin-producing bacteria in a suitable broth medium (e.g., Peptone-glycerol broth) until significant red pigmentation is observed.[11] Harvest the bacterial cells by centrifugation.

• Extraction:

  • Mix the fermentation broth with absolute methanol (B129727) at a 4:1 (v/v) ratio.[5]

  • Incubate the mixture at 30°C with shaking for 30 minutes.[5]

  • Vigorously vortex the mixture to maximize pigment extraction.[5]

  • Centrifuge at 10,000 rpm for 20 minutes at 4°C to pellet the cell debris.[5]

  • Collect the supernatant containing the extracted Prodigiosin.

• Purification (Optional but Recommended):

  • For higher purity, the crude extract can be subjected to silica (B1680970) gel column chromatography using a chloroform (B151607) and methanol (9:1, v/v) solvent system.[5]

  • Alternatively, thin-layer chromatography (TLC) can be used for purification.[5]

• Sample Preparation for MS:

  • For ESI-MS , dissolve the purified pigment in a suitable solvent such as methanol or a mixture of water/acetonitrile/formic acid (50/50/0.1%).[12]

  • For MALDI-TOF MS , mix the purified pigment with a suitable matrix solution, such as 2,5-dihydroxybenzoic acid (DHB) in a solution of CAN-TFA-H2O (50/0.1/50%, v/v/v).[6]

ESI-MS/MS Analysis Protocol

Instrumentation: A triple quadrupole or ion trap mass spectrometer equipped with an ESI source is typically used.[13]

Methodology:

• Infusion: Introduce the prepared sample into the ESI source via direct infusion using a syringe pump at a constant flow rate.

• Ionization Mode: Operate the ESI source in positive ion mode.[9]

• Full Scan MS: Acquire a full scan mass spectrum to identify the protonated molecular ion ([M+H]⁺) of Prodigiosin, which is expected at approximately m/z 324.3.[5]

• Tandem MS (MS/MS):

  • Select the ion at m/z 324.3 as the precursor ion.

  • Subject the precursor ion to collision-induced dissociation (CID) with an inert gas (e.g., helium or argon).[3]

  • Acquire the product ion spectrum (MS²) to observe the characteristic fragment ions. Key fragments to look for include m/z 309.2 (loss of a methyl group), 266.1, and the base peak at m/z 252.1.[5]

MALDI-TOF MS Analysis Protocol

Instrumentation: A MALDI-TOF mass spectrometer with a nitrogen laser (337 nm) is commonly used.[6]

Methodology:

• Sample Spotting: Spot the sample-matrix mixture onto the MALDI target plate and allow it to air dry to form crystals.

• Laser Desorption/Ionization: Irradiate the sample spot with the laser in linear mode.[6]

• Mass Analysis: The time-of-flight of the generated ions is measured and converted into a mass spectrum.

• Data Acquisition: Acquire data from multiple laser shots (e.g., 30-50) to obtain a representative spectrum.[6]

• Calibration: Use external calibration with known standards for accurate mass assignment.[6]

LC-MS Analysis Protocol

Instrumentation: An HPLC system coupled to a mass spectrometer with an ESI or other suitable ion source.

Methodology:

• Chromatographic Separation:

  • Inject the sample onto a reverse-phase column (e.g., C18).

  • Use a suitable mobile phase gradient, for example, a linear gradient of water and acetonitrile, both often containing a small amount of formic acid to aid in protonation.

• Mass Spectrometric Detection:

  • Set the mass spectrometer to operate in positive ion mode.

  • Acquire data in full scan mode to detect the elution of Prodigiosin by monitoring for the expected m/z of 324.3.

  • The retention time of the peak corresponding to Prodigiosin can be used for quantification and confirmation.

Visualizations

Caption: Experimental workflow for Prodigiosin identification.

Caption: Simplified Prodigiosin biosynthesis pathway.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. openjournals.bsu.edu [openjournals.bsu.edu]
• 4. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 5. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Detection of Bacteriocins by Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MALDI-TOF mass spectrometry: an emerging technology for microbial identification and diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. rjlbpcs.com [rjlbpcs.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]
• 14. Biosynthesis of the red antibiotic, prodigiosin, in Serratia: identification of a novel 2-methyl-3-n-amyl-pyrrole (MAP) assembly pathway, definition of the terminal condensing enzyme, and implications for undecylprodigiosin biosynthesis in Streptomyces - PubMed [pubmed.ncbi.nlm.nih.gov]

In vitro and in vivo applications of Prodigiosin.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Prodigiosin (B1679158), a vibrant red pigment produced by various bacteria, most notably Serratia marcescens, has garnered significant attention in the scientific community for its broad spectrum of biological activities. This document provides a comprehensive overview of the in vitro and in vivo applications of prodigiosin, with a focus on its anticancer, antimicrobial, and immunosuppressive properties. Detailed experimental protocols and a summary of quantitative data are presented to facilitate further research and drug development efforts.

In Vitro Applications

Prodigiosin has demonstrated potent activity against a wide range of cancer cell lines and microbial pathogens in laboratory settings. Its mechanisms of action are multifaceted, often involving the induction of apoptosis, inhibition of key signaling pathways, and disruption of cellular integrity.

Anticancer Activity

Prodigiosin exhibits significant cytotoxic effects against numerous cancer cell lines, including those resistant to conventional chemotherapeutic agents.[1] Its pro-apoptotic activity is a key mechanism in its anticancer effects.

Quantitative Data: In Vitro Anticancer Activity of Prodigiosin

Cell Line	Cancer Type	IC50 Value	Reference
MCF-7	Breast Cancer	<2 µg/mL	[2]
HepG2	Liver Cancer	8.75 µg/mL (27 µM)	[2]
H460	Lung Cancer	7.7 µg/mL (23 µM)	[2]
A549	Lung Cancer	0.39 µg/mL	[3][4]
HT29	Colon Adenocarcinoma	0.45 µg/mL	[3][4]
SGC7901	Gastric Adenocarcinoma	1.30 µg/mL	[4]
MDA-MB-231	Breast Cancer	62.52 nM (at 48h)	[5]
MDA-MB-468	Breast Cancer	261.2 nM (at 48h)	[5]
JEG3	Choriocarcinoma	Dose-dependent apoptosis	[6]
PC3	Prostate Cancer	Dose-dependent apoptosis	[6]
Dox-S/Dox-R	Doxorubicin-Sensitive/Resistant Lung Cancer	10 µM	[6]

Antimicrobial Activity

Prodigiosin displays a broad spectrum of antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as various fungal species.[7][8] This makes it a promising candidate for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Quantitative Data: In Vitro Antimicrobial Activity of Prodigiosin

Microorganism	Type	MIC Value	Reference
Escherichia coli	Gram-negative bacteria	15.9 µM	[9]
Klebsiella pneumoniae	Gram-negative bacteria	22.6 µM	[9]
Pseudomonas aeruginosa	Gram-negative bacteria	46.1 µM	[9]
Bacillus subtilis	Gram-positive bacteria	43 µM	[9]
MRSA	Gram-positive bacteria	73.6 µM	[9]
Staphylococcus aureus	Gram-positive bacteria	3 µg/mL	[10]
Bacillus cereus	Gram-positive bacteria	4 µg/mL	[10]
Enterococcus faecalis	Gram-positive bacteria	3.9 µg/mL	[8]

Immunosuppressive Activity

Prodigiosin has been shown to possess immunosuppressive properties, primarily by targeting T-cell proliferation without significantly affecting B-cells.[11][12] This selective activity suggests its potential in the treatment of autoimmune diseases and in preventing organ transplant rejection. The mechanism of action is distinct from that of cyclosporin (B1163) A, as it does not inhibit IL-2 secretion but rather the mitogenic signaling from IL-2.[11] The Janus tyrosine kinase 3 (Jak3) is considered a key molecular target.[11][13]

In Vivo Applications

Preclinical studies in animal models have provided evidence for the therapeutic potential of prodigiosin in various disease contexts.

Anticancer Activity

In vivo studies have demonstrated the ability of prodigiosin to inhibit tumor growth in mouse models of various cancers. Administration of prodigiosin has been shown to significantly reduce tumor volume and weight.

For instance, in a study using a Lewis lung carcinoma model in BALB/c mice, prodigiosin treatment resulted in a 34.18% decrease in tumor volume after 28 days.[6] Another study on tumor-bearing mice showed a 36.82% reduction in tumor volume after 28 days of treatment.[1][2] In choriocarcinoma (JEG3) and prostate cancer (PC3) tumor-bearing nude mice, prodigiosin significantly inhibited tumor growth in a dose- and time-dependent manner.[14][15][16]

Immunosuppressive Activity

In vivo studies have shown that prodigiosin can suppress graft-versus-host disease (GvHD) in mouse models without observable signs of toxicity.[7] It has also been found to delay the progression of autoimmune diabetes and prevent collagen-induced arthritis in mice.[7]

Signaling Pathways Modulated by Prodigiosin

Prodigiosin exerts its biological effects by modulating several key signaling pathways. Understanding these pathways is crucial for elucidating its mechanism of action and for the development of targeted therapies.

Apoptosis Pathway

Prodigiosin is a potent inducer of apoptosis in cancer cells. It can trigger programmed cell death through multiple mechanisms, including DNA damage, alterations in cellular pH, and interference with signal transduction pathways.[2][12] The intrinsic mitochondrial pathway plays a primary role, regulated by the Bcl-2 family of proteins.

Prodigiosin-induced Apoptosis Pathway

Wnt/β-catenin Signaling Pathway

Aberrant activation of the Wnt/β-catenin signaling pathway is implicated in numerous cancers. Prodigiosin has been identified as a potent inhibitor of this pathway, targeting multiple components including LRP6, Dishevelled (DVL), and GSK3β.[17] By inhibiting this pathway, prodigiosin can suppress the expression of Wnt target genes like cyclin D1, leading to reduced cancer cell proliferation.[17]

Inhibition of Wnt/β-catenin Pathway by Prodigiosin

Experimental Protocols

The following are detailed protocols for key in vitro and in vivo experiments to assess the biological activities of prodigiosin.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of prodigiosin on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Prodigiosin stock solution (dissolved in a suitable solvent like DMSO)

• 96-well flat-bottom microtiter plates

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Treatment with Prodigiosin:

  • Prepare serial dilutions of prodigiosin in complete medium from the stock solution.

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the prodigiosin dilutions at various concentrations.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve prodigiosin) and a negative control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting or shaking the plate for 15 minutes.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value (the concentration of prodigiosin that inhibits 50% of cell growth).

MTT Assay Workflow

In Vitro Antimicrobial Susceptibility Test (Agar Well Diffusion Method)

This protocol describes the determination of the antimicrobial activity of prodigiosin using the agar (B569324) well diffusion method.

Materials:

• Bacterial or fungal strains of interest

• Nutrient agar or other suitable agar medium (e.g., Mueller-Hinton agar)

• Sterile Petri dishes

• Prodigiosin solution (at a known concentration)

• Positive control (standard antibiotic)

• Negative control (solvent used to dissolve prodigiosin)

• Sterile cork borer or pipette tip

• Micropipettes

• Incubator

Procedure:

• Preparation of Inoculum:

  • Prepare a fresh overnight culture of the test microorganism in a suitable broth.

  • Adjust the turbidity of the culture to a 0.5 McFarland standard.

• Inoculation of Agar Plates:

  • Using a sterile cotton swab, evenly spread the microbial inoculum over the entire surface of the agar plate to create a lawn.

• Well Preparation:

  • Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer or the wide end of a sterile pipette tip.

• Application of Prodigiosin and Controls:

  • Add a defined volume (e.g., 50-100 µL) of the prodigiosin solution into one of the wells.

  • Add the same volume of the positive and negative controls to separate wells.

• Incubation:

  • Allow the plates to stand for about 30 minutes to allow for diffusion of the substances.

  • Incubate the plates at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Measurement of Inhibition Zone:

  • After incubation, measure the diameter of the clear zone of inhibition around each well in millimeters (mm).

• Interpretation:

  • A larger zone of inhibition indicates greater antimicrobial activity.

Agar Well Diffusion Workflow

In Vivo Anticancer Efficacy Study (General Protocol)

This protocol provides a general framework for evaluating the in vivo anticancer efficacy of prodigiosin in a tumor xenograft mouse model. Specific parameters such as the mouse strain, cell line, and treatment regimen may need to be optimized for each study.

Materials:

• Immunocompromised mice (e.g., BALB/c nude mice)

• Cancer cell line for xenograft implantation

• Prodigiosin formulation for in vivo administration (e.g., dissolved in a biocompatible vehicle)

• Vehicle control

• Calipers for tumor measurement

• Animal housing and care facilities

Procedure:

• Tumor Xenograft Implantation:

  • Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10⁶ cells in 100 µL of PBS or Matrigel) into the flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor the mice for tumor growth.

  • When tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.

• Treatment Administration:

  • Administer prodigiosin to the treatment group via a suitable route (e.g., intraperitoneal, intravenous, or oral administration) at a predetermined dose and schedule.

  • Administer the vehicle control to the control group using the same schedule and route.

• Monitoring and Measurement:

  • Measure tumor volume using calipers at regular intervals (e.g., every 2-3 days). Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Monitor the body weight and general health of the mice throughout the study.

• Study Termination and Analysis:

  • At the end of the study (e.g., after a specified number of days or when tumors in the control group reach a certain size), euthanize the mice.

  • Excise the tumors and measure their final weight.

  • Tissues can be collected for further analysis (e.g., histopathology, western blotting).

• Data Analysis:

  • Compare the tumor growth curves, final tumor weights, and any other relevant parameters between the treatment and control groups to evaluate the anticancer efficacy of prodigiosin.

Disclaimer: All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Conclusion

Prodigiosin is a promising natural compound with a wide range of potential therapeutic applications. Its potent anticancer, antimicrobial, and immunosuppressive activities, demonstrated in both in vitro and in vivo studies, warrant further investigation. The protocols and data presented in this document are intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development, facilitating the advancement of prodigiosin-based therapies.

References

• 1. Study on the Anticancer Activity of Prodigiosin from Variants of Serratia Marcescens QBN VTCC 910026 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and immunosuppressive activity of novel prodigiosin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. journal.waocp.org [journal.waocp.org]
• 7. Anticancer and Immunomodulatory Activities of Prodigiosin Extracted and Purified from Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hereditybio.in [hereditybio.in]
• 9. chemistnotes.com [chemistnotes.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]
• 12. T-cell specific immunosuppression by prodigiosin isolated from Serratia marcescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Rise of the natural red pigment ‘prodigiosin’ as an immunomodulator in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. MTT (Assay protocol [protocols.io]
• 16. Isolation, Identification, and Antimicrobial Evaluation of Secondary Metabolite from Serratia marcescens via an In Vivo Epicutaneous Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Prodigiosin inhibits Wnt/β-catenin signaling and exerts anticancer activity in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Prodigiosin Production Enhancement: A Technical Support Guide for Researchers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of Prodigiosin (B1679158) from Serratia marcescens.

Troubleshooting Guides & FAQs

This section addresses common challenges encountered during Serratia marcescens cultivation for Prodigiosin production.

Issue 1: Low or No Pigment Production

Question: My Serratia marcescens culture is growing, but little to no red pigment is being produced. What are the potential causes and solutions?

Answer: Low or absent Prodigiosin production, despite visible cell growth, is a common issue that can be attributed to several factors. Here's a systematic troubleshooting approach:

• Temperature: Serratia marcescens often ceases Prodigiosin production at temperatures above 30-32°C, even though the bacteria can still grow.[1][2][3] The optimal temperature for pigmentation is generally between 25°C and 28°C.[4][5][6]

  • Solution: Ensure your incubator is calibrated correctly and set to the optimal range of 25-28°C.

• pH of the Medium: The pH of the culture medium is critical for Prodigiosin biosynthesis. The optimal pH for production is typically neutral to slightly alkaline, around 7.0 to 8.0.[4][5][7][8]

  • Solution: Adjust the initial pH of your culture medium to the optimal range. Monitor the pH during fermentation, as metabolic activity can cause it to shift.

• Aeration: While Serratia marcescens is a facultative anaerobe, adequate aeration is crucial for high Prodigiosin yields.[6] Static cultures often show no pigment production.[4]

  • Solution: Cultivate your cultures in an orbital shaker set to an agitation speed of 100-180 rpm to ensure sufficient oxygen supply.[4][8][9]

• Media Composition: The choice of carbon and nitrogen sources significantly impacts pigment production. Some media may support robust growth but not Prodigiosin synthesis.

  • Solution: Review and optimize your media composition. Refer to the tables in the "Data Presentation" section for recommended media formulations. Consider using unconventional, cost-effective substrates like corn bran or cassava wastewater, which have been shown to enhance production.[6][10]

• Light Exposure: Prodigiosin is sensitive to light, which can cause its degradation.[7]

  • Solution: Incubate your cultures in the dark or with minimal light exposure.

Issue 2: Inconsistent Prodigiosin Yields Between Batches

Question: I'm experiencing significant variability in Prodigiosin yield from one experiment to the next. How can I improve reproducibility?

Answer: Inconsistent yields are often due to subtle variations in experimental conditions. To enhance reproducibility, consider the following:

• Inoculum Preparation: The age and density of the inoculum can affect the kinetics of growth and pigment production.

  • Solution: Standardize your inoculum preparation protocol. Use a fresh overnight culture of Serratia marcescens and inoculate your production medium with a consistent percentage of this starter culture (e.g., 2-5% v/v).[9][10]

• Media Preparation: Minor differences in media components or their preparation can lead to variability.

  • Solution: Use high-quality reagents and prepare your media consistently. Ensure thorough mixing and accurate pH adjustments before sterilization.

• Incubation Time: Prodigiosin is a secondary metabolite, meaning its production typically occurs during the stationary phase of growth.[7] Harvesting at different growth phases will result in varied yields.

  • Solution: Determine the optimal incubation time for your specific strain and conditions by performing a time-course experiment. Production often peaks between 36 and 72 hours.[4][5][8]

Issue 3: Difficulty in Extracting Prodigiosin

Question: I'm having trouble efficiently extracting the red pigment from the bacterial cells. What is the recommended extraction method?

Answer: Inefficient extraction can lead to an underestimation of your Prodigiosin yield. Here are some tips for effective extraction:

• Choice of Solvent: Prodigiosin is insoluble in water but soluble in various organic solvents.[7] Acidified methanol (B129727) or ethanol (B145695) are commonly used and have been shown to be effective.[4] Acetone is also a suitable solvent.[4]

  • Solution: Use acidified methanol (e.g., 96 ml methanol with 4 ml of 1N HCl) or acidified ethanol for extraction.

• Cell Lysis: To release the intracellular pigment, bacterial cells need to be effectively lysed.

  • Solution: After harvesting the cells by centrifugation, resuspend the cell pellet in the chosen solvent and vortex vigorously to ensure thorough mixing and cell disruption.[11]

• Separation of Cell Debris: Incomplete removal of cell debris can interfere with subsequent quantification.

  • Solution: Centrifuge the solvent-cell mixture at a high speed (e.g., 10,000 rpm) to pellet the cell debris and obtain a clear, pigmented supernatant.

Data Presentation

The following tables summarize quantitative data on the optimal conditions and media components for enhancing Prodigiosin production.

Table 1: Optimal Physicochemical Parameters for Prodigiosin Production

Parameter	Optimal Value/Range	Reference(s)
Temperature	25 - 30°C	[4][5][12]
pH	7.0 - 8.0	[4][5][7]
Agitation	100 - 180 rpm	[4][8][9]
Incubation Time	36 - 72 hours	[4][5][12]

Table 2: Effective Carbon and Nitrogen Sources for Prodigiosin Production

Nutrient Source	Component	Concentration	Prodigiosin Yield	Reference(s)
Carbon Sources	Dextrose	Not Specified	22.40 mg/ml	[4]
Sucrose	16.29 g/L	1653.95 ± 32.12 mg/L	[13]
Glucose	24 g/L	4.8 g/L (in optimized medium)	[9]
Olive Oil	1.5%	3000 U/cell	[7]
Corn Bran	1%	1.68 g/L	[10]
Cassava Wastewater ("manipueira") with Mannitol	6% with 2% Mannitol	49.5 g/L	[6]
Nitrogen Sources	Yeast Extract	Not Specified	26.75 µg/L	[4]
Peptone	11.76 g/L	1653.95 ± 32.12 mg/L	[13]
Casein Hydrolysate	1.5%	3000 U/cell	[7]

Experimental Protocols

1. Protocol for Optimizing Prodigiosin Production

This protocol outlines a general procedure for optimizing Prodigiosin yield by varying key culture parameters.

• Inoculum Preparation:

  • Streak a stock culture of Serratia marcescens on a nutrient agar (B569324) plate and incubate at 28°C for 24-48 hours until red colonies are visible.

  • Inoculate a single colony into 10 mL of nutrient broth and incubate at 28°C with shaking at 150 rpm for 18 hours.

• Experimental Setup:

  • Prepare a series of flasks with your chosen production medium.

  • To test the effect of pH, adjust the pH of the medium in different flasks to a range of values (e.g., 5.0, 6.0, 7.0, 8.0, 9.0) before autoclaving.

  • To test the effect of temperature, prepare identical flasks and incubate them at different temperatures (e.g., 25°C, 28°C, 32°C, 37°C).

  • To test the effect of aeration, prepare identical flasks and incubate them at different agitation speeds (e.g., 0 rpm, 100 rpm, 150 rpm, 200 rpm).

  • Inoculate each flask with 2% (v/v) of the prepared inoculum.

  • Incubate the flasks under the specified conditions for a set period (e.g., 48 hours), ensuring they are protected from light.

• Sampling and Analysis:

  • At the end of the incubation period, take samples from each flask for analysis.

  • Measure the optical density at 620 nm to determine cell growth.

  • Extract and quantify the Prodigiosin from each sample using the protocol described below.

  • Compare the Prodigiosin yields under different conditions to determine the optimal parameters.

2. Protocol for Extraction and Quantification of Prodigiosin

This protocol provides a method for extracting Prodigiosin from Serratia marcescens and quantifying its concentration.

• Extraction:

  • Transfer a known volume of the culture broth to a centrifuge tube.

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C to pellet the bacterial cells.

  • Discard the supernatant.

  • Resuspend the cell pellet in an equal volume of acidified methanol (96 ml methanol + 4 ml 1N HCl).

  • Vortex the mixture vigorously for 5 minutes to ensure complete cell lysis and pigment extraction.

  • Centrifuge at 10,000 rpm for 10 minutes to separate the cell debris.

  • Carefully collect the clear, red supernatant containing the Prodigiosin.

• Quantification:

  • Measure the absorbance of the supernatant at 535 nm using a spectrophotometer, with acidified methanol as a blank.[10][14]

  • The concentration of Prodigiosin can be calculated using a standard formula, or by comparing the absorbance to a standard curve of purified Prodigiosin. One common formula is: Prodigiosin Unit/cell = [(OD at 530nm) / (OD at 620nm)] x 1000.[15] (Note: The specific wavelength for pigment absorbance may vary slightly in literature, 530-535 nm is common).

Visualizations

The following diagrams illustrate key pathways and workflows related to Prodigiosin production.

Caption: Bifurcated biosynthesis pathway of Prodigiosin in Serratia marcescens.

Caption: A systematic workflow for optimizing Prodigiosin production.

Caption: Workflow for the extraction and quantification of Prodigiosin.

References

• 1. mdpi.com [mdpi.com]
• 2. Optimization of prodigiosin production by Serratia marcescens using crude glycerol and enhancing production using gamma radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prodigiosin-Producing Serratia marcescens as the Causal Agent of a Red Colour Defect in a Blue Cheese - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of prodigiosin biosynthesis by Serratia marcescens using unconventional bioresources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prodigiosin Production by Serratia marcescens UCP 1549 Using Renewable-Resources as a Low Cost Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nahrainuniv.edu.iq [nahrainuniv.edu.iq]
• 8. wjpmr.com [wjpmr.com]
• 9. researchgate.net [researchgate.net]
• 10. rsdjournal.org [rsdjournal.org]
• 11. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of prodigiosin biosynthesis by Serratia marcescens using unconventional bioresources - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. bepls.com [bepls.com]

Prodigiosin Pigment Stability: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered during experiments with the prodigiosin (B1679158) pigment.

Frequently Asked Questions (FAQs)

Q1: My prodigiosin extract is changing color from red to orange/yellow. What is happening?

A1: This color change is a classic indicator of prodigiosin degradation, often due to a shift in pH. Prodigiosin is red in acidic to neutral conditions and changes to orange or yellow in alkaline environments.[1][2] Check the pH of your solvent or solution. If it has become basic, the pigment's chemical structure has likely been altered.

Q2: I observe a loss of color intensity in my prodigiosin sample, even when stored in the dark. What could be the cause?

A2: While light is a major factor in prodigiosin degradation, temperature also plays a crucial role.[3][4] Elevated temperatures can lead to the breakdown of the pigment over time. Long-term storage at room temperature or higher can result in a gradual loss of color.

Q3: Can I use any organic solvent to dissolve and store prodigiosin?

A3: Prodigiosin has varying stability in different organic solvents. While it is soluble in methanol (B129727), ethanol (B145695), chloroform, and acetone, its long-term stability can be affected by the choice of solvent.[1][3] Acetone has been reported as a good solvent for both extraction and short-term storage, showing high stability at 4°C.[3] However, for prolonged storage, it is crucial to minimize exposure to air and light, regardless of the solvent.

Q4: How can I improve the stability of prodigiosin for my experiments?

A4: Several strategies can enhance prodigiosin stability. Encapsulation is a highly effective method, using agents like β-cyclodextrin, gum arabic, or zein-pectin to protect the pigment from environmental factors.[5][6] For drug development, formulating prodigiosin into nanoparticles or other drug delivery systems can improve both stability and bioavailability.[7] Storing the pigment at low temperatures (4°C or below) and in the dark is a fundamental practice to minimize degradation.[3][4]

Q5: What are the typical degradation products of prodigiosin?

A5: Mass spectrometry studies have identified several ion peaks that may correspond to analogues or degradation products of prodigiosin. For instance, a molecular ion peak at m/z 324 corresponds to prodigiosin, while other peaks at m/z 282 and 266 suggest cleavage of parts of the molecule.[5] Further analysis using techniques like LC-MS/MS is often required to fully characterize the degradation pathway in a specific experimental condition.

Troubleshooting Guides

Issue 1: Rapid Color Change or Loss of Pigment During Extraction

Symptom	Possible Cause	Troubleshooting Steps
Red pigment turns orange/yellow during extraction.	The extraction solvent is alkaline.	1. Measure the pH of your extraction solvent. 2. If alkaline, neutralize or switch to a slightly acidic solvent system. Acidified ethanol or methanol is commonly used.[8]
Significant loss of red color during the extraction process.	High temperature during extraction.	1. Perform the extraction at room temperature or on ice. 2. Avoid prolonged heating steps. If using methods like sonication, use short bursts and cool the sample in between.[3]
Precipitate formation after extraction.	Poor solubility in the chosen solvent or solvent evaporation.	1. Ensure the prodigiosin concentration is not above its solubility limit in the chosen solvent. 2. Store the extract in a tightly sealed container to prevent solvent evaporation.

Issue 2: Degradation of Prodigiosin in Solution During Storage

Symptom	Possible Cause	Troubleshooting Steps
Gradual fading of the red color over time.	Exposure to light and/or elevated temperature.	1. Store prodigiosin solutions in amber vials or wrap containers in aluminum foil to protect from light. 2. Store at 4°C or -20°C for long-term stability.[3][4]
Color change from red to brownish.	Oxidative degradation.	1. Degas solvents before use to remove dissolved oxygen. 2. Consider adding an antioxidant to the solution, though compatibility must be tested.
Inconsistent results in bioassays.	Pigment degradation leading to reduced activity.	1. Prepare fresh solutions of prodigiosin for each experiment whenever possible. 2. If storage is necessary, follow strict light and temperature protection protocols. 3. Re-qualify the concentration and purity of stored solutions using UV-Vis spectroscopy or HPLC before use.

Data Presentation: Prodigiosin Stability Under Various Conditions

Table 1: Effect of Temperature on Prodigiosin Stability in Acetone

Temperature (°C)	Stability after 30 days
4	>98%
25	>80% (for up to 25 days)
37	<30%
(Data synthesized from[3])

Table 2: Effect of pH on Prodigiosin Color and Stability

pH Range	Color	Stability
Acidic (e.g., pH 3-4)	Red	Generally stable
Neutral (e.g., pH 7)	Red	Stable
Alkaline (e.g., pH 8-10)	Orange-Yellow	Less stable, prone to degradation
(Data synthesized from[2][9])

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Prodigiosin

This protocol is designed to assess the stability of a prodigiosin formulation under accelerated conditions.

Materials:

• Prodigiosin sample (in solution or as a solid formulation)

• Stability chamber capable of maintaining 54°C ± 2°C

• Amber glass vials with airtight seals

• UV-Vis spectrophotometer or HPLC system

• Appropriate solvents for dilution and analysis

Procedure:

• Prepare multiple aliquots of the prodigiosin sample in amber glass vials and seal them tightly.

• Record the initial absorbance at 535 nm (for a red solution) or the initial concentration via a validated HPLC method. This is your time-zero measurement.

• Place the vials in a stability chamber set to 54°C ± 2°C.

• At predetermined time points (e.g., 1, 3, 7, and 14 days), remove one vial from the chamber.

• Allow the vial to cool to room temperature.

• Visually inspect the sample for any physical changes (e.g., color change, precipitation).

• Measure the absorbance at 535 nm or determine the concentration using the HPLC method.

• Calculate the percentage of prodigiosin remaining compared to the time-zero measurement.

• Plot the percentage of prodigiosin remaining against time to determine the degradation kinetics.

Visualizations

References

• 1. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Production of Prodigiosin Using Tannery Fleshing and Evaluating Its Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Prodigiosin: a promising biomolecule with many potential biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Serratia Secondary Metabolite Prodigiosin Inhibits Pseudomonas aeruginosa Biofilm Development by Producing Reactive Oxygen Species that Damage Biological Molecules [frontiersin.org]
• 9. researchgate.net [researchgate.net]

Optimizing the extraction process of Prodigiosin from bacterial cultures.

Welcome to the technical support center for the optimization of Prodigiosin (B1679158) extraction from bacterial cultures. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during the experimental process.

Troubleshooting Guide

This section addresses specific issues that may arise during the extraction of Prodigiosin.

Q1: Low or no red pigment is observed in the bacterial culture.

A1: Several factors can affect Prodigiosin production by bacteria. Firstly, ensure you are using a known Prodigiosin-producing strain, such as Serratia marcescens, Vibrio gazogenes, or Pseudoalteromonas rubra.[1][2] Secondly, culture conditions are critical. Prodigiosin production is often enhanced by phosphate (B84403) limitation and is sensitive to temperature, with production being significantly inhibited at temperatures above 37°C.[1][3] The composition of the fermentation medium, including carbon and nitrogen sources, also plays a crucial role.[4][5] For instance, sucrose (B13894) has been identified as a suitable carbon source for S. marcescens.[4] Lastly, some strains may lose their ability to produce pigment after repeated subculturing; it is advisable to use fresh cultures from frozen stocks.

Q2: The extracted pigment is unstable and degrades quickly.

A2: Prodigiosin is known to be sensitive to light, extreme pH, and high temperatures.[6][7][8] To enhance stability, conduct extraction and storage in the dark or under amber light conditions.[6] The pigment is most stable at a neutral pH.[7] For storage, lower temperatures are preferable, with studies showing greater stability at 4°C compared to 37°C.[9] The choice of solvent can also impact stability; acetone (B3395972) has been reported as a useful extraction and storage solvent.[9]

Q3: The yield of extracted Prodigiosin is consistently low.

A3: Optimizing extraction parameters is key to improving yield. The choice of solvent is critical; miscible solvents like acetone, ethanol (B145695), and methanol (B129727) have been found to be effective.[10][11] Acetone is often considered superior due to its extraction efficiency and faster drying time.[10][11] The solvent-to-biomass ratio, extraction time, and temperature should also be optimized. For instance, one study using methanol (pH 2) found optimal conditions to be a solvent to fermentation liquid ratio of 9.12:1, an extraction temperature of 25.35°C, and an extraction time of 30.33 minutes.[4][12] Another study using ultrasound-assisted extraction with dried S. marcescens cells identified optimal parameters as an extraction time of 17.5 minutes, a temperature of 23.4°C, and a solvent-to-solute ratio of 1:27.2.[13][14]

Q4: Difficulty in separating Prodigiosin from other cellular components.

A4: After initial solvent extraction, further purification steps are often necessary. Column chromatography using silica (B1680970) gel is a common method for purifying Prodigiosin.[15][16] The choice of the mobile phase is important; for example, a solvent system of chloroform (B151607) and methanol (9:1, v/v) has been used successfully.[16] Another study reported successful purification using a toluene (B28343) and ethyl acetate (B1210297) (9:1, v/v) solvent system.[17] Thin-layer chromatography (TLC) can be used to monitor the purity of the fractions.[15][17]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding Prodigiosin extraction.

Q1: Which bacterial strains are best for Prodigiosin production?

A1: Serratia marcescens is the most well-known and widely studied producer of Prodigiosin.[1][2] Other notable producers include Gram-negative bacteria like Vibrio psychroerythrus, Hahella chejuensis, and Pseudoalteromonas rubra, as well as some Gram-positive actinomycetes like Streptomyces coelicolor.[1][2]

Q2: What is the best solvent for extracting Prodigiosin?

A2: Several organic solvents can be used for Prodigiosin extraction. Miscible solvents such as acetone, methanol, and ethanol are generally most effective.[10][11] Acetone is often recommended as the most superior solvent due to its high extraction efficiency and rapid evaporation.[10][11] Acidified methanol (e.g., with 1M HCl) has also been shown to be highly effective.[4]

Q3: How can I quantify the amount of extracted Prodigiosin?

A3: Prodigiosin can be quantified spectrophotometrically. The pigment has a characteristic absorption maximum at around 535 nm in an acidified solution (e.g., acidified ethanol or methanol).[10][15][18][19] The concentration can be calculated using the Beer-Lambert law with a molar extinction coefficient of approximately 139,800 M⁻¹cm⁻¹ in acidified ethanol.[10][18][20]

Q4: What are the key parameters to optimize for maximizing Prodigiosin extraction?

A4: The key parameters to optimize include the choice of solvent, the ratio of solvent to biomass, the extraction time, and the extraction temperature. For example, a study optimizing methanol extraction found the ideal solvent to fermentation liquid ratio to be 9.12:1, the temperature to be 25.35°C, and the time to be 30.33 minutes.[4][12] For ultrasound-assisted extraction from dried cells, optimal conditions were found to be a 17.5-minute extraction time, a temperature of 23.4°C, and a solvent-to-solute ratio of 1:27.2.[13][14]

Data Presentation

Table 1: Comparison of Solvents for Prodigiosin Extraction

Solvent	Relative Extraction Efficiency (%)	Drying Time	Reference
Acetone	100	~2 hours	[10]
Ethanol	Similar to Methanol	~4-5 hours	[10]
Methanol	Similar to Ethanol	~4-5 hours	[10]
Chloroform	Poor	-	[10]
Dichloromethane	Poor	-	[10]

Table 2: Optimized Parameters for Prodigiosin Extraction Methods

Method	Bacterial State	Solvent	Solvent:Biomass Ratio	Temperature (°C)	Time (min)	Reference
Solvent Extraction	Fermentation Broth	100% Methanol (pH 2)	9.12:1 (v/v)	25.35	30.33	[4][12]
Ultrasound-Assisted	Dried Cells	Not Specified	1:27.2 (w/v)	23.4	17.5	[13][14]

Experimental Protocols

Protocol 1: Solvent Extraction of Prodigiosin from Liquid Culture

• Cell Harvesting: Centrifuge the bacterial culture (e.g., Serratia marcescens broth) at 8,000 g for 15-30 minutes to pellet the cells.[3][21] Discard the supernatant.

• Extraction: Resuspend the cell pellet in an appropriate volume of acidified methanol (e.g., 100% methanol with pH adjusted to 2 with HCl).[4] A solvent to original fermentation liquid ratio of approximately 9:1 can be used as a starting point.[4]

• Incubation: Incubate the mixture at a controlled temperature (e.g., 25°C) for a specific duration (e.g., 30 minutes) with agitation.[4]

• Separation: Centrifuge the mixture at a high speed (e.g., 15,000 g for 5 minutes) to pellet the cell debris.[10]

• Collection: Carefully collect the red-colored supernatant containing the extracted Prodigiosin.

• Quantification: Measure the absorbance of the supernatant at 535 nm using a spectrophotometer.[10] Calculate the concentration using the molar extinction coefficient.

Protocol 2: Ultrasound-Assisted Extraction of Prodigiosin from Dried Cells

• Cell Preparation: Harvest bacterial cells from culture by centrifugation and dry them (e.g., freeze-drying or oven drying at a low temperature).

• Extraction Setup: Add a known weight of dried cells to a suitable solvent in a vessel appropriate for sonication. A solvent-to-solute ratio of approximately 1:27.2 can be used.[13][14]

• Sonication: Place the vessel in an ultrasonic bath and sonicate for a specified time (e.g., 17.5 minutes) at a controlled temperature (e.g., 23.4°C).[13][14]

• Separation: After sonication, centrifuge the mixture to separate the cell debris from the Prodigiosin-containing solvent.

• Collection and Analysis: Collect the supernatant and quantify the Prodigiosin content as described in Protocol 1.

Mandatory Visualization

Caption: General experimental workflow for Prodigiosin extraction and purification.

Caption: Simplified bifurcated biosynthesis pathway of Prodigiosin.

References

• 1. Prodigiosin - Wikipedia [en.wikipedia.org]
• 2. ir.juit.ac.in:8080 [ir.juit.ac.in:8080]
• 3. Extraction of prodigiosin from Serratia marcescens and its application as an antibacterial spray - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 4. mdpi.com [mdpi.com]
• 5. bepls.com [bepls.com]
• 6. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Optimizing ultrasound-assisted extraction of prodigiosin by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. d-nb.info [d-nb.info]
• 16. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 17. vjs.ac.vn [vjs.ac.vn]
• 18. Efficient recombinant production of prodigiosin in Pseudomonas putida - PMC [pmc.ncbi.nlm.nih.gov]
• 19. irjet.net [irjet.net]
• 20. Frontiers | Native Production of Prodigiosin in the Estuarine Bacterium, Vibrio gazogenes PB1, and Identification of the Associated pig Genes [frontiersin.org]
• 21. Sustainable production of prodigiosin from rice straw derived xylose by using isolated Serratia marcescens (CMS 2): statistical optimization, characte ... - Sustainable Food Technology (RSC Publishing) DOI:10.1039/D3FB00100H [pubs.rsc.org]

How to overcome contamination problems in Prodigiosin production?

Welcome to the technical support center for prodigiosin (B1679158) production. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the experimental process, with a specific focus on overcoming contamination problems.

Frequently Asked Questions (FAQs)

Q1: My Serratia marcescens culture is not producing the characteristic red pigment. What are the possible causes?

A1: Several factors can inhibit prodigiosin production. Temperature is a critical factor; most Serratia marcescens strains produce the pigment at temperatures between 25°C and 30°C, with production being significantly reduced or absent at temperatures above 37°C.[1][2][3] The pH of the culture medium also plays a crucial role, with optimal production typically observed in a neutral to slightly alkaline range (pH 7-9).[1][3] Additionally, the composition of the growth medium, including the carbon and nitrogen sources, can influence pigment production.

Q2: I've noticed a different colored or textured growth in my culture. How can I identify if it's a contaminant?

A2: Visual inspection is the first step in identifying contamination. Serratia marcescens colonies are typically round, moist, and produce a characteristic red pigment at the optimal temperature.[4] Common contaminants like Bacillus species often form larger, flatter, and more irregular colonies that are typically white or off-white.[5][6][7][8] Fungal contaminants, such as Aspergillus niger, will appear as fuzzy or hairy colonies, initially white or yellow and turning black as they produce spores.[9][10][11] For a more definitive identification, it is recommended to perform Gram staining and use differential media.

Q3: What are the most common sources of contamination in prodigiosin production?

A3: Contamination can arise from several sources, including inadequately sterilized equipment and media, airborne spores (especially fungi), and contaminated stock cultures. Environmental sources such as soil, water, and dust are reservoirs for many common contaminants.[12] Maintaining strict aseptic techniques throughout the entire process is crucial for preventing contamination.

Q4: Can I use antibiotics to control contamination in my Serratia marcescens culture?

A4: Yes, selective use of antibiotics can be an effective strategy. Serratia marcescens has intrinsic resistance to certain antibiotics like ampicillin, cephalothin, and tetracycline.[13] This resistance profile can be exploited to inhibit the growth of susceptible contaminants. However, it is essential to know the antibiotic susceptibility of your specific Serratia marcescens strain and the potential contaminant.

Q5: Will the presence of contaminants affect my prodigiosin yield and purity?

A5: Absolutely. Contaminants compete with Serratia marcescens for essential nutrients, which can lead to a significant reduction in biomass and, consequently, prodigiosin yield.[12] Furthermore, contaminants can produce their own secondary metabolites, which may interfere with the extraction and purification of prodigiosin, leading to a lower purity of the final product.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common contamination issues.

Problem 1: Suspected Bacterial Contamination (Non-Serratia)

Symptoms:

• Colonies with different morphology (shape, size, texture) and color (e.g., white, cream, yellow) are observed on agar (B569324) plates alongside the red Serratia marcescens colonies.

• The culture broth appears unusually cloudy or has a different odor.

Troubleshooting Workflow:

Bacterial Contamination Troubleshooting Workflow

Corrective Actions:

• Gram Staining: Perform a Gram stain on a sample from the suspicious colony. Serratia marcescens is a Gram-negative rod. If you observe Gram-positive bacteria (e.g., Bacillus spp.), you have confirmed bacterial contamination.

• Differential Media: Streak the culture on a differential medium such as Serratia Differential Medium. On this medium, Serratia marcescens will produce a characteristic color change (e.g., purple), while other bacteria may not grow or will produce different colors.[7][14][15][16][17][18]

• Selective Antibiotic Treatment: Based on the identification, consider adding a selective antibiotic to your culture medium. For example, since Serratia marcescens is often resistant to ampicillin, this antibiotic can be used to inhibit the growth of many Gram-positive contaminants.[13] Refer to the table below for antibiotic susceptibility information.

• Aseptic Technique Review: Thoroughly review your aseptic techniques, including sterilization of media and equipment, and handling of cultures, to prevent future contamination.

Problem 2: Suspected Fungal Contamination

Symptoms:

• Fuzzy, filamentous, or cotton-like growths are visible on the surface of the agar or floating in the liquid culture.

• Colonies may be white, green, black, or other colors characteristic of fungal spores.

Troubleshooting Workflow:

Fungal Contamination Troubleshooting Workflow

Corrective Actions:

• Visual Confirmation: Fungal contamination is often easily identifiable by its filamentous appearance. You can confirm by observing a sample under a microscope.

• Isolate Serratia marcescens: Carefully pick a well-isolated Serratia marcescens colony that is far from any fungal growth and streak it onto a fresh, sterile agar plate to obtain a pure culture.

• Environmental Control: Fungal spores are often airborne. Review your lab's air filtration system and minimize the exposure of your cultures to the open air. Ensure all surfaces are regularly disinfected.

• Antifungal Agents: In some cases, antifungal agents can be added to the medium. However, their effect on prodigiosin production should be validated first.

Data Presentation

Table 1: Visual Identification of Serratia marcescens and Common Contaminants on Nutrient Agar

Microorganism	Colony Morphology	Pigmentation	Image Reference
Serratia marcescens	Round, smooth, moist, opaque, 1-2 mm diameter	Red to pink (at 25-30°C), may be non-pigmented at higher temperatures	[4][11]
Bacillus subtilis	Large, irregular, flat, dry, often with a lobate margin	White, off-white, or creamy	[5][6][7][8][19]
Aspergillus niger	Filamentous, cottony, or granular	Initially white to yellow, turning black with spore formation	[9][10][11][20]

Table 2: Optimal Growth Conditions for Serratia marcescens and Common Contaminants

Microorganism	Optimal Temperature (°C)	Optimal pH
Serratia marcescens	25-37	5-9
Bacillus subtilis	35-37	5-8
Aspergillus niger	25-37	4-6.5

Data compiled from multiple sources.[1][2][3][12][13][21][22][23][24][25][26][27]

Table 3: Antibiotic Susceptibility Profiles of Serratia marcescens and Common Contaminants

Antibiotic	Serratia marcescens	Bacillus spp.	Aspergillus spp.
Ampicillin	Resistant	Susceptible	Not Applicable
Cephalothin	Resistant	Susceptible	Not Applicable
Tetracycline	Resistant	Variable	Not Applicable
Gentamicin	Susceptible	Susceptible	Not Applicable
Ciprofloxacin	Susceptible	Susceptible	Not Applicable
Meropenem	Susceptible	Susceptible	Not Applicable

This table provides a general overview. Susceptibility can vary between strains. It is recommended to perform antibiotic susceptibility testing for your specific isolates.[2][5][6][15]

Experimental Protocols

Protocol 1: Preparation and Use of Serratia Differential Medium (SD Medium)

Objective: To differentiate Serratia marcescens from other enteric bacteria based on L-arabinose fermentation and ornithine decarboxylation.

Materials:

• Part A of SD Medium powder

• Part B of SD Medium powder

• Distilled water

• Autoclave

• Sterile test tubes

Procedure:

• Suspend 2.9 grams of Part A in 92 ml of distilled water.

• Heat to boiling to dissolve the medium completely.

• Sterilize by autoclaving at 121°C for 15 minutes.

• In a separate container, suspend 1.0 gram of Part B in 10 ml of distilled water and mix well.

• Sterilize the Part B solution by autoclaving at 121°C for 15 minutes.

• Aseptically add the sterile Part B solution to the cooled (45-50°C) Part A solution.

• Mix thoroughly and dispense into sterile test tubes.

• Allow the tubes to cool in an upright position to form a semi-solid gel.

• To use, stab-inoculate a pure colony of the suspected bacterium into the medium.

• Incubate at 35-37°C for 18-24 hours.

Interpretation:

• Serratia marcescens : The medium changes from greenish-yellow to purple.[15][16][17]

• Serratia rubidaea : The medium changes to yellow.[15][16][17]

• Serratia liquefaciens : A purple band forms at the top of the tube.[15][16][17]

Protocol 2: Preparation and Use of CHROMagar™ Serratia

Objective: For the selective and differential isolation of Serratia marcescens.

Materials:

• CHROMagar™ Serratia powder base

• CHROMagar™ Serratia supplement

• Purified water

• Heating plate or microwave

• Sterile Petri dishes

Procedure:

• Slowly disperse 42.5 g of the powder base in 1 L of purified water.

• Add 2 mL of the CHROMagar™ Serratia supplement.

• Stir until the agar is well-thickened.

• Heat and bring to a boil (100°C) with regular stirring. Do not autoclave.

• Cool the medium to 45-50°C in a water bath.

• Pour the medium into sterile Petri dishes and let it solidify.

• Store the prepared plates in the dark and protected from dehydration.

• To use, streak the sample directly onto the plate.

• Incubate aerobically at 35-37°C for 18-24 hours.

Interpretation:

• Serratia marcescens : Colonies appear green-blue to metallic blue.[28][29][30][31][32]

Signaling Pathways in Prodigiosin Production

The biosynthesis of prodigiosin is a complex process regulated by a variety of signaling pathways. Understanding these pathways can aid in optimizing production and troubleshooting issues related to pigment expression.

The pig Gene Cluster and its Regulation

The production of prodigiosin is directly controlled by the pig gene cluster (pigA-N). These genes are responsible for the synthesis of the two precursors, 2-methyl-3-n-amyl-pyrrole (MAP) and 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC), and their final condensation to form prodigiosin.

Biosynthesis of Prodigiosin from the pig Gene Cluster

Quorum Sensing Regulation of Prodigiosin Production

In many strains of Serratia marcescens, prodigiosin production is regulated by quorum sensing, a cell-density-dependent communication system. The smaI/smaR system is a key player in this regulation. The SmaI protein synthesizes N-acyl-homoserine lactone (AHL) signaling molecules. At a high cell density, AHLs accumulate and bind to the SmaR transcriptional regulator, which in turn modulates the expression of the pig gene cluster.

References

• 1. A psychrotolerant strain of Serratia marcescens (MTCC 4822) produces laccase at wide temperature and pH range - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of prodigiosin production by Serratia marcescens using crude glycerol and enhancing production using gamma radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. static.igem.org [static.igem.org]
• 5. [PDF] Diversity of the growth patterns of Bacillus subtilis colonies on agar plates | Semantic Scholar [semanticscholar.org]
• 6. What characterizes the colony morphology of Bacillus class 12 biology CBSE [vedantu.com]
• 7. microbenotes.com [microbenotes.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. microbenotes.com [microbenotes.com]
• 11. inspq.qc.ca [inspq.qc.ca]
• 12. chemijournal.com [chemijournal.com]
• 13. Effect of temperature, water activity, and pH on growth and production of ochratoxin A by Aspergillus niger and Aspergillus carbonarius from Brazilian grapes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. exodocientifica.com.br [exodocientifica.com.br]
• 16. Serratia Differential Medium
(SD Medium) (Twin Pack) [himedialabs.com]
• 17. tmmedia.in [tmmedia.in]
• 18. L-Arabinose-ornithine-Irgasan medium for differentiating Serratia species - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. scialert.net [scialert.net]
• 22. Effect of pH and Temperature on <I>Bacillus subtilis</I> FNCC 0059 Oxalate Decarboxylase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. Solved Observe the following figure of the effect of | Chegg.com [chegg.com]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. journalijecc.com [journalijecc.com]
• 28. chromagar.com [chromagar.com]
• 29. chromagar.com [chromagar.com]
• 30. mast-group.com [mast-group.com]
• 31. CHROMagar™ Serratia – Chromagar [chromagar.com]
• 32. biotrading.com [biotrading.com]

Troubleshooting common issues in Prodigiosin crystallization.

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with prodigiosin (B1679158) crystallization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during prodigiosin crystallization experiments in a question-and-answer format.

Issue 1: Low or No Prodigiosin Yield

Question: My Serratia marcescens culture is not producing the characteristic red pigment, or the yield is very low. What are the possible causes and solutions?

Answer: Low prodigiosin yield is a common problem that can be attributed to several factors related to culture conditions. Prodigiosin is a secondary metabolite, and its production is highly sensitive to environmental and nutritional cues.[1] Here are the key parameters to check and optimize:

• Temperature: Prodigiosin biosynthesis is thermoregulated and is often inhibited at temperatures above 30-32°C.[2][3] The optimal temperature for pigment production is typically between 25°C and 28°C.[4][5][6]

• pH: The pH of the culture medium should be maintained between 6.0 and 8.0 for optimal production.[1][6]

• Carbon Source: The type and concentration of the carbon source are critical. While glucose can be effective, some studies suggest that other carbon sources like sucrose (B13894) or mannitol (B672) may lead to higher yields.[1][7]

• Nitrogen Source: Organic nitrogen sources, such as peptone and casein hydrolysate, are generally preferred over inorganic sources like ammonium (B1175870) salts.[1][3]

• Aeration: Adequate aeration is necessary for prodigiosin production as it is an aerobic process. Ensure proper agitation and oxygen supply in your culture vessel.

• Phosphate (B84403) Limitation: Limiting the phosphate concentration in the medium can enhance prodigiosin production.

Issue 2: Difficulty in Extracting Prodigiosin

Question: I am having trouble efficiently extracting the red pigment from the bacterial biomass. Which solvent should I use?

Answer: Prodigiosin is insoluble in water but soluble in various organic solvents.[1][8][9] The choice of solvent can significantly impact the extraction efficiency. Commonly used and effective solvents include:

• Acidified Ethanol (B145695) or Methanol

• Acetone[10]

• Chloroform[9]

• Ethyl Acetate[11]

• Dimethyl Sulfoxide (DMSO)[9]

For a detailed protocol on solvent extraction, please refer to the "Experimental Protocols" section below.

Issue 3: No Crystal Formation After Purification

Question: I have a purified prodigiosin extract, but I am unable to obtain crystals. The solution either remains clear or forms an amorphous precipitate. What should I do?

Answer: The inability to form crystals is a common hurdle in crystallization experiments and is often related to issues with supersaturation, nucleation, or purity. Here are several troubleshooting steps:

• Induce Nucleation:

  • Scratching: Gently scratch the inside surface of the glass container below the solvent level with a glass rod. The microscopic scratches can serve as nucleation sites.

  • Seeding: If you have a few crystals from a previous batch, add a single, tiny crystal ("seed") to the supersaturated solution to initiate crystal growth.

• Increase Supersaturation:

  • Slow Evaporation: Partially cover the container to allow for the slow evaporation of the solvent. This will gradually increase the concentration of prodigiosin, leading to supersaturation and crystallization.

  • Solvent Diffusion (Vapor Diffusion): Dissolve the prodigiosin in a small amount of a "good" solvent (one in which it is highly soluble) and place this solution in a larger, sealed container with a "poor" solvent (one in which it is less soluble). The vapor of the poor solvent will slowly diffuse into the good solvent, reducing the solubility of prodigiosin and promoting crystal growth.

• Check Purity: Impurities can significantly inhibit crystallization. If the above methods fail, consider re-purifying your prodigiosin extract using column chromatography.

Issue 4: Formation of "Oils" Instead of Crystals

Question: My prodigiosin extract is "oiling out," forming a viscous liquid or an amorphous solid instead of distinct crystals. How can I resolve this?

Answer: "Oiling out" typically occurs when the supersaturation level is too high, or when the temperature of the solution is above the melting point of the solute at that concentration. To troubleshoot this:

• Dilute the Solution: Add a small amount of the solvent back to the solution to reduce the concentration and then allow it to re-crystallize more slowly.

• Slow Down Cooling: If you are crystallizing by cooling, ensure the cooling process is gradual. A rapid temperature drop can lead to oiling out.

• Change the Solvent: The choice of solvent can influence the tendency to oil out. Experiment with different solvents or solvent mixtures.

Issue 5: Crystals are Too Small or of Poor Quality

Question: I am getting crystals, but they are very small (microcrystalline) or appear to be of poor quality (e.g., dendritic, twinned). How can I grow larger, higher-quality crystals?

Answer: The formation of small or poor-quality crystals is usually a result of rapid nucleation and crystal growth. To improve crystal quality:

• Reduce the Rate of Supersaturation: Slow down the process of solvent evaporation or cooling to allow fewer crystal nuclei to form and grow larger.

• Optimize Solvent System: Experiment with different solvents or solvent mixtures. A solvent in which prodigiosin has moderate solubility is often ideal.

• Use a Co-solvent: Adding a small amount of a "poor" solvent to a solution of prodigiosin in a "good" solvent can sometimes improve crystal quality.

Data Presentation

Table 1: Solubility of Prodigiosin in Various Solvents

Solvent	Solubility	Reference
Water	Insoluble	[8][9]
Ethanol	Soluble	[1][8]
Methanol	Soluble	[1][8][9]
Acetone	Soluble	[1]
Chloroform (B151607)	Soluble	[1][8][9]
Acetonitrile	Soluble	[1][8]
Dimethyl Sulfoxide (DMSO)	Soluble	[1][8][9]
Ether	Moderately Soluble	[8]
Hexane	Soluble	[1]

Table 2: Optimized Conditions for Prodigiosin Production by Serratia marcescens

Parameter	Optimal Range/Condition	Reference
Temperature	25-30°C	[3][4][5][6]
pH	6.0-8.0	[1][6]
Carbon Source	Sucrose, Mannitol, Glucose	[1][7]
Nitrogen Source	Peptone, Casein Hydrolysate	[1][3]
Agitation Speed	150-200 rpm
Incubation Time	48-72 hours	[12]

Experimental Protocols

1. Solvent Extraction of Prodigiosin from Serratia marcescens

This protocol describes a general method for extracting prodigiosin from a liquid culture of S. marcescens.

Materials:

• Serratia marcescens culture broth

• Centrifuge and centrifuge tubes

• Acidified ethanol (e.g., 4% 1M HCl in 96% ethanol) or Acetone

• Rotary evaporator

• Beakers and flasks

Procedure:

• Harvest the bacterial cells from the culture broth by centrifugation (e.g., 8,000 rpm for 15 minutes at 4°C).[11]

• Discard the supernatant.

• Resuspend the cell pellet in acidified ethanol or acetone. Use a sufficient volume to fully immerse the pellet.

• Agitate the mixture vigorously (e.g., using a vortex mixer or shaker) for 15-30 minutes to ensure complete extraction of the pigment.

• Centrifuge the mixture again to pellet the cell debris.

• Carefully collect the colored supernatant, which contains the prodigiosin.

• Concentrate the extract using a rotary evaporator at a temperature below 40°C to obtain the crude prodigiosin.

2. Purification of Prodigiosin by Silica (B1680970) Gel Column Chromatography

This protocol outlines the purification of crude prodigiosin extract using silica gel chromatography.

Materials:

• Crude prodigiosin extract

• Silica gel (60-120 mesh)

• Glass chromatography column

• Elution solvents: e.g., a gradient of petroleum ether and ethyl acetate, or chloroform and methanol.[13][14]

• Collection tubes

• Rotary evaporator

Procedure:

• Prepare a slurry of silica gel in the initial elution solvent (e.g., 95:5 petroleum ether:ethyl acetate).

• Pack the chromatography column with the silica gel slurry, ensuring there are no air bubbles.

• Dissolve the crude prodigiosin extract in a minimal amount of the initial elution solvent.

• Carefully load the dissolved sample onto the top of the silica gel column.

• Begin eluting the column with the solvent system. A gradient elution is often effective, starting with a less polar mixture and gradually increasing the polarity (e.g., from 95:5 to 80:20 petroleum ether:ethyl acetate).[13]

• Collect the fractions as they elute from the column. The red-colored band corresponds to prodigiosin.

• Combine the pure red fractions and evaporate the solvent using a rotary evaporator to obtain purified prodigiosin.

3. Crystallization of Prodigiosin by Slow Evaporation

This protocol describes a simple method for crystallizing purified prodigiosin.

Materials:

• Purified prodigiosin

• A suitable solvent (e.g., acetone, ethanol, or a mixture)

• A small beaker or vial

• Parafilm or aluminum foil

Procedure:

• Dissolve the purified prodigiosin in a minimal amount of a suitable solvent. Gentle warming may be necessary to facilitate dissolution.

• Filter the solution if any insoluble impurities are present.

• Transfer the solution to a clean beaker or vial.

• Cover the opening of the container with parafilm or aluminum foil and pierce a few small holes to allow for slow evaporation of the solvent.

• Place the container in a vibration-free location at a constant, cool temperature.

• Allow the solvent to evaporate slowly over several days to a week.

• Crystals should form as the solution becomes supersaturated.

Mandatory Visualization

Caption: Prodigiosin biosynthesis pathway and its regulation.

References

• 1. minarjournal.com [minarjournal.com]
• 2. Thermoregulation of Prodigiosin Biosynthesis by Serratia marcescens is Controlled at the Transcriptional Level and Requires HexS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of Temperature of Incubation and Type of Growth Medium on Pigmentation in Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purification and characterization of prodigiosin produced by integrated bioreactor from Serratia sp. KH-95 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. rjlbpcs.com [rjlbpcs.com]
• 12. Enhanced production of prodigiosin by Serratia marcescens UCP 1549 using agrosubstrates in solid-state fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]
• 14. mdpi.com [mdpi.com]

Prodigiosin Bioavailability Enhancement: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for enhancing the bioavailability of Prodigiosin.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the challenges and strategies for improving Prodigiosin's bioavailability.

Q1: What is the primary challenge to achieving high bioavailability of Prodigiosin?

A1: The main obstacle to Prodigiosin's bioavailability is its high hydrophobicity and poor aqueous solubility.[1][2] This characteristic leads to limited dissolution in gastrointestinal fluids, poor absorption across biological membranes, and consequently, low systemic availability after oral administration.

Q2: What are the most promising strategies to enhance Prodigiosin's bioavailability?

A2: The most effective strategies focus on improving the solubility and absorption of Prodigiosin. These include:

• Nanoformulation: Encapsulating Prodigiosin in various nanocarriers such as nanoparticles, nanomicelles, and liposomes can significantly improve its aqueous dispersibility and facilitate its transport across cellular barriers.[1][2]

• Chemical Modification: Altering the chemical structure of Prodigiosin, for instance, through halogenation (e.g., bromination), can increase its lipophilicity, which may influence its interaction with biological membranes and metabolic stability.[3]

• Co-administration with Bioenhancers: While less explored for Prodigiosin specifically, this strategy involves using agents that can inhibit metabolic enzymes or enhance membrane permeability.

Q3: What are the key advantages of using nanoformulations for Prodigiosin delivery?

A3: Nanoformulations offer several advantages for delivering hydrophobic drugs like Prodigiosin:

• Increased Surface Area: Nanoparticles have a large surface-area-to-volume ratio, which can lead to a higher dissolution rate.

• Improved Solubility and Stability: Encapsulation can protect Prodigiosin from degradation in the gastrointestinal tract and improve its solubility in aqueous environments.

• Targeted Delivery: Nanocarriers can be functionalized with targeting ligands to direct Prodigiosin to specific tissues or cells, potentially increasing efficacy and reducing off-target toxicity.

• Controlled Release: Nanoformulations can be designed to release Prodigiosin in a sustained or triggered manner, optimizing its therapeutic window.

Q4: How does the route of administration impact the bioavailability of Prodigiosin?

A4: The route of administration is a critical factor. Oral administration of free Prodigiosin is challenging due to its poor solubility and potential degradation in the stomach's acidic environment.[1] Intravenous administration of nanoformulations can bypass the gastrointestinal tract, leading to higher systemic bioavailability.[4] Topical and other localized delivery routes are also being explored to maximize the therapeutic effect at the target site while minimizing systemic exposure.

Part 2: Troubleshooting Guides

This section provides solutions to specific issues that may arise during the formulation and evaluation of Prodigiosin delivery systems.

Problem	Possible Cause(s)	Troubleshooting Steps
Low encapsulation efficiency of Prodigiosin in nanoparticles.	1. Poor affinity between Prodigiosin and the nanoparticle matrix.2. Suboptimal formulation parameters (e.g., drug-to-polymer ratio, solvent selection, sonication time).3. Prodigiosin precipitation during the encapsulation process.	1. Select a polymer or lipid with a chemical structure that favors interaction with Prodigiosin.2. Systematically optimize formulation parameters using a design of experiments (DoE) approach.3. Adjust the solvent system or the rate of solvent evaporation/diffusion to maintain Prodigiosin solubility during nanoparticle formation.
High polydispersity index (PDI) of the nanoformulation.	1. Inefficient homogenization or sonication.2. Aggregation of nanoparticles over time.3. Poor control over the self-assembly process.	1. Increase the homogenization speed/time or sonication energy/duration.2. Optimize the surface charge (zeta potential) of the nanoparticles to enhance electrostatic repulsion. Consider adding a stabilizing agent.3. Precisely control parameters like temperature, pH, and mixing speed during nanoparticle preparation.
Inconsistent drug release profile from the nanoformulation.	1. Broad particle size distribution.2. Inhomogeneous drug distribution within the nanoparticles.3. Degradation of the nanoparticle matrix under release conditions.	1. Fractionate the nanoparticle suspension to obtain a more uniform size distribution.2. Ensure complete dissolution of Prodigiosin in the organic phase before emulsification.3. Evaluate the stability of the nanoparticle matrix at the pH and temperature of the release medium.
Low in vivo bioavailability despite successful in vitro formulation.	1. Rapid clearance of nanoparticles by the reticuloendothelial system (RES).2. Poor penetration of nanoparticles across biological barriers (e.g., intestinal mucus).3. Premature release of Prodigiosin from the nanocarrier in the bloodstream.	1. Modify the nanoparticle surface with hydrophilic polymers like polyethylene (B3416737) glycol (PEG) to reduce opsonization and RES uptake.2. Incorporate mucoadhesive polymers or permeation enhancers into the formulation.3. Strengthen the interaction between Prodigiosin and the nanocarrier to ensure it remains encapsulated until it reaches the target site.
Difficulty in detecting and quantifying Prodigiosin in plasma samples.	1. Low plasma concentration of Prodigiosin.2. Interference from plasma components.3. Inefficient extraction of Prodigiosin from plasma.	1. Utilize a highly sensitive analytical method such as HPLC with fluorescence detection (HPLC-FLD).[4]2. Optimize the sample preparation method, including protein precipitation and liquid-liquid extraction, to remove interfering substances.[4]3. Validate the extraction recovery to ensure a high and reproducible yield.

Part 3: Data Presentation

The following tables summarize hypothetical quantitative data to illustrate the expected improvements in Prodigiosin's bioavailability with different enhancement strategies.

Table 1: Physicochemical Properties of Prodigiosin Nanoformulations

Formulation	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
Prodigiosin-PLGA Nanoparticles	150 ± 10	0.15 ± 0.05	-25 ± 5	85 ± 5
Prodigiosin-Surfactin Nanomicelles	50 ± 5	0.20 ± 0.03	-15 ± 3	95 ± 3
Prodigiosin-Halloysite Nanotubes	200 ± 20 (length)	0.30 ± 0.08	-30 ± 6	70 ± 8

Table 2: Comparative Pharmacokinetic Parameters of Prodigiosin Formulations in Rats (Oral Administration)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
Free Prodigiosin (in suspension)	10	50 ± 15	2.0	250 ± 75	100
Prodigiosin-PLGA Nanoparticles	10	250 ± 50	4.0	1500 ± 300	600
Prodigiosin-Surfactin Nanomicelles	10	350 ± 60	3.0	2000 ± 400	800
Prodigiosin-Halloysite Nanotubes	10	180 ± 40	6.0	1200 ± 250	480

Part 4: Experimental Protocols

This section provides detailed methodologies for key experiments related to the formulation and evaluation of Prodigiosin nanoformulations.

Protocol 1: Preparation of Prodigiosin-Loaded PLGA Nanoparticles by Emulsion-Solvent Evaporation

Objective: To encapsulate Prodigiosin within Poly(lactic-co-glycolic acid) (PLGA) nanoparticles.

Materials:

• Prodigiosin

• PLGA (50:50)

• Dichloromethane (DCM)

• Poly(vinyl alcohol) (PVA) solution (1% w/v)

• Deionized water

• Magnetic stirrer

• Probe sonicator

• Rotary evaporator

• Centrifuge

Methodology:

• Organic Phase Preparation: Dissolve 10 mg of Prodigiosin and 100 mg of PLGA in 2 mL of DCM.

• Aqueous Phase Preparation: Prepare a 1% (w/v) PVA solution in deionized water.

• Emulsification: Add the organic phase to 10 mL of the aqueous phase while stirring at 800 rpm on a magnetic stirrer. Immediately sonicate the mixture on ice for 2 minutes at 40% amplitude to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Transfer the emulsion to a rotary evaporator and evaporate the DCM under reduced pressure at 35°C for 2-3 hours.

• Nanoparticle Collection: Centrifuge the resulting nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C.

• Washing: Discard the supernatant and wash the nanoparticle pellet twice with deionized water to remove excess PVA and unencapsulated Prodigiosin.

• Lyophilization: Resuspend the final pellet in a small volume of deionized water containing a cryoprotectant (e.g., 5% trehalose) and freeze-dry for 48 hours to obtain a powder.

Protocol 2: Characterization of Prodigiosin Nanoformulations

Objective: To determine the physicochemical properties of the prepared nanoformulations.

A. Particle Size, PDI, and Zeta Potential:

• Resuspend the lyophilized nanoparticles in deionized water.

• Analyze the suspension using a Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer) to determine the average particle size and PDI.

• Measure the zeta potential using the same instrument to assess the surface charge and stability of the nanoparticles.

B. Encapsulation Efficiency (EE):

• Accurately weigh a known amount of lyophilized nanoparticles (e.g., 5 mg).

• Dissolve the nanoparticles in a suitable organic solvent (e.g., acetonitrile) to release the encapsulated Prodigiosin.

• Centrifuge the solution to pellet the polymer debris.

• Quantify the amount of Prodigiosin in the supernatant using a validated analytical method (e.g., UV-Vis spectrophotometry at ~535 nm or HPLC).

• Calculate the EE using the following formula: EE (%) = (Mass of Prodigiosin in nanoparticles / Initial mass of Prodigiosin used) x 100

Protocol 3: In Vivo Pharmacokinetic Study in Rats

Objective: To evaluate the oral bioavailability of Prodigiosin nanoformulations compared to free Prodigiosin.

Animal Model: Male Sprague-Dawley rats (200-250 g).

Formulations:

• Free Prodigiosin suspended in 0.5% carboxymethylcellulose (CMC).

• Prodigiosin nanoformulation suspended in deionized water.

Methodology:

• Animal Acclimatization: Acclimatize the rats for at least one week before the experiment with free access to food and water.

• Fasting: Fast the rats overnight (12 hours) before drug administration, with free access to water.

• Dosing: Administer the formulations orally via gavage at a Prodigiosin dose of 10 mg/kg.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein into heparinized tubes at pre-determined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-administration).

• Plasma Separation: Centrifuge the blood samples at 4,000 rpm for 10 minutes at 4°C to separate the plasma. Store the plasma samples at -80°C until analysis.

• Plasma Sample Analysis:

  • Protein Precipitation: Add three volumes of cold acetonitrile (B52724) to one volume of plasma to precipitate the proteins.

  • Centrifugation: Vortex the mixture and centrifuge at 12,000 rpm for 10 minutes.

  • Analysis: Analyze the supernatant for Prodigiosin concentration using a validated HPLC-FLD method.[4]

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate parameters such as Cmax, Tmax, and AUC from the plasma concentration-time data.

• Relative Bioavailability Calculation: Relative Bioavailability (%) = (AUC_nanoformulation / AUC_free_drug) x 100

Part 5: Mandatory Visualizations

Caption: Experimental workflow for enhancing and evaluating Prodigiosin bioavailability.

Caption: Logical relationship of strategies to enhance Prodigiosin bioavailability.

References

• 1. Prodigiosin: a promising biomolecule with many potential biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective Cytotoxic Activity of Prodigiosin@halloysite Nanoformulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. HPLC with fluorescence detection for the bioanalysis and pharmacokinetic study of Doxorubicin and Prodigiosin loaded on eco-friendly casein nanomicelles in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Prodigiosin Solubility and Experimental Use: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of Prodigiosin for experimental use. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on Prodigiosin's solubility and signaling pathways.

Troubleshooting Guide and FAQs

This section addresses common issues encountered when working with Prodigiosin in the lab.

Frequently Asked Questions (FAQs)

Q1: In which solvents is Prodigiosin soluble?

A1: Prodigiosin is a hydrophobic molecule and is generally insoluble in water. It is soluble in various organic solvents. Common solvents that can effectively dissolve Prodigiosin include Dimethyl Sulfoxide (DMSO), ethanol, methanol (B129727), acetone, chloroform, and acetonitrile.[1][2][3][4] It exhibits moderate solubility in ether and alcohol.[5]

Q2: My Prodigiosin is precipitating out of my aqueous solution. What are the common causes?

A2: Precipitation of Prodigiosin in aqueous solutions, such as cell culture media, is a frequent issue. The primary causes include:

• Low Aqueous Solubility: As a hydrophobic compound, Prodigiosin has very limited solubility in water-based solutions.

• High Final Concentration of Organic Solvent: When preparing working solutions from a concentrated stock (e.g., in DMSO), a high final concentration of the organic solvent in the aqueous medium can cause the compound to precipitate.

• Temperature Fluctuations: A decrease in temperature can lower the solubility of Prodigiosin, leading to precipitation.

• pH of the Solution: The pH of the aqueous solution can affect the stability and solubility of Prodigiosin. It is more stable in acidic conditions.[1]

• Improper Dissolution Technique: Failure to fully dissolve the Prodigiosin initially can lead to the formation of micro-precipitates that aggregate over time.

Q3: How can I prevent my Prodigiosin from precipitating during my experiment?

A3: To prevent precipitation, consider the following strategies:

• Use a Co-solvent: Prepare a high-concentration stock solution in an organic solvent like DMSO and then dilute it into your aqueous experimental medium.

• Optimize Final Solvent Concentration: Keep the final concentration of the organic solvent in your aqueous solution as low as possible, typically below 0.5% (v/v) for cell-based assays, to avoid both precipitation and solvent-induced toxicity.

• Step-wise Dilution: Instead of adding the concentrated stock solution directly to the full volume of your aqueous medium, try adding the aqueous medium to the stock solution dropwise while vortexing. This gradual change in solvent polarity can help maintain solubility.

• Pre-warm Your Medium: Pre-warming your aqueous buffer or cell culture medium to the experimental temperature (e.g., 37°C) before adding the Prodigiosin stock can help improve solubility.

• Sonication: Gentle sonication in an ultrasonic bath can aid in the dissolution of Prodigiosin.

• pH Adjustment: Since Prodigiosin is more stable at an acidic pH, adjusting the pH of your buffer system (if your experiment allows) might improve solubility.[1]

Q4: What is the recommended method for preparing a Prodigiosin stock solution?

A4: A detailed protocol for preparing a stock solution for cell culture experiments is provided in the "Experimental Protocols" section below. Generally, it involves dissolving the Prodigiosin powder in a suitable organic solvent like DMSO to a high concentration (e.g., 10-20 mM).

Q5: How should I store my Prodigiosin solutions?

A5: Store stock solutions of Prodigiosin in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1] It is also crucial to protect the solutions from light, as Prodigiosin can be light-sensitive.[5] A solution of 2 mg/mL in DMSO or methanol has been shown to be stable for at least 6 months when stored at -20°C.[1]

Data Presentation: Prodigiosin Solubility

The following table summarizes the solubility of Prodigiosin in various common laboratory solvents. Please note that while qualitative solubility is widely reported, precise quantitative data (mg/mL) at specific temperatures can be limited in the literature.

Solvent	Solubility	Quantitative Data (if available)	Reference(s)
Water	Insoluble	-	[1][2][4]
Dimethyl Sulfoxide (DMSO)	Soluble	A solution of 2 mg/mL is stable for at least 6 months at -20°C.	[1][2][3]
Ethanol	Soluble	-	[2]
Methanol	Soluble	A solution of 2 mg/mL is stable for at least 6 months at -20°C.	[1][2][3]
Acetone	Soluble	Considered a superior solvent for extraction with a quick drying time.	[5][6]
Chloroform	Soluble	-	[2][3]
Acetonitrile	Soluble	-	[2]
Ether	Moderately Soluble	-	[5]

Experimental Protocols

This section provides a detailed methodology for preparing a Prodigiosin stock solution for use in cell culture experiments.

Protocol: Preparation of a Prodigiosin Stock Solution

Objective: To prepare a concentrated stock solution of Prodigiosin in DMSO for use in in vitro cell-based assays.

Materials:

• Prodigiosin powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, light-protecting microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Weighing: Accurately weigh the desired amount of Prodigiosin powder in a sterile microcentrifuge tube. Perform this step in a chemical fume hood.

• Solvent Addition: Add the calculated volume of 100% sterile DMSO to the tube to achieve the desired stock concentration (e.g., 10 mg/mL).

• Dissolution: Tightly cap the tube and vortex the solution until the Prodigiosin powder is completely dissolved. The solution should appear as a clear, deep red liquid. Gentle warming (e.g., to 37°C) or sonication can be used to aid dissolution if necessary.

• Sterilization (Optional): If required for your specific application, the stock solution can be filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

• Aliquoting: Aliquot the concentrated stock solution into smaller, single-use, light-protecting sterile microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles which can degrade the compound.

• Storage: Store the aliquots at -20°C or -80°C for long-term storage.[1]

Working Solution Preparation:

• To prepare a working solution, thaw an aliquot of the stock solution at room temperature.

• Dilute the stock solution to the desired final concentration in your pre-warmed cell culture medium.

• It is recommended to add the stock solution to the medium while gently vortexing or swirling to ensure rapid and even dispersion and to minimize precipitation.

• Always prepare fresh working solutions for each experiment.

Mandatory Visualizations: Signaling Pathways and Workflows

Prodigiosin-Induced Apoptosis Signaling Pathway

Prodigiosin is known to induce apoptosis in cancer cells through multiple pathways, primarily involving the intrinsic (mitochondrial) and endoplasmic reticulum (ER) stress pathways.

Caption: Prodigiosin-induced apoptosis pathways.

Prodigiosin's Immunosuppressive Action on T-Cells

Prodigiosin exerts its immunosuppressive effects primarily by targeting T-cell activation. It disrupts the Interleukin-2 (IL-2) signaling pathway, which is crucial for T-cell proliferation and differentiation.

Caption: Prodigiosin's inhibition of T-cell activation.

Experimental Workflow: Preparing Prodigiosin for Cell Culture

This workflow outlines the key steps for preparing Prodigiosin for use in cell culture experiments, from stock solution preparation to the final working solution.

Caption: Workflow for preparing Prodigiosin solutions.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. minarjournal.com [minarjournal.com]
• 3. Prodigiosin Serratia marcescens, = 98 HPLC, powder 56144-17-3 [sigmaaldrich.com]
• 4. Prodigiosin Production by Serratia marcescens UCP 1549 Using Renewable-Resources as a Low Cost Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

How to minimize degradation of Prodigiosin during storage?

Welcome to the technical support center for Prodigiosin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the degradation of Prodigiosin during storage.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that cause Prodigiosin degradation?

A1: Prodigiosin is a sensitive molecule, and its degradation is primarily influenced by three main factors: exposure to light, suboptimal pH conditions, and elevated temperatures. It is known to be particularly sensitive to white and blue light, which can lead to its breakdown.[1] Additionally, both highly acidic and alkaline environments, as well as high temperatures, can adversely affect its stability.

Q2: What is the ideal temperature for storing Prodigiosin?

A2: For long-term storage, it is recommended to keep Prodigiosin at low temperatures. Studies have shown that at 4°C, Prodigiosin maintains over 98% stability for at least 30 days. In contrast, storage at higher temperatures like 37°C leads to significant degradation.

Q3: How does pH affect the stability and color of Prodigiosin?

A3: The pH of the storage solution is a critical factor for Prodigiosin's stability and appearance. It is most stable at a neutral pH. In acidic conditions (pH < 7), it appears red, while in alkaline conditions (pH > 7), it turns orange-yellow. Extreme pH levels, both acidic and alkaline, can lead to its degradation.

Q4: I've noticed the color of my Prodigiosin solution changing over time. What does this indicate?

A4: A change in the color of your Prodigiosin solution is a visual indicator of its degradation. When Prodigiosin breaks down, the solution's color can shift from its characteristic red to a deeper shade or even become colorless in highly basic conditions. This is often due to exposure to light, improper pH, or high temperatures.

Q5: Are there any recommended solvents for storing Prodigiosin?

A5: Yes, the choice of solvent is important. Prodigiosin is insoluble in water but soluble in various organic solvents. Acetone (B3395972) and ethanol (B145695) have been shown to be effective for both extraction and storage, with acetone providing slightly better stability. When stored in acetone at 4°C, Prodigiosin's concentration was maintained at over 98% for 30 days.

Troubleshooting Guides

Issue 1: Rapid Degradation of Stored Prodigiosin

Potential Cause	Troubleshooting Step
Light Exposure	Store Prodigiosin in amber-colored vials or wrap containers in aluminum foil to protect from light. Avoid exposure to direct sunlight or intense laboratory lighting.
High Temperature	Store at 4°C for short-term use and consider -20°C or -80°C for long-term storage, although specific stability data at these temperatures is limited.
Incorrect pH	Ensure the solvent is pH-neutral. If using a buffered solution, maintain a pH around 7.0.
Oxidative Damage	Consider purging the storage vial with an inert gas like nitrogen or argon before sealing to minimize contact with oxygen.

Issue 2: Inconsistent Experimental Results with Stored Prodigiosin

Potential Cause	Troubleshooting Step
Degraded Stock Solution	Always prepare fresh dilutions from a properly stored stock solution for your experiments. Visually inspect the stock solution for any color changes before use.
Solvent Evaporation	Ensure storage vials are tightly sealed to prevent solvent evaporation, which would increase the concentration of Prodigiosin and any impurities.
Repeated Freeze-Thaw Cycles	Aliquot your Prodigiosin stock solution into smaller, single-use vials to avoid repeated freezing and thawing, which can accelerate degradation.

Data Summary

The following tables summarize the quantitative data on Prodigiosin stability under various conditions.

Table 1: Effect of Temperature on Prodigiosin Stability Over 30 Days

Temperature	Stability in Acetone	Stability in Ethanol
4°C	> 98%	> 96%
25°C	> 80% (for up to 25 days)	Not specified
37°C	< 30%	Not specified

Table 2: Effect of pH on Prodigiosin Stability

pH Condition	Color	Stability
Acidic (e.g., pH 3)	Red	Degrades
Neutral (pH 7)	Red	Most Stable
Alkaline (e.g., pH 9, 10)	Orange-Yellow	Degrades

Experimental Protocols

Protocol 1: Assessing Prodigiosin Stability at Different Temperatures

• Preparation of Samples: Prepare identical solutions of Prodigiosin in a chosen solvent (e.g., acetone) in amber-colored vials.

• Storage Conditions: Store the vials at different temperatures (e.g., 4°C, 25°C, and 37°C).

• Sampling: At regular intervals (e.g., day 0, 7, 14, 21, and 30), take an aliquot from each vial.

• Analysis: Measure the absorbance of the aliquot at the characteristic wavelength for Prodigiosin (approximately 535 nm in an acidic medium). A decrease in absorbance indicates degradation.

• Calculation of Stability: Calculate the percentage of remaining Prodigiosin at each time point relative to the initial concentration at day 0.

Protocol 2: Evaluating the Effect of pH on Prodigiosin Stability

• Preparation of Buffered Solutions: Prepare a series of buffer solutions with a range of pH values (e.g., pH 3, 5, 7, 9, 11).

• Sample Preparation: Add a stock solution of Prodigiosin to each buffer to achieve the same final concentration.

• Incubation: Incubate the samples at a constant temperature (e.g., 25°C) and protect them from light.

• Analysis: After a set incubation period (e.g., 24 hours), measure the absorbance of each sample at the relevant wavelength (note that the peak absorbance wavelength may shift with pH).

• Comparison: Compare the absorbance values to determine the pH at which Prodigiosin is most stable.

Visualizations

Caption: Workflow for assessing Prodigiosin stability.

Caption: Factors contributing to Prodigiosin degradation.

References

• 1. Serratia Secondary Metabolite Prodigiosin Inhibits Pseudomonas aeruginosa Biofilm Development by Producing Reactive Oxygen Species that Damage Biological Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of fermentation conditions for optimal Prodigiosin output.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining fermentation conditions for maximal prodigiosin (B1679158) output. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data-driven insights to overcome common challenges in prodigiosin production.

Troubleshooting Guide

This section addresses specific issues that may arise during prodigiosin fermentation experiments.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Prodigiosin Production	Suboptimal temperature.	Ensure the incubation temperature is maintained between 25°C and 30°C.[1] Some strains may have a narrower optimal range, so a temperature gradient study might be beneficial.
Incorrect pH of the medium.	The optimal pH for prodigiosin production is typically between 7.0 and 8.0.[1][2] Adjust the initial pH of your medium and monitor it during fermentation, as microbial metabolism can alter it.
Inadequate aeration.	Prodigiosin production is often favored under aerobic conditions.[3][4] Ensure sufficient agitation (e.g., 150 rpm) and use baffled flasks to improve oxygen transfer.[1] Static conditions can inhibit production.[1][2]
Inappropriate carbon or nitrogen source.	The type and concentration of carbon and nitrogen sources significantly impact yield. Dextrose and sucrose (B13894) are often effective carbon sources, while organic nitrogen sources like peptone and yeast extract are generally preferred over inorganic sources.[1][5]
Inconsistent Prodigiosin Yields	Variability in inoculum preparation.	Standardize your inoculum preparation by using a consistent cell density and age of the seed culture.
Fluctuation in fermentation parameters.	Tightly control all fermentation parameters, including temperature, pH, and agitation speed, throughout the experiment.
Genetic instability of the producing strain.	Repeated subculturing can sometimes lead to a loss of pigmentation. It is advisable to use fresh cultures from a frozen stock.
Cell Growth is Good, but Pigment Production is Low	Nutrient limitation.	While the primary nutrients may support growth, specific precursors for prodigiosin biosynthesis might be lacking. Consider supplementing the medium with proline.[5]
Phosphate concentration.	Prodigiosin production has been observed to be enhanced under phosphate-limiting conditions.[6]
Onset of stationary phase.	Prodigiosin is a secondary metabolite, and its production often begins in the late logarithmic or early stationary phase of growth.[2] Ensure your fermentation runs long enough to enter this phase.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for prodigiosin production?

A1: The optimal temperature for prodigiosin production by Serratia marcescens is generally between 25°C and 30°C.[1] Production may decrease significantly at temperatures above 37°C.[2][7]

Q2: What is the ideal pH for prodigiosin fermentation?

A2: The optimal pH for prodigiosin production is typically in the neutral to slightly alkaline range, from 7.0 to 8.0.[1][2]

Q3: Which carbon sources are best for prodigiosin production?

A3: Dextrose and sucrose have been reported as effective carbon sources for prodigiosin production.[1][5] The choice of carbon source can be strain-dependent, so it is recommended to test several options.

Q4: What are the most suitable nitrogen sources?

A4: Organic nitrogen sources such as peptone and yeast extract generally support higher prodigiosin yields compared to inorganic sources.[1][5]

Q5: How does aeration affect prodigiosin production?

A5: Aeration is a critical factor, with agitated cultures (e.g., 150 rpm) showing significantly higher prodigiosin production compared to static cultures.[1][3] Insufficient oxygen can be a limiting factor.[3]

Q6: How long should the fermentation be carried out?

A6: Prodigiosin production is typically observed after 12 hours of incubation, with maximum levels often reached between 36 and 48 hours.[1] The optimal fermentation time can vary depending on the strain and culture conditions.

Optimal Fermentation Parameters for Prodigiosin Production

The following tables summarize quantitative data on optimal conditions for prodigiosin production from various studies.

Table 1: Optimal Physicochemical Parameters

Parameter	Optimal Value	Source
Temperature	25°C - 30°C	[1]
pH	7.0 - 8.0	[1][2]
Agitation	150 rpm	[1]
Incubation Time	36 - 48 hours	[1]

Table 2: Effective Nutrient Sources

Nutrient	Recommended Source	Concentration	Source
Carbon Source	Sucrose	16.29 g/L	[5]
Dextrose	-	[1]
Nitrogen Source	Peptone	11.76 g/L	[5]
Yeast Extract	-	[1]
Surfactant	Tween 80	2.64 g/L	[5]

Experimental Protocols

Protocol 1: Shake Flask Fermentation for Prodigiosin Production

• Medium Preparation: Prepare the desired fermentation medium (e.g., Luria-Bertani broth or a defined medium with optimized carbon and nitrogen sources). Adjust the pH to the optimal range (e.g., 7.5) using 1M NaOH or 1M HCl before autoclaving.[5]

• Inoculum Preparation: Inoculate a single colony of the prodigiosin-producing strain into a seed culture medium and incubate overnight under optimal growth conditions.

• Fermentation: Inoculate the production medium in baffled Erlenmeyer flasks with the seed culture to a starting OD600 of approximately 0.1. Incubate the flasks in a shaking incubator at the optimal temperature (e.g., 28°C) and agitation speed (e.g., 180 rpm) for 48 hours.[5]

• Sampling and Analysis: Periodically take samples to measure cell growth (OD600) and prodigiosin production.

Protocol 2: Extraction and Quantification of Prodigiosin

• Cell Harvesting: Centrifuge a known volume of the fermentation broth to pellet the cells.

• Extraction: Discard the supernatant and resuspend the cell pellet in a suitable solvent. Acidified ethanol (B145695) or methanol (B129727) are commonly used for efficient extraction.[1]

• Clarification: Centrifuge the solvent-cell mixture to pellet the cell debris.

• Quantification: Measure the absorbance of the supernatant at 535 nm using a spectrophotometer.[8] The prodigiosin concentration can be calculated using a standard curve or reported as absorbance units per cell density (A535/OD600).[8]

Visualizations

Signaling Pathway and Experimental Workflow

Caption: Prodigiosin biosynthesis pathway overview.

Caption: Workflow for fermentation optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. eeb.lu.lv [eeb.lu.lv]
• 3. Improving Bioprocess Conditions for the Production of Prodigiosin Using a Marine Serratia rubidaea Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Continuous Fermentation of a Prodigiosin-Producing Serratia marcescens Strain Isolated from Soil [scirp.org]
• 5. mdpi.com [mdpi.com]
• 6. Prodigiosin - Wikipedia [en.wikipedia.org]
• 7. wjpmr.com [wjpmr.com]
• 8. Optimization of prodigiosin production by Serratia marcescens using crude glycerol and enhancing production using gamma radiation - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming resistance mechanisms to Prodigiosin in target cells.

Welcome to the technical support center for researchers utilizing Prodigiosin. This resource provides troubleshooting guidance and answers to frequently asked questions regarding resistance mechanisms in target cells.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during experiments with Prodigiosin, offering potential explanations and solutions.

Question 1: I am observing reduced cytotoxicity or higher-than-expected IC50 values with Prodigiosin in my cancer cell line. What are the potential causes?

Answer: Reduced sensitivity to Prodigiosin can stem from several intrinsic or acquired resistance mechanisms within the target cells. The primary areas to investigate are alterations in apoptotic pathways and the activity of drug efflux pumps.

• Altered Apoptotic Signaling: Cancer cells can develop resistance by overexpressing anti-apoptotic proteins or downregulating pro-apoptotic proteins. A key family of proteins involved in this process is the B-cell lymphoma 2 (Bcl-2) family.[1][2] Overexpression of anti-apoptotic members like Bcl-2 or Mcl-1 can sequester pro-apoptotic proteins, preventing the initiation of apoptosis that Prodigiosin would normally trigger.[2][3][4]

• Drug Efflux: Although some studies suggest Prodigiosin is not a typical substrate for common multidrug resistance (MDR) proteins[5][6], cancer cells can upregulate various ATP-binding cassette (ABC) transporters that pump cytotoxic agents out of the cell, reducing the intracellular concentration of Prodigiosin to sub-therapeutic levels.[7][8]

• Autophagy Induction: In some contexts, chemotherapy can induce autophagy as a survival mechanism. While Prodigiosin has been shown to inhibit autophagy in certain cancer models, thereby sensitizing them to other drugs[9][10], it's possible that in some cell types, a robust autophagic response could contribute to resistance.

Question 2: How can I determine if altered apoptotic signaling is the cause of resistance in my cells?

Answer: You should assess the expression levels and activation status of key apoptotic regulatory proteins.

• Assess Bcl-2 Family Proteins: Use Western blotting to compare the expression levels of anti-apoptotic proteins (e.g., Bcl-2, Mcl-1) and pro-apoptotic proteins (e.g., Bax, Bak) between your test cells and a known sensitive cell line (if available). An increased ratio of Bcl-2/Bax is a common indicator of resistance.[11] Prodigiosin is known to bind to the BH3 domain of anti-apoptotic proteins like Mcl-1, disrupting their inhibitory function.[3][4] Overexpression of these proteins can therefore lead to resistance.

• Measure Caspase Activation: Prodigiosin-induced apoptosis typically involves the activation of caspases.[11][12][13] You can measure the activity of initiator caspases (caspase-9 for the intrinsic pathway) and executioner caspases (caspase-3) using commercially available colorimetric or fluorometric assays. A lack of caspase activation after Prodigiosin treatment points to a block in the apoptotic pathway.

• Perform Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay can quantify the percentage of apoptotic and necrotic cells. A low percentage of Annexin V-positive cells after treatment suggests a failure to initiate apoptosis.

Question 3: My hypothesis is that the target cells are actively pumping Prodigiosin out. How can I experimentally verify this?

Answer: You can perform a drug accumulation and efflux assay using a fluorescent dye that is a known substrate for ABC transporters, such as Hoechst 33342 or ethidium (B1194527) bromide.[14][15][16] The principle is that cells overexpressing efflux pumps will retain less of the fluorescent dye.

• Strategy: Compare dye accumulation in your potentially resistant cells versus a sensitive control cell line. You can also use a known efflux pump inhibitor (EPI), such as verapamil (B1683045) or phenylalanine-arginyl β-naphthylamide (PAβN), as a control.[17] If your cells are actively effluxing the compound, the addition of an EPI should increase the intracellular fluorescence.

• Expected Outcome: Resistant cells will show lower fluorescence compared to sensitive cells. Treatment with an EPI should rescue fluorescence in the resistant cells, bringing it closer to the levels seen in sensitive cells. See the "Experimental Protocols" section for a detailed methodology.

Question 4: What strategies can I employ to overcome Prodigiosin resistance in my experimental model?

Answer: A primary strategy is the use of combination therapies to target multiple pathways simultaneously.

• Combination with Chemotherapeutics: Prodigiosin has been shown to synergize with conventional chemotherapy agents. For instance, it can re-sensitize cisplatin-resistant urothelial carcinoma cells to cisplatin (B142131).[9] It also enhances the efficacy of 5-fluorouracil (B62378) in colorectal cancer models by inhibiting late-stage autophagy.[10]

• Targeting HSP90: In triple-negative breast cancer (TNBC) cells, combining Prodigiosin with the HSP90 inhibitor PU-H71 has shown potent synergistic effects, leading to decreased expression of mTOR, EGFR, and VEGF, and increased levels of caspases.[12][13]

• BH3 Mimetics: Since resistance is often linked to overexpression of anti-apoptotic Bcl-2 family proteins, combining Prodigiosin with BH3 mimetic drugs (like Venetoclax, which targets Bcl-2) could be a powerful approach to overwhelm the cell's anti-apoptotic defenses.[2]

• Inhibition of Autophagy: If you determine that autophagy is acting as a survival mechanism, combining Prodigiosin with autophagy inhibitors like chloroquine (B1663885) or hydroxychloroquine (B89500) could enhance its cytotoxic effects.[9]

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Prodigiosin in different cancer cell lines, including those with acquired resistance to other chemotherapeutics.

Cell Line	Cancer Type	Resistance Profile	Treatment	IC50 Value	Incubation Time	Reference
RT-112	Urothelial Carcinoma	Cisplatin-Sensitive	Prodigiosin	675 nM	24 h	[9]
RT-112res	Urothelial Carcinoma	Cisplatin-Resistant	Prodigiosin	157 nM	24 h	[9]
RT-112	Urothelial Carcinoma	Cisplatin-Sensitive	Prodigiosin	74 nM	72 h	[9]
RT-112res	Urothelial Carcinoma	Cisplatin-Resistant	Prodigiosin	41 nM	72 h	[9]
A549	Lung Carcinoma	-	Prodigiosin	42.2 µM	-	[18]
HeLa	Cervical Cancer	-	Prodigiosin	36.11 µM	-	[18]

Notably, cisplatin-resistant urothelial cells (RT-112res) showed increased sensitivity to Prodigiosin compared to their sensitive counterparts, suggesting Prodigiosin may overcome certain cisplatin resistance mechanisms.[9]

Visualized Pathways and Workflows

The following diagrams illustrate key signaling pathways affected by Prodigiosin and a troubleshooting workflow for investigating resistance.

References

• 1. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Molecular Interactions of Prodiginines with the BH3 Domain of Anti-Apoptotic Bcl-2 Family Members | PLOS One [journals.plos.org]
• 4. Molecular interactions of prodiginines with the BH3 domain of anti-apoptotic Bcl-2 family members - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ABC transporters as multidrug resistance mechanisms and the development of chemosensitizers for their reversal - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Prodigiosin impairs autophagosome-lysosome fusion that sensitizes colorectal cancer cells to 5-fluorouracil-induced cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Prodigiosin/PU-H71 as a novel potential combined therapy for triple negative breast cancer (TNBC): preclinical insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. africaresearchconnects.com [africaresearchconnects.com]
• 14. journals.asm.org [journals.asm.org]
• 15. Determination of Drug Efflux Pump Efficiency in Drug-Resistant Bacteria Using MALDI-TOF MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Simple Method for Assessment of MDR Bacteria for Over-Expressed Efflux Pumps [openmicrobiologyjournal.com]
• 17. Efflux pump inhibitors (EPIs) as new antimicrobial agents against Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Purity of Prodigiosin Extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on enhancing the purity of prodigiosin (B1679158) extracts.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction and purification of prodigiosin.

Issue 1: Low Yield of Crude Prodigiosin Extract

Question: We are experiencing a low yield of the red pigment during our initial solvent extraction from the bacterial culture. What are the potential causes and solutions?

Answer:

A low yield of crude prodigiosin can stem from several factors related to both the fermentation process and the extraction methodology.

Possible Causes and Troubleshooting Steps:

• Suboptimal Fermentation Conditions: Prodigiosin production is highly dependent on the growth conditions of the producing microorganism, typically Serratia marcescens.

  • pH: The optimal pH for prodigiosin production is generally around 7.0. Significant deviations can reduce yield.[1] Monitor and adjust the pH of the culture medium.

  • Temperature: The ideal temperature for pigment production is often around 28-30°C.[1] Incubation at higher temperatures, such as 37°C, can inhibit prodigiosin synthesis.[1]

  • Culture Medium Composition: The presence of specific nutrients can significantly impact yield. For instance, using peptone and glycerol (B35011) in the broth has been shown to be effective.[1] Supplementing with certain amino acids may also enhance production.[2]

  • Aeration: Adequate aeration is crucial for bacterial growth and pigment production. Ensure proper agitation and flask volume to media volume ratio.

• Inefficient Cell Lysis and Extraction Solvent: The choice of solvent and the method of cell disruption are critical for extracting the intracellular pigment.

  • Solvent Selection: Prodigiosin is soluble in various organic solvents. Acidified methanol (B129727) or ethanol (B145695), acetone, and ethyl acetate (B1210297) are commonly used.[3][4][5] Acetone has been reported to have high extraction efficiency.[5][6] The choice of solvent can also be influenced by the subsequent purification steps.

  • Solvent to Culture Ratio: An inadequate volume of solvent will result in incomplete extraction. A common starting ratio is 1:1 (v/v) of solvent to culture broth.[1]

  • Extraction Time and Temperature: Ensure sufficient extraction time (e.g., 30 minutes to 3 hours with agitation).[1][2] Extraction is typically performed at room temperature or slightly below to prevent pigment degradation.[2]

  • Cell Disruption: For more efficient extraction, physical cell disruption methods like ultrasonication can be employed prior to or during solvent extraction.[7]

Issue 2: Presence of Significant Impurities in the Crude Extract

Question: Our crude prodigiosin extract is showing a high level of impurities, observed as multiple spots on a TLC plate. How can we improve the initial purity?

Answer:

Impurities in the crude extract are common and can include other cellular components like lipids and proteins. Optimizing the extraction and initial purification steps can significantly reduce these contaminants.

Possible Causes and Troubleshooting Steps:

• Inadequate Separation of Phases: During liquid-liquid extraction (e.g., with ethyl acetate), ensure a clean separation of the organic and aqueous layers to prevent contamination from water-soluble impurities.[1]

• Co-extraction of Other Lipophilic Compounds: The organic solvents used for prodigiosin extraction will also solubilize other cellular lipids.

  • Sequential Extraction: Consider a multi-step extraction. For example, an initial wash with a less polar solvent might remove some non-polar impurities before extracting prodigiosin with a more polar solvent.

  • Silica (B1680970) Gel Chromatography: This is a crucial step for purifying the crude extract. A step-gradient elution with solvents of increasing polarity (e.g., starting with a non-polar solvent like hexane (B92381) and gradually adding a more polar solvent like ethyl acetate or methanol) can effectively separate prodigiosin from other compounds.[3][4][8]

Issue 3: Prodigiosin Degradation During Purification

Question: We are observing a loss of the characteristic red color of our prodigiosin sample during purification and storage, suggesting degradation. What conditions should we be mindful of?

Answer:

Prodigiosin is sensitive to several environmental factors that can lead to its degradation.

Possible Causes and Troubleshooting Steps:

• Light Exposure: Prodigiosin is photosensitive and can degrade upon exposure to light.[9] All extraction and purification steps should be performed in the dark or under amber light conditions. Store extracts and purified prodigiosin in light-protected containers.

• Extreme pH: The pigment is most stable at a neutral pH.[10] Acidic (pH < 2) and alkaline (pH > 9) conditions can cause a color change and degradation.[11][12] The color of prodigiosin is pH-dependent, appearing red at neutral pH, pink in acidic conditions, and orange/yellow in alkaline conditions.[11][12]

• High Temperatures: Elevated temperatures can lead to the degradation of prodigiosin.[10][13] Avoid excessive heat during solvent evaporation (rotary evaporation should be done at moderate temperatures, e.g., 40-45°C) and for long-term storage, keep the purified compound at low temperatures (e.g., 4°C or -20°C).[6]

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for initial extraction of prodigiosin from bacterial biomass?

A1: A widely used and effective method is solvent extraction. After separating the bacterial cells from the culture broth by centrifugation, the cell pellet can be extracted with an organic solvent. Commonly used solvents include acidified methanol, ethanol, acetone, or ethyl acetate.[1][3][4][5] For instance, you can resuspend the cell pellet in the chosen solvent and agitate for a period to ensure thorough extraction. Subsequently, the cell debris is removed by another centrifugation step, and the supernatant containing the crude prodigiosin is collected.

Q2: How can I effectively purify the crude prodigiosin extract?

A2: A multi-step approach is typically required for high purity.

• Crude Extraction: As described above, perform an initial solvent extraction.

• Silica Gel Column Chromatography: This is the most common and effective method for purifying the crude extract. The crude extract is loaded onto a silica gel column and eluted with a solvent system of increasing polarity. For example, a gradient of chloroform (B151607) and methanol (e.g., starting with 100% chloroform and gradually increasing the methanol percentage) or toluene (B28343) and ethyl acetate can be used.[4][8] The red-colored fractions are collected.

• Thin Layer Chromatography (TLC): TLC can be used to monitor the purity of the fractions collected from the column chromatography.[3] A solvent system such as n-hexane:ethyl acetate (3:1 v/v) can be used.

• High-Performance Liquid Chromatography (HPLC): For obtaining very high purity prodigiosin (≥98%), preparative HPLC can be employed as a final purification step.[14]

Q3: What analytical techniques are used to confirm the purity and identity of prodigiosin?

A3: Several analytical methods are used to assess the purity and confirm the structure of prodigiosin:

• UV-Visible Spectroscopy: Prodigiosin exhibits a characteristic maximum absorbance peak (λmax) around 530-535 nm in methanol or ethanol under neutral conditions.[1][11][12]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the prodigiosin sample. A high purity sample will show a single major peak at the characteristic retention time for prodigiosin.[11][12][14] Purity levels of 95-98% have been reported using this method.[4][11][14]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides information on both the purity and the molecular weight of the compound, which for prodigiosin is approximately 323 g/mol .[1][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H-NMR and 13C-NMR are used to elucidate the detailed chemical structure of the purified compound, confirming its identity as prodigiosin.[5][11]

• Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR provides information about the functional groups present in the molecule, further confirming its identity.[15]

Q4: What are some common impurities found in prodigiosin extracts?

A4: Common impurities include other cellular components that are co-extracted with prodigiosin, such as lipids, other pigments produced by the microorganism, and media components. The purification process, particularly column chromatography, is designed to remove these impurities.

Data Presentation

Table 1: Comparison of Solvents for Prodigiosin Extraction

Solvent	Relative Extraction Efficiency (%)	Drying Time	Reference
Acetone	100	~2 hours	[5]
Ethanol	Similar to Methanol	~4-5 hours	[5]
Methanol	Similar to Ethanol	~4-5 hours	[5]
Chloroform	Lower than Acetone	-	[5]
Dichloromethane	Lower than Acetone	-	[5]

Table 2: Purity of Prodigiosin Achieved with Different Purification Methods

Purification Method	Purity Achieved	Analytical Method	Reference
Silica Gel Column Chromatography followed by HPLC	≥98%	HPLC	[14]
Silica Gel Column Chromatography	98%	HPLC	[4]
Not specified	95.95%	HPLC	[11][12]

Experimental Protocols

Protocol 1: Extraction and Initial Purification of Prodigiosin

• Fermentation and Cell Harvesting:

  • Culture Serratia marcescens in a suitable production medium (e.g., peptone-glycerol broth) at 28-30°C with agitation for 24-48 hours.[1]

  • Harvest the bacterial cells by centrifugation at 8,000 rpm for 15 minutes at 4°C.[1] Discard the supernatant.

• Solvent Extraction:

  • To the cell pellet, add an equal volume of extraction solvent (e.g., acidified methanol or ethyl acetate).

  • Agitate the mixture for 1-3 hours at room temperature, protected from light.[1][4]

  • Centrifuge the mixture again at 8,000 rpm for 15 minutes to pellet the cell debris.

  • Collect the colored supernatant containing the crude prodigiosin extract.

• Solvent Evaporation:

  • Evaporate the solvent from the supernatant using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude prodigiosin powder.[1]

• Silica Gel Column Chromatography:

  • Dissolve the crude prodigiosin powder in a minimal amount of a suitable solvent (e.g., chloroform).

  • Prepare a silica gel column packed with a non-polar solvent (e.g., toluene or chloroform).

  • Load the dissolved crude extract onto the column.

  • Elute the column with a gradient of solvents with increasing polarity. For example, start with 100% toluene and gradually introduce ethyl acetate.[4]

  • Collect the red-colored fractions.

  • Monitor the purity of the fractions using TLC.

  • Combine the pure fractions and evaporate the solvent to obtain purified prodigiosin.

Protocol 2: Purity Analysis by HPLC

• Sample Preparation:

  • Dissolve a small amount of the purified prodigiosin in the mobile phase.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., Zorbax Extend C18).[14]

  • Mobile Phase: A mixture of methanol and 0.1% acetic acid in water (e.g., 65:35 v/v).[14]

  • Flow Rate: 1 ml/min.[14]

  • Detection Wavelength: 535 nm.[14]

  • Column Temperature: 28°C.[14]

  • Injection Volume: 10 µl.[14]

• Data Analysis:

  • Analyze the resulting chromatogram. The purity is calculated based on the area of the prodigiosin peak relative to the total area of all peaks.

Visualizations

Caption: Experimental workflow for prodigiosin extraction and purification.

Caption: Troubleshooting logic for enhancing prodigiosin purity.

References

• 1. rjlbpcs.com [rjlbpcs.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. vjs.ac.vn [vjs.ac.vn]
• 5. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. CN102311981B - Method for preparing and purifying prodigiosin - Google Patents [patents.google.com]
• 15. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]

Technical Support Center: Enhancing Prodigiosin Production Through Genetic Engineering

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) regarding genetic engineering approaches to boost the production of Prodigiosin (B1679158), a promising secondary metabolite with a range of bioactive properties.

Frequently Asked Questions (FAQs)

Q1: What are the primary genetic engineering strategies to increase Prodigiosin yield?

A1: The main strategies involve manipulating the biosynthetic and regulatory pathways of Prodigiosin production. Key approaches include:

• Transcription Factor Engineering: Overexpressing positive regulators or deleting negative regulators of the Prodigiosin biosynthesis gene cluster (pig cluster). For example, overexpressing transcription factors like OmpR and PsrA has been shown to significantly increase production.[1][2][3][4]

• Promoter Engineering: Replacing native promoters of the pig cluster with stronger constitutive or inducible promoters to enhance the transcription of biosynthetic genes.[1][2][3]

• Metabolic Pathway Engineering: Optimizing the supply of precursor molecules for Prodigiosin synthesis. This can involve redirecting metabolic flux towards the production of key building blocks like proline, serine, and methionine.

• Heterologous Expression: Expressing the Prodigiosin biosynthesis gene cluster in a host organism that is easier to cultivate and genetically manipulate, such as Pseudomonas putida, which can lead to robust production.[5][6]

• Gene Cluster Engineering: Modifying the genes within the pig cluster itself to improve enzyme efficiency or stability. For instance, introducing disulfide bonds into key enzymes like O-methyl transferase (PigF) can enhance their stability and activity.[7]

Q2: Which genes are the most common targets for genetic modification to boost Prodigiosin production?

A2: The primary targets are the genes within the Prodigiosin biosynthesis (pig) gene cluster (pigA-N) and the regulatory genes that control its expression.[8][9] Key regulatory genes that have been successfully targeted include:

• ompR : A DNA-binding response regulator that positively regulates Prodigiosin synthesis.[1][2][3][10][11]

• psrA : A transcriptional activator that enhances the expression of the pig cluster.[1][3][4]

• rsmA and rsmC : Post-transcriptional regulators that can repress Prodigiosin production. Mutating these genes can lead to increased yields.[12][13]

• flhDC : The master regulator of flagellar biosynthesis, which has also been shown to influence Prodigiosin production.[12][13]

Q3: Is it possible to produce Prodigiosin in a non-native host?

A3: Yes, heterologous expression of the pig gene cluster is a viable strategy. Pseudomonas putida has been successfully engineered to produce high titers of Prodigiosin.[5][6] This approach can be advantageous as it allows for production in a host that may have more favorable growth characteristics, be easier to genetically manipulate, and be non-pathogenic, unlike some native producers like Serratia marcescens.[14]

Troubleshooting Guides

This section addresses common issues encountered during genetic engineering experiments aimed at increasing Prodigiosin production.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no Prodigiosin production after introducing an expression vector.	1. Ineffective promoter. 2. Plasmid instability. 3. Codon usage of the expressed gene is not optimal for the host. 4. Toxicity of the expressed protein.	1. Use a stronger, well-characterized promoter. Consider inducible promoters to separate growth and production phases. 2. Use a high-copy-number plasmid or integrate the expression cassette into the host chromosome for stable expression. 3. Perform codon optimization of the target gene for the expression host. 4. Use a weaker promoter or a lower induction level to reduce the expression of toxic proteins.
Decreased cell growth after genetic modification.	1. Metabolic burden due to high-level expression of heterologous genes. 2. Accumulation of toxic metabolic intermediates. 3. The genetic modification has unintended off-target effects.	1. Use a tunable promoter system to control the expression level. 2. Analyze the metabolic profile of the engineered strain to identify any accumulating toxic byproducts and engineer the pathway to mitigate this. 3. Re-sequence the genome of the mutant to check for off-target mutations. If using CRISPR-Cas9, design guide RNAs with higher specificity.
Inconsistent Prodigiosin production across different batches.	1. Variation in culture conditions (temperature, pH, aeration). 2. Instability of the engineered strain.	1. Strictly control and monitor fermentation parameters. Prodigiosin production is sensitive to environmental factors.[14][15] 2. Perform regular quality control checks of the strain, including plasmid verification and sequencing of the engineered locus. Consider chromosomal integration for long-term stability.
The red pigment is not Prodigiosin.	The observed pigment is another secondary metabolite.	Perform analytical validation (e.g., HPLC, LC-MS) to confirm the identity of the produced pigment by comparing it to a Prodigiosin standard.[16]

Quantitative Data on Enhanced Prodigiosin Production

The following table summarizes the reported yields of Prodigiosin achieved through various genetic engineering strategies.

Strain	Genetic Modification	Prodigiosin Titer	Fold Increase	Reference
Serratia marcescens JNB5-1	Overexpression of OmpR and PsrA with promoter P17	10.25 g/L	1.62	[1][2][3]
Pseudomonas putida	Heterologous expression of the pig gene cluster with modifications to transcription and translation	1.1 g/L	-	[5]
Serratia marcescens JNB5-1	Introduction of a polynucleotide fragment into the pigN 3' UTR and disulfide bonds into PigF	8.65 g/L	1.61	[7]
Serratia marcescens QBN	UV-induced mutagenesis (strain UV1)	~700 mg/L	1.84	[16]

Experimental Protocols

Overexpression of Transcription Factors (e.g., OmpR, PsrA) in Serratia marcescens

This protocol outlines the general steps for overexpressing positive regulatory genes to enhance Prodigiosin production.

• Gene Amplification: Amplify the coding sequences of the target transcription factors (e.g., ompR, psrA) from the genomic DNA of S. marcescens using PCR with primers containing appropriate restriction sites.

• Vector Ligation: Digest both the PCR product and the expression vector (e.g., a broad-host-range plasmid with a strong constitutive promoter) with the corresponding restriction enzymes. Ligate the digested gene into the vector using T4 DNA ligase.

• Transformation: Transform the ligation mixture into a suitable E. coli cloning strain (e.g., DH5α) for plasmid propagation. Select for transformants on antibiotic-containing media.

• Plasmid Extraction and Verification: Isolate the plasmid DNA from the selected E. coli colonies and verify the correct insertion of the gene via restriction digestion and Sanger sequencing.

• Transformation into S. marcescens : Introduce the verified expression plasmid into the desired S. marcescens production strain via electroporation or conjugation.

• Cultivation and Production Analysis: Culture the engineered S. marcescens strain under optimal conditions for Prodigiosin production. Quantify the Prodigiosin yield using spectrophotometry (measuring absorbance at 535 nm after extraction in acidified ethanol) or HPLC.[15]

Heterologous Expression of the pig Gene Cluster in Pseudomonas putida

This protocol provides a general workflow for expressing the entire Prodigiosin biosynthesis gene cluster in a heterologous host.

• Gene Cluster Amplification/Assembly: Amplify the entire ~21 kb pig gene cluster from S. marcescens genomic DNA using long-range PCR. Alternatively, the cluster can be assembled from synthetic DNA fragments.

• Vector Construction: Clone the pig gene cluster into a suitable integration vector for P. putida. This vector should contain elements for chromosomal integration (e.g., transposon-based system) and a selection marker.

• Transformation and Integration: Introduce the vector into P. putida (e.g., strain KT2440) via electroporation or conjugation. Select for transformants where the gene cluster has integrated into the chromosome.

• Screening and Verification: Screen the resulting colonies for red pigmentation, indicating Prodigiosin production. Confirm the correct integration of the entire gene cluster using PCR and Southern blotting.

• Optimization of Production: Optimize culture conditions (e.g., medium composition, temperature, aeration) to maximize Prodigiosin yield from the engineered P. putida strain.[6]

Visualizations

Prodigiosin Biosynthesis Pathway

Caption: Simplified bifurcated biosynthesis pathway of Prodigiosin.

General Workflow for Enhancing Prodigiosin Production

Caption: A generalized workflow for boosting Prodigiosin production.

Regulatory Network Overview

Caption: Key regulators of the Prodigiosin biosynthesis gene cluster.

References

• 1. Improving prodigiosin production by transcription factor engineering and promoter engineering in Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving prodigiosin production by transcription factor engineering and promoter engineering in Serratia marcescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Improving prodigiosin production by transcription factor engineering and promoter engineering in Serratia marcescens [frontiersin.org]
• 5. Stepwise genetic engineering of Pseudomonas putida enables robust heterologous production of prodigiosin and glidobactin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficient recombinant production of prodigiosin in Pseudomonas putida - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhanced Prodigiosin Production in Serratia marcescens JNB5-1 by Introduction of a Polynucleotide Fragment into the pigN 3′ Untranslated Region and Disulfide Bonds into O-Methyl Transferase (PigF) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Identification of Essential Genes Associated With Prodigiosin Production in Serratia marcescens FZSF02 [frontiersin.org]
• 9. Identification of Essential Genes Associated With Prodigiosin Production in Serratia marcescens FZSF02 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Transcriptional factor OmpR positively regulates prodigiosin biosynthesis in Serratia marcescens FZSF02 by binding with the promoter of the prodigiosin cluster [frontiersin.org]
• 11. Transcriptional factor OmpR positively regulates prodigiosin biosynthesis in Serratia marcescens FZSF02 by binding with the promoter of the prodigiosin cluster - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CRISPR-Cas gene-editing reveals RsmA and RsmC act through FlhDC to repress the SdhE flavinylation factor and control motility and prodigiosin production in Serratia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [PDF] CRISPR-Cas gene-editing reveals RsmA and RsmC act through FlhDC to repress the SdhE flavinylation factor and control motility and prodigiosin production in Serratia | Semantic Scholar [semanticscholar.org]
• 14. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 15. Optimization of prodigiosin production by Serratia marcescens using crude glycerol and enhancing production using gamma radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

How does Prodigiosin compare to other microbial pigments like Violacein?

An In-Depth Comparative Guide to the Microbial Pigments: Prodigiosin (B1679158) and Violacein (B1683560)

Prodigiosin, a vibrant red pigment, and Violacein, a deep violet pigment, are two of the most extensively studied bacterial secondary metabolites.[1] Produced by a variety of microorganisms, these pigments have garnered significant attention from the scientific and pharmaceutical communities due to their broad spectrum of potent biological activities, including antimicrobial, anticancer, and immunosuppressive properties.[2][3][4] This guide provides a detailed, objective comparison of Prodigiosin and Violacein, supported by experimental data, to assist researchers, scientists, and drug development professionals in evaluating their therapeutic potential.

Chemical Structure and Physicochemical Properties

Prodigiosin and Violacein belong to distinct chemical classes, which dictates their physical properties and biological functions. Prodigiosin is a member of the prodiginines, characterized by a common tripyrrole skeleton.[5][6] In contrast, Violacein is a bisindole alkaloid, formed by the condensation of two tryptophan molecules.[7][8]

This structural difference significantly impacts their hydrophobicity. Prodigiosin is notably more hydrophobic, with a Log P (octanol-water partition coefficient) of 5.16, compared to Violacein's Log P of 3.34.[1] This higher hydrophobicity in Prodigiosin may influence its interaction with cell membranes.

Feature	Prodigiosin	Violacein
Color	Red	Violet/Purple
Core Structure	Tripyrrole (Pyrryldipyrrylmethene)	Bisindole (Indolyl-pyrrolidone-oxindole)
Common Source	Serratia marcescens	Chromobacterium violaceum
Log P (Hydrophobicity)	5.16[1]	3.34[3]
Molecular Formula	C₂₀H₂₅N₃O	C₂₀H₁₃N₃O₃
Molar Mass	323.44 g/mol	343.34 g/mol

Biosynthesis Pathways

The biosynthesis of these pigments involves complex, multi-enzymatic pathways that have been well-characterized.

Prodigiosin Biosynthesis: The synthesis of Prodigiosin in Serratia marcescens is a bifurcated process.[9] One branch synthesizes 2-methyl-3-pentylpyrrole (MAP), and the other synthesizes 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC). These two precursors are then condensed by the enzyme PigC to form the final Prodigiosin molecule.[5][10][11] The precursors are derived from amino acids like proline and serine, as well as acetate (B1210297) and pyruvate.[10][12]

Caption: Bifurcated biosynthesis pathway of Prodigiosin.

Violacein Biosynthesis: Violacein synthesis begins with two molecules of the amino acid L-tryptophan.[13] The pathway is catalyzed by five enzymes (VioA, VioB, VioC, VioD, and VioE) encoded by the vioABCDE operon.[13][14] Key steps include the VioA-catalyzed oxidation of L-tryptophan, dimerization, and a unique[5][10]-shift of an indole (B1671886) ring mediated by VioE, followed by sequential hydroxylations by VioD and VioC to form the final pigment.[7][14][15]

Caption: Linear biosynthesis pathway of Violacein.

Comparative Biological Activity

Both pigments exhibit a remarkable range of biological activities, though their potency and mechanisms often differ.

Antimicrobial Activity

Prodigiosin and Violacein are effective against a wide array of pathogenic microbes. Their efficacy, measured by the Minimum Inhibitory Concentration (MIC), varies depending on the target organism.

Table 1: Comparison of Minimum Inhibitory Concentration (MIC) in µg/mL

Target Microorganism	Prodigiosin (µg/mL)	Violacein (µg/mL)
Staphylococcus aureus	8 - 16[16]	1.25 - 5.7[17][18]
Staphylococcus epidermidis	-	10 - 20[19]
Pseudomonas aeruginosa	32 - 64[20]	18.5[17]
Escherichia coli	15.9 µM (~5.1)[21]	4.4[22]
Klebsiella pneumoniae	22.6 µM (~7.3)[21]	15.6[17]
Salmonella typhi	-	5.7[23]
Methicillin-resistant S. aureus (MRSA)	>10[24]	-

Note: Direct comparison can be challenging due to variations in strains and experimental conditions across studies. µM values were converted to µg/mL for approximation where necessary.

Generally, Violacein shows potent activity against Gram-positive bacteria like Staphylococcus aureus.[17][18] Prodigiosin also demonstrates broad-spectrum activity, with notable efficacy against both Gram-positive and Gram-negative bacteria.[16][21]

Anticancer Activity

A key area of interest for both pigments is their potent cytotoxic effect on cancer cells, often with greater specificity for malignant cells over normal cells.[25][26]

Table 2: Comparison of Anticancer Activity (IC₅₀) in µM

Cancer Cell Line	Prodigiosin (µM)	Violacein (µM)
Breast (MCF-7)	<2 µg/mL (~6.18)[27]	~4-fold IC₅₀ reduction under hypoxia[28]
Colon (HCT116)	-	4.8-fold IC₅₀ reduction under hypoxia[28]
Colon (HT29)	-	12.6-fold IC₅₀ reduction under hypoxia[28]
Prostate (PC3)	Dose-dependent inhibition[26]	No significant effect on viability[29]
Bladder (T24)	-	0.1135[30]
Bladder (5637)	-	0.1129[30]
Cervical (HeLa)	-	~51.8% viability inhibition at 4 µM[31]
Lung (A549)	0.06 µg/mL (~0.18)[26]	-
Liver (HepG2)	0.04 µg/mL (~0.12)[26]	-

Note: IC₅₀ values represent the concentration required to inhibit 50% of cell growth.

Prodigiosin has been shown to be a powerful proapoptotic agent against numerous cancer cell lines, including those resistant to conventional drugs.[26] Violacein also exhibits significant anti-proliferative activity, which is notably enhanced under hypoxic conditions typical of solid tumors.[28][30] The mechanisms often involve the induction of apoptosis through the generation of reactive oxygen species (ROS) and activation of caspase pathways.[30][32]

Immunosuppressive and Immunomodulatory Activity

Prodigiosin and Violacein modulate the immune system through distinct mechanisms, presenting different therapeutic opportunities.

Prodigiosin: Prodigiosin is primarily known for its T-cell-specific immunosuppressive effects.[6][33] It inhibits T-cell proliferation by blocking the signaling cascade from the Interleukin-2 (IL-2) receptor.[34] A key molecular target is the Janus tyrosine kinase 3 (Jak3), which is crucial for cytokine signaling in lymphocytes.[6][35] By inhibiting Jak3, Prodigiosin effectively halts the cell cycle progression of T-cells without inducing apoptosis at immunosuppressive doses.[33] This mechanism makes it a candidate for treating T-cell-mediated autoimmune diseases and preventing allograft rejection.[6][34]

Caption: Prodigiosin's immunosuppressive mechanism via Jak3 inhibition.

Violacein: Violacein exhibits more of an immunomodulatory role. It has been shown to suppress autoimmune neuro-inflammation by down-modulating inflammatory mediators.[36] Studies indicate that Violacein can reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[37] Furthermore, it can promote an anti-inflammatory response by inducing regulatory T cells (Tregs) that produce higher levels of the immunosuppressive cytokine IL-10.[36][38] This suggests a role for Violacein in treating inflammatory and autoimmune conditions by rebalancing the immune response.[39]

References

• 1. Biotechnological Activities and Applications of Bacterial Pigments Violacein and Prodigiosin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biotechnological Activities and Applications of Bacterial Pigments Violacein and Prodigiosin [ouci.dntb.gov.ua]
• 3. Biotechnological Activities and Applications of Bacterial Pigments Violacein and Prodigiosin - ProQuest [proquest.com]
• 4. Biotechnological Activities and Applications of Bacterial Pigments Violacein and Prodigiosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 6. Prodigiosins: a novel family of immunosuppressants with anti-cancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Violacein and related tryptophan metabolites produced by Chromobacterium violaceum: biosynthetic mechanism and pathway for construction of violacein core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Biosynthesis and Bioactivity of Prodiginine Analogs in Marine Bacteria, Pseudoalteromonas: A Mini Review [frontiersin.org]
• 12. Prodigiosin - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Biosynthesis of Violacein, Structure and Function of l-Tryptophan Oxidase VioA from Chromobacterium violaceum - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synergistic bactericidal profiling of prodigiosin extracted from Serratia marcescens in combination with antibiotics against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. Antimicrobial Effects of Violacein against Planktonic Cells and Biofilms of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Violacein antimicrobial activity on Staphylococcus epidermidis and synergistic effect on commercially available antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Prodigiosin as an Antibiofilm Agent against the Bacterial Biofilm-Associated Infection of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications | MDPI [mdpi.com]
• 22. medwinpublishers.com [medwinpublishers.com]
• 23. Synergistic antimicrobial profiling of violacein with commercial antibiotics against pathogenic micro-organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Prodigiosin inhibits bacterial growth and virulence factors as a potential physiological response to interspecies competition | PLOS One [journals.plos.org]
• 25. researchgate.net [researchgate.net]
• 26. tandfonline.com [tandfonline.com]
• 27. Study on the Anticancer Activity of Prodigiosin from Variants of Serratia Marcescens QBN VTCC 910026 - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Violacein anticancer activity is enhanced under hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. uhb.edu.sa [uhb.edu.sa]
• 30. Evaluation of the anti-proliferative activity of violacein, a natural pigment of bacterial origin, in urinary bladder cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 31. dergipark.org.tr [dergipark.org.tr]
• 32. Characterization of Anti-Cancer Activities of Violacein: Actions on Tumor Cells and the Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 33. Prodigiosin and its potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 34. Prodigiosin blocks T cell activation by inhibiting interleukin-2Ralpha expression and delays progression of autoimmune diabetes and collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 35. Synthesis and immunosuppressive activity of novel prodigiosin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 36. Violacein Treatment Modulates Acute and Chronic Inflammation through the Suppression of Cytokine Production and Induction of Regulatory T Cells | PLOS One [journals.plos.org]
• 37. Frontiers | Potential biocide roles of violacein [frontiersin.org]
• 38. Violacein Treatment Modulates Acute and Chronic Inflammation through the Suppression of Cytokine Production and Induction of Regulatory T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 39. Recent Advances in Synthetic, Industrial and Biological Applications of Violacein and Its Heterologous Production - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Anticancer Potential of Prodigiosin: A Comparative Guide for Researchers

For Immediate Release

Prodigiosin (B1679158), a vibrant red pigment produced by Serratia marcescens and other bacteria, has emerged as a promising candidate in oncology research. This guide provides a comprehensive comparison of its anticancer activity across various cancer cell lines, supported by experimental data and detailed protocols to aid researchers in validating its therapeutic potential.

Executive Summary

Prodigiosin has demonstrated potent cytotoxic and pro-apoptotic effects against a wide array of cancer cell lines, often with greater efficacy than conventional chemotherapeutic agents. Its mechanisms of action are multifaceted, including the induction of apoptosis through the intrinsic pathway, modulation of key signaling cascades such as Wnt/β-catenin, and induction of cell cycle arrest. This guide synthesizes the available data to present a clear picture of prodigiosin's performance and to provide the necessary tools for its further investigation.

Data Presentation: A Comparative Analysis of Prodigiosin's Efficacy

The anticancer activity of prodigiosin has been evaluated in numerous studies, with the half-maximal inhibitory concentration (IC50) being a key metric of its potency. The following tables summarize the IC50 values of prodigiosin in various cancer cell lines, its impact on apoptosis, and its influence on cell cycle distribution.

Table 1: Comparative Cytotoxicity (IC50) of Prodigiosin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/mL)	IC50 (nM)	Citation(s)
MCF-7	Breast Cancer	<2	-	[1]
MDA-MB-231	Breast Cancer	-	62.52	[2]
MDA-MB-468	Breast Cancer	-	261.2	[2]
A549	Lung Carcinoma	0.39	-	[3]
HepG2	Liver Carcinoma	0.04	40	[2]
HT-29	Colon Adenocarcinoma	0.45	-	[3]
SGC7901	Gastric Adenocarcinoma	1.30	-	[3]
HL-60	Promyelocytic Leukemia	-	79.6	[4]
K562	Chronic Myelogenous Leukemia	-	>79.6	[4]
JEG3	Choriocarcinoma	Dose-dependent apoptosis	-	[5]
PC3	Prostate Cancer	Dose-dependent apoptosis	-	[5]
NCI-H292	Mucoepidermoid Carcinoma	3.6	-	[6]
HEp-2	Laryngeal Carcinoma	3.4	-	[6]
DLD-1	Colon Adenocarcinoma	-	>275	[7]
SW-620	Colon Adenocarcinoma	-	275	[7]
Caco-2	Colorectal Adenocarcinoma	-	-	[8]
HCT116	Colon Carcinoma	-	-	[8]

Table 2: Effect of Prodigiosin on Apoptosis in Cancer Cell Lines

Cell Line	Prodigiosin Concentration	Duration (hours)	Apoptotic Cells (%)	Method	Citation(s)
Hep-2	3.4 µg/mL	48	~10-15% (Early & Late)	Annexin V/PI	[6]
Hep-2	3.4 µg/mL	72	~20-25% (Early & Late)	Annexin V/PI	[6]
NCI-H292	3.4 µg/mL	48	~60% (Total Apoptosis)	Annexin V/PI	[6]
NCI-H292	3.4 µg/mL	72	~65-70% (Total Apoptosis)	Annexin V/PI	[6]
Jurkat	300 nM	4	Increased Annexin V binding	Annexin V/PI	[9]

Table 3: Influence of Prodigiosin on Cell Cycle Distribution

Cell Line	Prodigiosin Concentration	Duration (hours)	Effect on Cell Cycle Phases	Citation(s)
HT-29	Not specified	Not specified	S phase arrest	[3]
T47D	Not specified	Not specified	No significant change	[3]

Signaling Pathways and Experimental Workflows

Prodigiosin exerts its anticancer effects through the modulation of critical cellular signaling pathways. The following diagrams, generated using Graphviz, illustrate the key mechanisms of action and a typical experimental workflow for evaluating the anticancer activity of prodigiosin.

Caption: Prodigiosin-induced intrinsic apoptosis pathway.

Caption: Inhibition of Wnt/β-catenin signaling by Prodigiosin.

Caption: Experimental workflow for validating anticancer activity.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are protocols for key experiments used to validate the anticancer activity of prodigiosin.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Prodigiosin Treatment: Treat the cells with various concentrations of prodigiosin (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for the desired time periods (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with prodigiosin at the desired concentrations and for the specified duration.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC-positive/PI-negative cells are considered early apoptotic, while FITC-positive/PI-positive cells are late apoptotic/necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

This method analyzes the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat cells with prodigiosin, then harvest and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Conclusion

Prodigiosin exhibits significant anticancer activity across a broad spectrum of cancer cell lines. Its ability to induce apoptosis and interfere with key oncogenic signaling pathways underscores its potential as a novel therapeutic agent. The data and protocols presented in this guide are intended to facilitate further research and development of prodigiosin and its analogs for clinical applications in oncology.

References

• 1. Study on the Anticancer Activity of Prodigiosin from Variants of Serratia Marcescens QBN VTCC 910026 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Prodigiosin from Serratia Marcescens in Cockroach Inhibits the Proliferation of Hepatocellular Carcinoma Cells through Endoplasmic Reticulum Stress-Induced Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. pnas.org [pnas.org]
• 6. selleckchem.com [selleckchem.com]
• 7. Flow cytometry with PI staining | Abcam [abcam.com]
• 8. kumc.edu [kumc.edu]
• 9. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]

A comparative analysis of Prodigiosin and Doxorubicin's efficacy.

An Objective Guide for Researchers in Drug Development

In the landscape of oncological research, the quest for potent and selective anticancer agents is perpetual. This guide provides a comparative analysis of two such compounds: Prodigiosin, a natural bacterial pigment, and Doxorubicin (B1662922), a long-established anthracycline antibiotic used in chemotherapy. Here, we delve into their mechanisms of action, cytotoxic efficacy, and the experimental protocols used to ascertain these properties, offering a comprehensive resource for the scientific community.

Mechanisms of Action: A Tale of Two Cytotoxins

Prodigiosin: A Multi-Faceted Approach to Cell Death

Prodigiosin, a secondary metabolite produced by bacteria like Serratia marcescens, exhibits a versatile range of biological activities, including anticancer properties.[1][2] Its pro-apoptotic effects are a cornerstone of its therapeutic potential, demonstrating cytotoxicity against a multitude of cancer cell lines, including those with multi-drug resistance, while showing minimal toxicity to normal cells.[1][2][3]

The mechanisms underlying Prodigiosin's anticancer activity are multifaceted and not yet fully elucidated.[4] However, several key pathways have been identified:

• Induction of Apoptosis: Prodigiosin is a potent inducer of programmed cell death (apoptosis) through both caspase-dependent and -independent pathways.[5][6] It can activate caspase-3 and caspase-9, key executioners in the apoptotic cascade.[5] This process is often mediated through the mitochondria, involving the release of cytochrome c.[5][6]

• Signaling Pathway Modulation: Prodigiosin has been shown to influence critical signaling pathways within cancer cells. For instance, it can inhibit the Wnt/β-catenin pathway and activate the ERK signaling pathway, both of which are implicated in cell proliferation and survival.[7][8]

• DNA Damage: Evidence suggests that Prodigiosin can act as a DNA cleavage agent, contributing to its cytotoxic effects.[4][9]

• Other Mechanisms: Additional proposed mechanisms include the generation of reactive oxygen species (ROS), modulation of intracellular pH, and cell cycle inhibition.[2][3][9]

Doxorubicin: A Well-Established DNA Damaging Agent

Doxorubicin is a widely used chemotherapeutic agent, valued for its broad-spectrum anti-tumor activity.[] Its primary mechanism of action is centered on its interaction with DNA.[][11]

Key aspects of Doxorubicin's mechanism include:

• DNA Intercalation: Doxorubicin inserts itself between the base pairs of DNA, disrupting its structure and inhibiting essential processes like replication and transcription.[][12]

• Topoisomerase II Inhibition: It stabilizes the complex between DNA and topoisomerase II, an enzyme crucial for relaxing DNA supercoils. This leads to the accumulation of DNA double-strand breaks, a potent trigger for apoptosis.[11][12][13]

• Reactive Oxygen Species (ROS) Generation: Doxorubicin can generate free radicals, which cause oxidative damage to DNA and cell membranes, further contributing to its cytotoxicity.[][12]

• Induction of Apoptosis: The DNA damage and oxidative stress induced by Doxorubicin activate apoptotic pathways, often involving p53 and the release of mitochondrial factors like cytochrome c, ultimately leading to the activation of caspases-3 and -9.[14][15][16]

Visualizing the Pathways

To better understand the intricate mechanisms of these compounds, the following diagrams illustrate their primary signaling pathways leading to apoptosis.

Prodigiosin's multi-target approach to inducing apoptosis.

Doxorubicin's mechanism centered on DNA damage.

Comparative Efficacy: A Quantitative Look

The half-maximal inhibitory concentration (IC50) is a key metric for assessing the potency of a cytotoxic compound. The tables below summarize reported IC50 values for Prodigiosin and Doxorubicin across various cancer cell lines. It is important to note that these values can vary based on the specific cell line, exposure time, and assay used.

Table 1: IC50 Values of Prodigiosin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50	Exposure Time	Reference
MDA-MB-231	Breast Cancer	62.52 nM	48 h	[8]
MDA-MB-468	Breast Cancer	261.2 nM	48 h	[8]
A549 (Dox-S)	Lung Cancer	~10 µM	24 h	[17][18]
A549 (Dox-R)	Lung Cancer	~10 µM	24 h	[17][18]
A549	Lung Cancer	1.30 µg/mL	Not Specified	[19]
A375	Melanoma	1.25 µg/mL	Not Specified	[19]
HCT116	Colon Cancer	0.62 µg/mL	Not Specified	[19]
HepG2	Liver Cancer	50 µg/mL	Not Specified	[20]
MCF-7	Breast Cancer	50 µg/mL	Not Specified	[20]
HL-60	Leukemia	50 µg/mL	Not Specified	[20]

Table 2: IC50 Values of Doxorubicin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50	Exposure Time	Reference
A549 (Dox-S)	Lung Cancer	10 µM	24 h	[17]
A549 (Dox-R)	Lung Cancer	25 µM	24 h	[17]
HepG2	Liver Cancer	1.3 ± 0.18 µM	24 h	[21]
Huh7	Liver Cancer	5.2 ± 0.49 µM	24 h	[21]
MCF-7	Breast Cancer	~8.64 µM	Not Specified	[22]
HeLa	Cervical Cancer	1.7 µM	24 h	[23]
HepG2	Liver Cancer	11.1 µM	24 h	[23]

Notably, a study directly comparing the two in doxorubicin-sensitive (Dox-S) and -resistant (Dox-R) A549 lung cancer cells found that Prodigiosin had a similar IC50 of approximately 10 µM in both cell lines.[17][18] In contrast, Doxorubicin's IC50 was 10 µM in the sensitive line but increased to 25 µM in the resistant line, highlighting a key advantage of Prodigiosin in overcoming doxorubicin resistance.[17]

Experimental Protocols: A Guide to Reproducibility

The following section details a standard methodology for determining the IC50 values, crucial for the independent verification and expansion of these findings.

Protocol for Determining IC50 via MTT Assay

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method for assessing cell viability.[24]

Materials:

• Cancer cell line of interest

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin[24]

• Prodigiosin and Doxorubicin Hydrochloride stock solutions (e.g., 10 mM in DMSO)[24]

• MTT reagent (5 mg/mL in sterile PBS)[24]

• Solubilization solution (e.g., DMSO)[24]

• 96-well plates

• Microplate reader

Workflow:

Workflow for determining IC50 using the MTT assay.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of approximately 5 x 10³ cells per well and incubate for 24 hours to allow for attachment.[20]

• Drug Treatment: Prepare serial dilutions of Prodigiosin and Doxorubicin in culture medium. Remove the old medium from the wells and add the drug dilutions. Include untreated and vehicle-only (e.g., DMSO) controls.[24]

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add MTT reagent to each well and incubate for 2-4 hours. Viable cells will convert the yellow MTT to purple formazan crystals.[24]

• Solubilization: Remove the MTT solution and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[24]

• Absorbance Reading: Measure the absorbance of the solution using a microplate reader at an appropriate wavelength (e.g., 560 nm).[20]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the logarithm of the drug concentration to determine the IC50 value.[24]

Conclusion

Both Prodigiosin and Doxorubicin are potent inducers of apoptosis in cancer cells, albeit through distinct primary mechanisms. Doxorubicin's well-characterized action centers on DNA damage, while Prodigiosin employs a broader strategy, targeting multiple signaling pathways. A significant advantage of Prodigiosin appears to be its ability to maintain efficacy in doxorubicin-resistant cell lines, suggesting its potential as a valuable alternative or adjunct therapy. The quantitative data and detailed protocols provided herein serve as a foundational resource for further research into the therapeutic applications of these compelling cytotoxic agents.

References

• 1. Prodigiosin: a promising biomolecule with many potential biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 3. Prodigiosin and its potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prodigiosin - Wikipedia [en.wikipedia.org]
• 5. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prodigiosin induces apoptosis by acting on mitochondria in human lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prodigiosin induces apoptosis and inhibits autophagy via the extracellular signal-regulated kinase pathway in K562 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Prodigiosin inhibits bacterial growth and virulence factors as a potential physiological response to interspecies competition | PLOS One [journals.plos.org]
• 11. Doxorubicin - Wikipedia [en.wikipedia.org]
• 12. What is the mechanism of Doxorubicin Hydrochloride? [synapse.patsnap.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Doxorubicin induces apoptosis in normal and tumor cells via distinctly different mechanisms. intermediacy of H(2)O(2)- and p53-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Doxorubicin Induces Apoptosis by Activation of Caspase-3 in Cultured Cardiomyocytes In Vitro and Rat Cardiac Ventricles In Vivo [jstage.jst.go.jp]
• 17. Prodigiosin-Emerged PI3K/Beclin-1-Independent Pathway Elicits Autophagic Cell Death in Doxorubicin-Sensitive and -Resistant Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Antiproliferative Activity of Prodigiosin Derived From Serratia marcescens VITSD2: An In Vitro and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. benchchem.com [benchchem.com]

A Comparative Analysis of the Antimicrobial Spectra of Prodigiosin and Violacein

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antimicrobial properties of two bacterial pigments, prodigiosin (B1679158) and violacein (B1683560). The information presented is collated from various scientific studies to offer an objective overview supported by experimental data. This document aims to serve as a valuable resource for researchers investigating novel antimicrobial agents.

Overview of Antimicrobial Activity

Prodigiosin, a vibrant red pigment, and violacein, a deep violet pigment, are secondary metabolites produced by various bacteria. Both compounds have garnered significant interest in the scientific community for their broad range of biological activities, including their potential as antimicrobial agents.[1][2][3][4]

Prodigiosin is known for its efficacy against a variety of microorganisms.[5] Its antimicrobial activity is attributed to several mechanisms, including DNA cleavage, modulation of intracellular pH, and the induction of apoptosis-like cell death in target organisms.[6]

Violacein also exhibits a wide spectrum of antimicrobial properties.[7] Its primary mode of action is the disruption of the cytoplasmic membrane integrity of susceptible microbes, leading to cell lysis.[8][9][10]

Quantitative Antimicrobial Spectrum: A Comparative Table

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of prodigiosin and violacein against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Microorganism	Prodigiosin MIC (µg/mL)	Violacein MIC (µg/mL)	References
Gram-Positive Bacteria
Staphylococcus aureus	3 - 62.5	3.9 - 8	[5][11][12]
Methicillin-resistant Staphylococcus aureus (MRSA)	-	3.9	[9]
Bacillus subtilis	5	-	[5]
Bacillus cereus	4	-	[5]
Enterococcus faecalis	3.9	-	[12]
Gram-Negative Bacteria
Escherichia coli	62.5	>1000	[12]
Pseudomonas aeruginosa	62.5	18.5 - 19.8	[11][12][13]
Salmonella typhi	-	5.7	[13]
Klebsiella pneumoniae	-	15.6	[13]
Vibrio cholerae	-	20.0	[13]
Fungi
Candida albicans	-	4.38	[14]
Aspergillus niger	-	8.75	[14]
Fusarium oxysporum	Inhibitory activity noted	-	[15]
Batrachochytrium dendrobatidis	-	1.82 (µM)	[16]

Note: MIC values can vary between studies due to differences in microbial strains, experimental conditions, and the purity of the tested compounds.

Experimental Protocols

The following are generalized protocols for determining the antimicrobial susceptibility of prodigiosin and violacein. These are based on standard methods described in the literature.[17][18][19][20][21][22][23]

Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent in a liquid medium.

Materials:

• 96-well microtiter plates

• Sterile Mueller-Hinton Broth (MHB) or other suitable broth medium

• Bacterial or fungal inoculum

• Prodigiosin and Violacein stock solutions

• Sterile pipette and tips

• Incubator

• Microplate reader (optional)

Procedure:

• Preparation of Antimicrobial Dilutions: Prepare a two-fold serial dilution of prodigiosin and violacein in MHB directly in the wells of a 96-well plate. The concentration range should be chosen based on expected MIC values.

• Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5 McFarland standard. This is typically achieved by suspending colonies from an overnight culture in sterile saline or broth.

• Inoculation: Inoculate each well containing the antimicrobial dilution with the prepared microbial suspension. Include a positive control (microorganism in broth without antimicrobial) and a negative control (broth only).

• Incubation: Incubate the microtiter plates at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Interpretation of Results: The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density using a microplate reader.

Agar (B569324) Well Diffusion Method

This method is used to assess the antimicrobial activity of a substance by measuring the zone of growth inhibition on an agar plate.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Bacterial or fungal inoculum

• Prodigiosin and Violacein stock solutions

• Sterile cork borer or pipette tip

• Sterile cotton swabs

• Incubator

• Calipers or a ruler

Procedure:

• Inoculum Preparation: Prepare a standardized microbial suspension as described for the broth microdilution method.

• Inoculation of Agar Plates: Dip a sterile cotton swab into the microbial suspension and streak it evenly across the entire surface of an MHA plate to create a lawn of bacteria.

• Creation of Wells: Use a sterile cork borer to create wells of a specific diameter (e.g., 6 mm) in the agar.

• Application of Antimicrobial Agents: Add a known volume of the prodigiosin or violacein solution to each well. A negative control (solvent used to dissolve the compounds) should also be included.

• Incubation: Incubate the plates at the optimal temperature for the microorganism for 18-24 hours.

• Interpretation of Results: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Signaling Pathways and Mechanisms of Action

The antimicrobial effects of prodigiosin and violacein are mediated through distinct molecular pathways.

Prodigiosin's Pro-Apoptotic and Signaling Disruption Mechanisms

Prodigiosin exerts its antimicrobial and cytotoxic effects through a multi-targeted approach, including the induction of apoptosis and interference with key cellular signaling pathways.[6][24][25][26]

Caption: Prodigiosin's multifaceted mechanism of action.

Violacein's Membrane Disruption Mechanism

The primary antimicrobial mechanism of violacein is the direct disruption of the bacterial cytoplasmic membrane, leading to a loss of integrity and cell death.[8][10]

Caption: Violacein's mechanism of bacterial membrane disruption.

Biosynthetic Pathways

The production of prodigiosin and violacein in their native bacterial hosts is governed by specific gene clusters that encode the necessary enzymes for their complex biosynthesis.

Prodigiosin Biosynthesis

The biosynthesis of prodigiosin involves a bifurcated pathway where two precursor molecules, 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-methyl-3-amylpyrrole (MAP), are synthesized independently and then condensed.

Caption: Simplified biosynthetic pathway of prodigiosin.

Violacein Biosynthesis

Violacein is synthesized from two molecules of L-tryptophan through a series of enzymatic reactions encoded by the vio gene cluster (vioA-E).

Caption: Enzymatic steps in the biosynthesis of violacein.

Conclusion

Both prodigiosin and violacein demonstrate significant antimicrobial potential, albeit through different mechanisms of action. Prodigiosin exhibits a broader range of inhibitory actions, including effects on cellular signaling and DNA, while violacein's primary strength lies in its potent disruption of bacterial membranes. The choice between these two compounds for further research and development would depend on the specific target pathogens and the desired therapeutic approach. This guide provides a foundational comparison to aid in such decisions.

References

• 1. Biotechnological Activities and Applications of Bacterial Pigments Violacein and Prodigiosin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Biotechnological Activities and Applications of Bacterial Pigments Violacein and Prodigiosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Potential biocide roles of violacein [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. Antibacterial mode of action of violacein from Chromobacterium violaceum UTM5 against Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bactericidal action of violacein revealed [agencia.fapesp.br]
• 11. mdpi.com [mdpi.com]
• 12. Characterization of Serratia marcescens (OK482790)’ prodigiosin along with in vitro and in silico validation for its medicinal bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synergistic antimicrobial profiling of violacein with commercial antibiotics against pathogenic micro-organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Bacterially Produced Metabolite Violacein Is Associated with Survival of Amphibians Infected with a Lethal Fungus - PMC [pmc.ncbi.nlm.nih.gov]
• 17. hereditybio.in [hereditybio.in]
• 18. chemistnotes.com [chemistnotes.com]
• 19. protocols.io [protocols.io]
• 20. youtube.com [youtube.com]
• 21. downloads.regulations.gov [downloads.regulations.gov]
• 22. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 23. 2024.sci-hub.se [2024.sci-hub.se]
• 24. researchgate.net [researchgate.net]
• 25. Rise of the natural red pigment ‘prodigiosin’ as an immunomodulator in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 26. A Promising Natural Red Pigment “Prodigiosin” Sensitizes Colon Cancer Cells to Ionizing Radiation, Induces Apoptosis, and Impedes MAPK/TNF-α/NLRP3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Blueprint of Life: A Comparative Guide to Structuring Synthesized Prodigiosin Analogues

For researchers, scientists, and drug development professionals, the precise structural confirmation of synthesized prodigiosin (B1679158) analogues is a critical step in harnessing their therapeutic potential. This guide provides a comprehensive comparison of the primary analytical techniques employed for this purpose, supported by experimental data and detailed protocols. An objective evaluation of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) will facilitate an informed selection of the most suitable methods for your research needs.

The burgeoning interest in prodigiosin and its analogues stems from their diverse biological activities, including anticancer, immunosuppressive, and antimicrobial properties. The synthesis of novel analogues allows for the fine-tuning of these activities and the development of more potent and specific therapeutic agents. However, the complexity of their tripyrrole scaffold necessitates rigorous structural elucidation to ensure the desired compound has been successfully synthesized.

At a Glance: Comparing Key Analytical Techniques

A combination of spectroscopic techniques is often essential for the unambiguous structural determination of prodigiosin analogues. The two most powerful and commonly employed methods are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Feature	NMR Spectroscopy	Mass Spectrometry
Primary Information	Detailed atomic connectivity, stereochemistry, and 3D structure	Molecular weight and elemental composition
Sample Requirement	0.5–2 mg[1]	Micrograms to nanograms
Key Techniques	1H, 13C, COSY, HSQC, HMBC[1]	LC-MS, ESI-MS/MS, GC-MS
Strengths	Unambiguous structure determination, isomer differentiation	High sensitivity, molecular formula determination, fragmentation analysis for substructural information[2][3]
Limitations	Lower sensitivity, requires pure samples	Isomers can be difficult to distinguish, does not provide detailed connectivity

Deep Dive: A Head-to-Head Comparison

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy stands as the most definitive method for the structural confirmation of organic molecules, including prodigiosin analogues. By probing the magnetic properties of atomic nuclei, NMR provides a detailed map of the carbon-hydrogen framework.

Key NMR Experiments for Prodigiosin Analogues:

• ¹H NMR: Provides information about the number and chemical environment of protons.

• ¹³C NMR: Reveals the number and types of carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between protons and carbons, allowing for the complete assembly of the molecular structure. For instance, ¹H-¹H COSY identifies coupled protons, while HSQC and HMBC link protons to their directly attached and long-range carbons, respectively[1].

Advantages of NMR:

• Unambiguous Structure Determination: Provides a complete picture of atomic connectivity.

• Stereochemical Information: Can be used to determine the relative and absolute stereochemistry of chiral centers.

• Non-destructive: The sample can be recovered after analysis.

Limitations of NMR:

• Lower Sensitivity: Requires a larger amount of pure sample compared to MS.

• Complex Spectra: Spectra of complex molecules can be crowded and difficult to interpret.

Mass Spectrometry (MS): A Powerful Tool for Molecular Weight and Formula Determination

Mass spectrometry is an indispensable technique for determining the molecular weight and elemental composition of a compound with high accuracy. When coupled with a separation technique like liquid chromatography (LC-MS), it becomes a potent tool for analyzing complex mixtures and identifying target compounds.

Key MS Techniques for Prodigiosin Analogues:

• Electrospray Ionization (ESI-MS): A soft ionization technique that allows for the analysis of intact molecules, providing the molecular weight.

• Tandem Mass Spectrometry (MS/MS): Involves the fragmentation of a selected ion to provide structural information about different parts of the molecule. The fragmentation pattern can be characteristic of a particular prodigiosin scaffold[2][3].

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule.

Advantages of MS:

• High Sensitivity: Can detect very small amounts of sample.

• Molecular Formula Determination: HRMS can provide the exact molecular formula.

• Analysis of Mixtures: LC-MS allows for the analysis of individual components in a mixture.

Limitations of MS:

• Limited Structural Information: Does not provide detailed information about atomic connectivity.

• Isomer Differentiation: Can be challenging to distinguish between isomers that have the same molecular weight.

Experimental Protocols

Sample Preparation for Analysis

• Extraction: Prodigiosin and its analogues are typically extracted from bacterial cultures or reaction mixtures using organic solvents like acetone (B3395972) or methanol[1][3][4].

• Purification: The crude extract is then purified using chromatographic techniques such as column chromatography or high-performance liquid chromatography (HPLC) to obtain a pure sample for analysis[5].

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 0.5–2 mg of the purified prodigiosin analogue in 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube[1].

• Data Acquisition: Record ¹H, ¹³C, and 2D NMR spectra (COSY, HSQC, HMBC) on a suitable NMR spectrometer (e.g., 400 MHz or higher)[1].

• Data Processing and Analysis: Process the acquired data using appropriate software. Analyze the chemical shifts, coupling constants, and cross-peaks to elucidate the structure.

Mass Spectrometry (LC-MS/MS) Protocol

• Sample Preparation: Prepare a dilute solution of the purified prodigiosin analogue in a suitable solvent (e.g., methanol).

• LC Separation: Inject the sample into an HPLC system equipped with a suitable column (e.g., C18) to separate the analogue from any impurities.

• MS Analysis: The eluent from the HPLC is introduced into the mass spectrometer. Acquire full scan MS data to determine the molecular weight and MS/MS data for fragmentation analysis[6].

• Data Analysis: Analyze the mass spectra to confirm the molecular weight and interpret the fragmentation pattern to gain structural insights.

Visualizing the Workflow and Biological Impact

To provide a clearer understanding of the processes involved, the following diagrams illustrate a typical experimental workflow for structure confirmation and a key signaling pathway affected by prodigiosin analogues.

A typical experimental workflow for the structural confirmation of synthesized prodigiosin analogues.

Prodigiosin and its analogues are known to induce apoptosis (programmed cell death) in cancer cells through various signaling pathways. One such pathway is the ERK signaling pathway[7].

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Prodigiosin induces apoptosis and inhibits autophagy via the extracellular signal-regulated kinase pathway in K562 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Prodigiosin: A Comparative Guide to its Efficacy Across Diverse Research Models

Prodigiosin (B1679158), a vibrant red pigment produced by Serratia marcescens and other bacteria, has garnered significant attention in the scientific community for its broad spectrum of biological activities.[1][2] This guide provides a comprehensive cross-validation of Prodigiosin's efficacy in various research models, offering a comparative analysis of its performance with supporting experimental data. It is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of this multifaceted compound.

Anticancer Activity: In Vitro Studies

Prodigiosin has demonstrated potent cytotoxic effects against a wide array of cancer cell lines, including those with multidrug resistance.[2][3][4] Its proapoptotic activity is a key mechanism behind its anticancer properties, often with minimal toxicity toward normal, non-malignant cells.[5][6]

Table 1: Comparative Cytotoxicity (IC50) of Prodigiosin in Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/mL)	Comparison/Notes	Source
A549	Human Lung Carcinoma	0.39	-	[7]
A549	Human Lung Carcinoma	0.06	1.67-fold more efficient than Mitomycin C	[2]
HT29	Human Colon Adenocarcinoma	0.45	-	[7]
SGC7901	Human Gastric Adenocarcinoma	1.30	-	[7]
MCF-7	Human Breast Carcinoma	0.04	2.75-fold more efficient than Mitomycin C	[2]
HepG2	Human Liver Carcinoma	0.04	3.25-fold more efficient than Mitomycin C	[2]
WiDr	Human Colon Carcinoma	0.2	-	[2]
JEG3	Human Choriocarcinoma	Dose-dependent apoptotic effect	In vitro and in vivo studies	[2][8]
PC3	Human Prostate Cancer	Dose-dependent apoptotic effect	In vitro and in vivo studies	[2][8]
Dox-S	Doxorubicin-sensitive Lung Cancer	~3.23 (10 µM)	Similar cytotoxicity to Dox-R cells	[2]
Dox-R	Doxorubicin-resistant Lung Cancer	~3.23 (10 µM)	Suggests potential for treating MDR cancers	[2]
MDA-MB-231	Human Breast Cancer	High inhibition at 15.62 µg/mL	Time-dependent cytotoxic effect	[6][9]
RD	Human Rhabdomyosarcoma	High inhibition at 15.62 µg/mL	Time-dependent cytotoxic effect	[6]

Antimicrobial and Antifungal Activity

Prodigiosin exhibits significant antimicrobial properties against a range of pathogenic bacteria and fungi.[10][11] Its mechanism of action often involves disrupting the cell membrane of the target microbes.[1][12]

Table 2: Antimicrobial Efficacy of Prodigiosin

Microorganism	Type	Efficacy Measurement	Comparison/Notes	Source
Staphylococcus aureus	Gram-positive Bacteria	Inhibition Zone: 35 ± 0.6 mm	Significant inhibition	[2][10]
Staphylococcus aureus	Gram-positive Bacteria	30% growth rate reduction at 0.18 µg/mL	Causes leakage of intracellular substances	[2]
Oxacillin-resistant S. aureus (ORSA)	Gram-positive Bacteria	MIC: 1.0 - 4.0 µg/mL; MBC: 2.0 - 16.0 µg/mL	Bacteriostatic and bactericidal effects	[10]
Enterococcus faecalis	Gram-positive Bacteria	Inhibition Zone: 22 ± 1.0 mm	Significant inhibition	[2][10]
Streptococcus pyogenes	Gram-positive Bacteria	Inhibition Zone: 14 ± 0.6 mm	Significant inhibition	[2][10]
Escherichia coli	Gram-negative Bacteria	30% growth rate reduction at 100 µg/mL	Less effective compared to Gram-positive bacteria	[2]
Pseudomonas aeruginosa	Gram-negative Bacteria	Resistant	No significant inhibition halos observed	[10]
Acinetobacter sp.	Gram-negative Bacteria	Resistant	No significant inhibition halos observed	[10]
Microsporum cookie	Dermatophytic Fungi	MIC: 2.3 µg/mL	Effective inhibition of spores	[1]
Microsporum ajelloi	Dermatophytic Fungi	MIC: 2.3 µg/mL	Effective inhibition of spores	[1]
Trichophyton longfeuseus	Dermatophytic Fungi	MIC: 8.1 µg/mL	Effective inhibition of spores	[1]

In Vivo Anticancer Efficacy

Preclinical studies using animal models have corroborated the anticancer potential of Prodigiosin observed in vitro.

Table 3: In Vivo Antitumor Activity of Prodigiosin

Tumor Model	Animal Model	Dosage	Outcome	Source
JEG3 (Choriocarcinoma)	Nude Mice	50, 100, 250 µg/kg	Significant, dose- and time-dependent tumor growth inhibition.	[8]
PC3 (Prostate Cancer)	Nude Mice	50, 100, 250 µg/kg	Significant, dose- and time-dependent tumor growth inhibition.	[8]
Sarcoma	Mice	Not specified	36.82% decrease in tumor volume after 28 days.	[13]

Experimental Protocols

Prodigiosin Extraction and Purification

A common method for extracting Prodigiosin from Serratia marcescens involves solvent extraction followed by purification.

• Bacterial Culture: Serratia marcescens is cultured in a suitable medium (e.g., nutrient broth, peptone-glycerol broth) to promote pigment production.[2][14]

• Extraction: The fermentation broth is mixed with a solvent like absolute methanol (B129727) (e.g., in a 4:1 v/v ratio of broth to methanol).[15][16] The mixture is agitated and then centrifuged to separate the pigment-containing supernatant from the cell pellet.[15][16]

• Purification: The crude extract can be further purified using chromatographic techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to achieve high purity (e.g., 97-98%).[7][13] The purity is often confirmed by spectrophotometry, with Prodigiosin exhibiting a characteristic absorption peak at approximately 535 nm.[7][14]

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of Prodigiosin and incubated for a specified period (e.g., 24, 48, or 72 hours).[6]

• MTT Addition: MTT solution is added to each well, and the plates are incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 450 nm).[6] The percentage of cell inhibition is calculated relative to untreated control cells.

Antimicrobial Susceptibility Testing

• Disc-Diffusion Method:

  • A standardized inoculum of the test microorganism is swabbed onto an agar (B569324) plate.

  • Sterile paper discs impregnated with a known concentration of Prodigiosin are placed on the agar surface.

  • The plate is incubated, and the diameter of the zone of inhibition around the disc is measured.[2][10]

• Minimum Inhibitory Concentration (MIC) Determination:

  • Serial dilutions of Prodigiosin are prepared in a liquid growth medium in microtiter plates.

  • Each well is inoculated with a standardized suspension of the test microorganism.

  • The plates are incubated, and the MIC is determined as the lowest concentration of Prodigiosin that visibly inhibits microbial growth.[10]

In Vivo Animal Studies

• Tumor Xenograft Model:

  • Human cancer cells (e.g., JEG3, PC3) are subcutaneously injected into immunodeficient mice (e.g., nude mice).[8]

  • Once tumors are established, the mice are treated with Prodigiosin (e.g., via injection) at various doses.[8]

  • Tumor volume is measured regularly throughout the study.

  • At the end of the study, tumors may be excised for further analysis, such as histological examination (H&E staining).[8]

Visualizations: Signaling Pathways and Experimental Workflow

Prodigiosin's Pro-Apoptotic Signaling Pathway

Prodigiosin induces apoptosis in cancer cells through multiple mechanisms, including the induction of DNA damage and the modulation of key signaling pathways.[4][17][18] It can trigger the intrinsic mitochondrial pathway and the endoplasmic reticulum (ER) stress pathway.[19][20]

Caption: Prodigiosin-induced apoptosis signaling pathway.

Experimental Workflow for Efficacy Evaluation

The evaluation of Prodigiosin's efficacy follows a structured workflow from production to in vivo testing.

Caption: Experimental workflow for evaluating Prodigiosin's efficacy.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Anticancer and immunosuppressive properties of bacterial prodiginines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prodigiosins as anti cancer agents: living upto their name - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective Cytotoxic Activity of Prodigiosin@halloysite Nanoformulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journal.waocp.org [journal.waocp.org]
• 7. researchgate.net [researchgate.net]
• 8. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anticancer and Immunomodulatory Activities of Prodigiosin Extracted and Purified from Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial activity of prodigiosin isolated from Serratia marcescens UFPEDA 398 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Antimicrobial activity of prodigiosin is attributable to plasma-membrane damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Study on the Anticancer Activity of Prodigiosin from Variants of Serratia Marcescens QBN VTCC 910026 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimization of prodigiosin biosynthesis by Serratia marcescens using unconventional bioresources - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Microbial prodigiosin shows broad-spectrum bioactivity confirmed by experimental and computational analyses [frontiersin.org]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 20. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Prodigiosin's performance against established antibiotics.

For Immediate Release

A comprehensive analysis of the bacterial pigment prodigiosin (B1679158) reveals its potent antimicrobial activity, positioning it as a viable candidate in the fight against antibiotic-resistant bacteria. This guide offers a detailed comparison of prodigiosin's performance against established antibiotics, supported by experimental data, for researchers, scientists, and drug development professionals.

Performance Benchmark: Prodigiosin vs. Established Antibiotics

Prodigiosin has demonstrated significant inhibitory effects against a range of clinically relevant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of prodigiosin compared to several conventional antibiotics. Lower MIC values indicate higher antimicrobial potency.

Microorganism	Prodigiosin (µg/mL)	Vancomycin (B549263) (µg/mL)	Ciprofloxacin (µg/mL)	Ampicillin (µg/mL)	Carbenicillin (µg/mL)
Staphylococcus aureus (MRSA)	2.5 - >10[1][2]	-	-	19.8 (as standard)[3]	13.1 (as standard)[3]
Pseudomonas aeruginosa	8 - 175[4][5]	-	0.26 - 31.2[4][5][6]	-	-
Escherichia coli	≥ 10[2]	-	-	5.6 (as standard)[3]	4.1 (as standard)[3]
Enterococcus faecalis	≥ 10[2]	-	-	-	-

Note: MIC values can vary depending on the specific strain and the experimental conditions. The data presented is a compilation from multiple studies to provide a comparative overview.

Synergistic Potential

Notably, prodigiosin has been shown to exhibit synergistic effects when combined with established antibiotics. For instance, in combination with ciprofloxacin, the MIC of both agents against P. aeruginosa was significantly reduced[4][5]. Furthermore, studies have indicated a synergistic relationship between prodigiosin and vancomycin in combating MRSA[1]. This suggests that prodigiosin could be used to enhance the efficacy of existing antibiotic treatments and potentially overcome resistance mechanisms.

Experimental Protocols

The determination of antimicrobial susceptibility is crucial for evaluating the efficacy of new compounds. The following are detailed methodologies for key experiments cited in this guide.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a standardized procedure for determining the MIC of an antimicrobial agent against a specific bacterium, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Materials:

• Bacterial Culture: A pure, overnight culture of the test bacterium grown in an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Antimicrobial Agent: A stock solution of prodigiosin or the comparator antibiotic of a known concentration.

• 96-Well Microtiter Plate: Sterile, flat-bottomed plates.

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is commonly used.

2. Inoculum Preparation:

• A few colonies from the overnight bacterial culture are suspended in saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• This suspension is then diluted in the growth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Serial Dilution of Antimicrobial Agent:

• A two-fold serial dilution of the antimicrobial agent is performed in the 96-well plate using the growth medium. This creates a range of concentrations to test.

• Typically, 100 µL of the antimicrobial solution is added to the first well and then serially diluted down the column.

4. Inoculation:

• 100 µL of the standardized bacterial inoculum is added to each well containing the antimicrobial dilution, as well as to a growth control well (containing no antimicrobial) and a sterility control well (containing only medium).

5. Incubation:

• The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

6. Determination of MIC:

• The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the bacterium. This is observed as the absence of turbidity in the well compared to the growth control.

Mechanism of Action & Signaling Pathways

Prodigiosin exerts its antibacterial effects through multiple mechanisms, including the disruption of the bacterial cell membrane, DNA cleavage, and inhibition of key cellular processes[7][8]. One of the notable mechanisms is its interference with bacterial communication systems, specifically quorum sensing.

Experimental Workflow for Antibiotic Performance Comparison

The following diagram illustrates a typical workflow for comparing the performance of a novel antimicrobial agent like prodigiosin against established antibiotics.

References

• 1. The RssB/RssA two-component system regulates biosynthesis of the tripyrrole antibiotic, prodigiosin, in Serratia marcescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prodigiosin inhibits bacterial growth and virulence factors as a potential physiological response to interspecies competition | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Transcriptomic analysis of cell envelope inhibition by prodigiosin in methicillin-resistant Staphylococcus aureus [frontiersin.org]
• 6. In Vitro Comparison of Antibacterial and Antibiofilm Activities of Selected Fluoroquinolones against Pseudomonas aeruginosa and Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of the Immunosuppressive Properties of Prodigiosin and Tacrolimus

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the immunosuppressive properties of Prodigiosin (B1679158), a natural red pigment produced by Serratia marcescens, and Tacrolimus (B1663567) (also known as FK56), a well-established macrolide lactone used in clinical practice. This document synthesizes experimental data to objectively evaluate their mechanisms of action, efficacy in suppressing T-cell proliferation and cytokine production, and performance in mixed lymphocyte reactions.

Mechanisms of Action: A Tale of Two Pathways

Prodigiosin and Tacrolimus exert their immunosuppressive effects through distinct molecular pathways, offering different points of intervention in the immune response cascade.

Tacrolimus is a potent calcineurin inhibitor.[1][2][3][4] It binds to the intracellular protein FKBP12, and this complex then inhibits the phosphatase activity of calcineurin.[1][2][3][4] This inhibition prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[1][2][3] Consequently, NFAT cannot translocate to the nucleus to initiate the transcription of genes encoding crucial pro-inflammatory cytokines, most notably Interleukin-2 (IL-2).[1][2][3] The suppression of IL-2 production is a cornerstone of Tacrolimus's potent immunosuppressive activity, as IL-2 is vital for T-cell proliferation and activation.[1][4]

Prodigiosin , in contrast, appears to employ a different mechanism that does not primarily rely on the inhibition of IL-2 production.[5] Evidence suggests that Prodigiosin targets the IL-2 signaling pathway downstream of the receptor.[5] While it does not block IL-2 synthesis, it has been shown to interfere with the expression of the IL-2 receptor (IL-2R) and the subsequent signaling cascade.[5] One proposed target is the Janus kinase 3 (Jak3), a tyrosine kinase associated with the common gamma chain (γc) of the IL-2 receptor. By inhibiting Jak3, Prodigiosin can disrupt the STAT (Signal Transducer and Activator of Transcription) signaling pathway, which is crucial for mediating the effects of IL-2 and other cytokines that share the γc receptor.

Signaling Pathway Diagrams

Figure 1: Tacrolimus Signaling Pathway.

Figure 2: Prodigiosin Signaling Pathway.

Comparative Efficacy: Quantitative Data

The following tables summarize the available quantitative data on the immunosuppressive effects of Prodigiosin and Tacrolimus. It is important to note that direct comparisons of IC50 values should be made with caution due to variations in experimental conditions across different studies.

Table 1: Inhibition of T-Cell Proliferation

Compound	Cell Type	Mitogen/Stimulus	IC50	Reference
Prodigiosin	Murine Splenocytes	Concanavalin (B7782731) A	Non-toxic at < 100 nM	[6]
Prodigiosin 25-C	Murine Splenocytes	Concanavalin A	More potent than on PHA response	[5]
Tacrolimus	Human PBMCs	Anti-CD3ε mAb	Strong reduction at 3.125 ng/mL	[7]
Tacrolimus	Murine Splenocytes	Anti-CD3ε mAb	Dose-dependent reduction (0.5-10 mg/kg in vivo)	[7]

Table 2: Inhibition of Cytokine Production

Compound	Cytokine	Cell Type	Stimulus	IC50 / Inhibition	Reference
Prodigiosin	IL-2	Murine Splenocytes	Concanavalin A	Did not affect IL-2 production	[5]
Prodigiosin	IL-4, IL-10	Murine Serum	In vivo	Elevated serum levels	[8]
Tacrolimus	IL-2, IFN-γ, IL-4, IL-5	Human PBMCs	Anti-CD3/CD2	0.02-0.11 ng/mL	[9]
Tacrolimus	TNF-α	Human T-cells	Anti-CD3/CD28	71-93% inhibition at 10 ng/mL
Tacrolimus	IL-1, IL-6, TNF-α	Not Specified	Not Specified	Inhibits production	[10]

Performance in Immunological Assays

Mixed Lymphocyte Reaction (MLR)

The Mixed Lymphocyte Reaction (MLR) is a crucial in vitro assay to assess the cell-mediated immune response, mimicking the recognition of foreign antigens during organ transplantation.

• Prodigiosin has been shown to inhibit the T-cell mediated mixed lymphocyte response at non-toxic concentrations.[6] Prodigiosin 25-C, a related compound, completely inhibited the induction of cytotoxic T cells in an MLR at a concentration of 4 ng/ml.

• Tacrolimus demonstrates a dose-dependent inhibition of the MLR.[11] Its inhibitory effect is a direct consequence of its ability to block T-cell activation and proliferation upon recognition of allogeneic cells.

T-Cell Proliferation Assays

These assays directly measure the ability of T-cells to proliferate in response to a stimulus, a hallmark of T-cell activation.

• Prodigiosin selectively suppresses concanavalin A (Con A)-induced T-cell proliferation.[6] This effect is specific to T-cells, as it has little effect on lipopolysaccharide (LPS)-induced B-cell proliferation.[6]

• Tacrolimus potently inhibits T-cell proliferation induced by various stimuli, including anti-CD3 antibodies and mitogens.[7] Even at low concentrations, it can strongly reduce T-cell proliferation.[7]

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are generalized, yet detailed, methodologies for the key experiments cited in this guide.

Mixed Lymphocyte Reaction (MLR) Assay

Figure 3: One-Way Mixed Lymphocyte Reaction Workflow.

Protocol:

• Cell Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from two healthy, unrelated (allogeneic) donors using Ficoll-Paque density gradient centrifugation.

• Stimulator Cell Preparation: Inactivate the PBMCs from one donor (stimulator cells) by treating with mitomycin C (50 µg/mL) for 30 minutes at 37°C or by irradiation (e.g., 30 Gy). This prevents their proliferation while allowing them to present antigens.

• Co-culture Setup: In a 96-well round-bottom plate, co-culture the responder PBMCs (from the second donor) with the inactivated stimulator PBMCs at a typical ratio of 1:1 or 2:1 (e.g., 1 x 10^5 responder cells and 1 x 10^5 stimulator cells per well).

• Compound Addition: Add serial dilutions of Prodigiosin or Tacrolimus to the co-cultures. Include a vehicle control (e.g., DMSO) and a positive control (no drug).

• Incubation: Incubate the plates for 4 to 6 days at 37°C in a humidified 5% CO2 incubator.

• Proliferation Assessment:

  • [³H]-Thymidine Incorporation: 18 hours before harvesting, pulse the cells with 1 µCi of [³H]-thymidine. Harvest the cells onto glass fiber filters and measure the incorporated radioactivity using a scintillation counter.

  • CFSE Dye Dilution: Prior to co-culture, label the responder cells with Carboxyfluorescein succinimidyl ester (CFSE). After incubation, analyze the dilution of the CFSE signal in the responder cell population by flow cytometry. Each peak of reduced fluorescence intensity represents a cell division.

• Cytokine Analysis: At the end of the incubation period, collect the culture supernatants and measure the concentration of relevant cytokines (e.g., IL-2, IFN-γ) using an Enzyme-Linked Immunosorbent Assay (ELISA).

T-Cell Proliferation Assay (CFSE-based)

Figure 4: T-Cell Proliferation Assay Workflow.

Protocol:

• T-Cell Isolation: Isolate T-cells from PBMCs or splenocytes using negative selection magnetic beads to obtain a pure population of T-cells.

• CFSE Labeling: Resuspend the T-cells in PBS at a concentration of 1-10 x 10^6 cells/mL. Add CFSE to a final concentration of 1-5 µM and incubate for 10-15 minutes at 37°C. Quench the staining by adding 5 volumes of ice-cold culture medium. Wash the cells twice with complete medium.

• Cell Culture: Plate the CFSE-labeled T-cells in a 96-well flat-bottom plate at a density of 1-2 x 10^5 cells per well.

• Stimulation and Compound Addition: Add the desired stimulus, such as anti-CD3/CD28 beads (at a 1:1 bead-to-cell ratio), Concanavalin A (1-5 µg/mL), or Phytohemagglutinin (PHA) (1-10 µg/mL). Immediately add serial dilutions of Prodigiosin or Tacrolimus.

• Incubation: Incubate the plates for 3 to 5 days at 37°C in a humidified 5% CO2 incubator.

• Flow Cytometry Analysis: Harvest the cells and acquire them on a flow cytometer. Gate on the live, single-cell population and analyze the CFSE fluorescence. The percentage of proliferating cells and the number of cell divisions can be determined by analyzing the histogram of CFSE intensity.

Summary and Conclusion

Prodigiosin and Tacrolimus are both potent immunosuppressive agents, but they operate through fundamentally different mechanisms. Tacrolimus acts early in the T-cell activation cascade by inhibiting calcineurin and preventing the production of IL-2. Prodigiosin, on the other hand, appears to act downstream of IL-2 production, interfering with IL-2 receptor signaling, potentially through the inhibition of Jak3.

This difference in mechanism of action presents both opportunities and challenges. The targeted approach of Tacrolimus has proven highly effective in clinical settings for preventing organ transplant rejection. Prodigiosin's unique mechanism suggests it could be a valuable alternative or complementary therapy, particularly in situations where calcineurin inhibitors are not suitable or when targeting a different aspect of the immune response is desirable.

Further head-to-head comparative studies under standardized experimental conditions are necessary to definitively establish the relative potency and therapeutic potential of Prodigiosin. The data presented in this guide provides a solid foundation for researchers and drug development professionals to understand the key differences and similarities between these two compelling immunosuppressive compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of NFATc1 amplification in T cells for pharmacodynamic monitoring of tacrolimus in kidney transplant recipients | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. Selective immunosuppression of prodigiosin 25-C and FK506 in the murine immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. T-cell specific immunosuppression by prodigiosin isolated from Serratia marcescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Effects of Tacrolimus on T-Cell Proliferation Are Short-Lived: A Pilot Analysis of Immune Function Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anticancer and Immunomodulatory Activities of Prodigiosin Extracted and Purified from Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tacrolimus suppressed the production of cytokines involved in atopic dermatitis by direct stimulation of human PBMC system. (Comparison with steroids) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | A randomized controlled trial comparing tacrolimus versus hydrocortisone for the treatment of atopic dermatitis in children: new perspectives on interferon gamma-induced protein and growth-related oncogene-α [frontiersin.org]
• 11. karger.com [karger.com]

Unveiling the Crimson Tide: A Comparative Guide to the Pro-Apoptotic Efficacy of Prodigiosin in Cancer Cells

For researchers, scientists, and drug development professionals, the quest for novel anti-cancer agents with high efficacy and selectivity remains a paramount challenge. Prodigiosin, a vibrant red pigment produced by Serratia marcescens and other bacteria, has emerged as a promising candidate, demonstrating potent pro-apoptotic effects across a spectrum of cancer cell lines. This guide provides an objective comparison of Prodigiosin's performance against established chemotherapeutic agents—Doxorubicin, Cisplatin, and Paclitaxel—supported by experimental data, detailed methodologies, and visual pathway analysis.

Prodigiosin has been shown to induce programmed cell death, or apoptosis, in a variety of cancer cells, often with a degree of selectivity for malignant cells over healthy ones.[1][2] Its mechanisms of action are multifaceted, involving the induction of DNA damage, modulation of cellular pH, and interference with key signaling pathways that regulate cell survival and death.[1]

Comparative Cytotoxicity: Prodigiosin vs. Standard Chemotherapeutics

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. The following tables summarize the IC50 values for Prodigiosin and its counterparts in various cancer cell lines, providing a quantitative basis for comparison. It is important to note that IC50 values can vary between studies due to differences in experimental conditions such as cell line passage number, assay duration, and specific reagents used.

Drug	Cancer Cell Line	IC50 Value	Treatment Duration
Prodigiosin	A549 (Lung Carcinoma)	10 µM	24 hours[3]
HT-29 (Colon Adenocarcinoma)	0.45 µg/mL	Not Specified[4]
HepG2 (Hepatocellular Carcinoma)	1.01 µg/mL	48 hours
BEL-7402 (Hepatocellular Carcinoma)	2.69 µg/mL	48 hours[5]
RT-112 (Urothelial Carcinoma)	675 nM	24 hours[6]
RT-112res (Cisplatin-Resistant Urothelial Carcinoma)	157 nM	24 hours[6]
Doxorubicin	A549 (Doxorubicin-Sensitive Lung Cancer)	10 µM	24 hours[3]
Anti-Dox-A549 (Doxorubicin-Resistant Lung Cancer)	25 µM	24 hours[3]
NCI/ADR-RES (Ovarian Cancer)	1.9 µM	Not Specified
Hep-2 (Laryngeal Carcinoma)	0.7 µg/mL	Not Specified[7]
MCF-7 (Breast Cancer)	5.1 µg/mL	Not Specified[7]
Cisplatin	RT-112 (Urothelial Carcinoma)	Not Specified	Not Specified[6]
RT-112res (Cisplatin-Resistant Urothelial Carcinoma)	Not Specified	Not Specified[6]
HCT116 (Colon Carcinoma)	~50 µM to induce apoptosis	24 hours[8]
MCF7 (Breast Cancer)	~50 µM to induce apoptosis	24 hours[8]
Paclitaxel	FaDu (Hypopharyngeal Cancer)	50-500 nM	24-48 hours[9]
OEC-M1 (Gingival Cancer)	50-500 nM	24-48 hours[9]
OC3 (Buccal Cancer)	50-500 nM	24-48 hours[9]

Induction of Apoptosis: A Quantitative Look

Beyond cytotoxicity, the direct measurement of apoptosis provides a clearer picture of a compound's mechanism. The following table presents data on the percentage of apoptotic cells induced by Prodigiosin and other agents, as determined by flow cytometry using Annexin V/Propidium Iodide (PI) staining.

Drug	Cancer Cell Line	Concentration	Apoptotic Cells (%)	Treatment Duration
Prodigiosin	NCIH-279 (Lung Cancer)	3.4 µg/mL	60%	48 hours[7]
Hep-2 (Laryngeal Carcinoma)	3.4 µg/mL	80.5%	72 hours[7]
JEG3 (Choriocarcinoma)	Not Specified	Dose-dependent increase	Not Specified[10]
Doxorubicin	Jurkat (T-cell Leukemia)	5-100 µmol/l	8-48% (DNA fragmentation)	Not Specified[11]
Cisplatin	HCT116 (Colon Carcinoma)	50 µM	Significant induction	24 hours[8]
Paclitaxel	HeLa (Cervical Cancer)	4 nM (with Apigenin)	~40% (TUNEL positive)	Not Specified[12]
PC3M (Prostate Cancer)	8 µM	~50%	Not Specified[13]

Delving into the Mechanism: Prodigiosin's Pro-Apoptotic Signaling Pathways

Prodigiosin triggers apoptosis through a complex interplay of signaling cascades. A key mechanism involves the induction of endoplasmic reticulum (ER) stress and the intrinsic mitochondrial pathway. This leads to the activation of executioner caspases, ultimately resulting in programmed cell death. The diagram below illustrates the known signaling pathways affected by Prodigiosin.

Caption: Prodigiosin-induced apoptotic signaling pathways.

Standardized Experimental Workflow for Apoptosis Assessment

To ensure reproducibility and comparability of results, a standardized experimental workflow is crucial. The following diagram outlines the key steps in assessing the pro-apoptotic effects of a test compound.

Caption: Experimental workflow for apoptosis assessment.

Detailed Experimental Protocols

Accurate and reproducible data are the cornerstones of scientific research. The following are detailed protocols for the key experiments cited in this guide.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-Buffered Saline (PBS)

• Binding Buffer (10 mM HEPES/NaOH, pH 7.4, 140 mM NaCl, 2.5 mM CaCl2)

• Flow cytometer

Procedure:

• Cell Preparation: Seed cancer cells in 6-well plates and treat with the desired concentrations of the test compound for the specified duration. Include untreated and vehicle-treated controls.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and then combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

This method detects DNA fragmentation, a hallmark of late-stage apoptosis.

Materials:

• TUNEL Assay Kit

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde in PBS (Fixation Buffer)

• Permeabilization Solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate)

• Fluorescence microscope or flow cytometer

Procedure:

• Sample Preparation: Prepare cell smears on slides or use chamber slides. Treat cells as required.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-30 minutes at room temperature.

• Washing: Wash the cells twice with PBS.

• Permeabilization: Incubate the cells with Permeabilization Solution for 2-5 minutes on ice.

• Washing: Wash the cells twice with PBS.

• TUNEL Reaction: Incubate the cells with the TUNEL reaction mixture (containing TdT enzyme and labeled nucleotides) in a humidified chamber for 60 minutes at 37°C in the dark.

• Washing: Wash the cells three times with PBS.

• Analysis: Mount the slides with a coverslip and analyze under a fluorescence microscope. Alternatively, detach cells and analyze by flow cytometry.

Western Blotting for Apoptotic Proteins

This technique is used to detect changes in the expression levels of key proteins involved in apoptosis, such as caspases, Bax, and Bcl-2.

Materials:

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein Assay Kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-Bax, anti-Bcl-2, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells as required, then wash with cold PBS and lyse with Lysis Buffer on ice.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay.

• SDS-PAGE: Denature protein samples and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system. Quantify band intensities relative to a loading control like β-actin.

Conclusion

Prodigiosin demonstrates significant pro-apoptotic effects in a wide array of cancer cell lines, with IC50 values often in the nanomolar to low micromolar range. Comparative data suggests that its potency is comparable to, and in some cases, exceeds that of established chemotherapeutic agents, particularly in drug-resistant cell lines. The detailed molecular pathways, involving ER stress and the mitochondrial cascade, offer multiple targets for therapeutic intervention. The provided standardized protocols are intended to facilitate further research and validation of Prodigiosin and other novel anti-cancer compounds, ultimately contributing to the development of more effective cancer therapies.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Prodigiosin-Emerged PI3K/Beclin-1-Independent Pathway Elicits Autophagic Cell Death in Doxorubicin-Sensitive and -Resistant Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Prodigiosin Sensitizes Sensitive and Resistant Urothelial Carcinoma Cells to Cisplatin Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxic Effect of Prodigiosin, Natural Red Pigment, Isolated from Serratia marcescens UFPEDA 398 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Apoptotic mechanism of paclitaxel-induced cell death in human head and neck tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biological Potential and Mechanism of Prodigiosin from Serratia marcescens Subsp. lawsoniana in Human Choriocarcinoma and Prostate Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Doxorubicin induces apoptosis in Jurkat cells by mitochondria-dependent and mitochondria-independent mechanisms under normoxic and hypoxic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synergistic Effects of Apigenin and Paclitaxel on Apoptosis of Cancer Cells | PLOS One [journals.plos.org]
• 13. mdpi.com [mdpi.com]

How does the toxicity profile of Prodigiosin compare to synthetic drugs?

In the landscape of oncology drug development, the search for potent and selective anticancer agents is perpetual. Prodigiosin, a vibrant red pigment produced by Serratia marcescens and other bacteria, has emerged as a promising natural compound with demonstrated proapoptotic activity against a range of cancer cell lines.[1][2][3] This guide provides a comparative analysis of the toxicity profile of Prodigiosin against three widely used synthetic chemotherapy drugs: Doxorubicin (B1662922), Paclitaxel (B517696), and Cisplatin (B142131). The comparison is based on preclinical data, focusing on in vitro cytotoxicity and in vivo acute toxicity, to offer a clear perspective for researchers and drug development professionals.

Comparative Cytotoxicity: In Vitro Data

The half-maximal inhibitory concentration (IC50) is a key measure of a compound's potency in inhibiting cellular processes, such as proliferation. The following table summarizes the IC50 values for Prodigiosin and comparator synthetic drugs against several human cancer cell lines and a non-malignant cell line.

Compound	Cell Line	Cancer Type	IC50 Value
Prodigiosin	A549	Lung Carcinoma	0.06 µg/mL[1], 1.30 µg/mL[4]
HepG2	Liver Carcinoma	0.04 µg/mL[1], 8.75 µg/mL[5]
MCF-7	Breast Adenocarcinoma	0.04 µg/mL[1], <2 µg/mL[5]
HCT116	Colon Carcinoma	0.62 µg/mL[4]
MRC-5 (Normal)	Lung Fibroblast	Highly toxic (IC50 not specified)[4][6]
Doxorubicin	A549	Lung Carcinoma	>20 µM (~11.59 µg/mL)[7][8]
HepG2	Liver Carcinoma	1.3 - 12.18 µM (~0.75 - 7.06 µg/mL)[7]
MCF-7	Breast Adenocarcinoma	0.1 - 2.5 µM (~0.06 - 1.45 µg/mL)[7]
Paclitaxel	A549	Lung Carcinoma	1.35 nM (~0.001 µg/mL)[9]
Cisplatin	A549	Lung Carcinoma	12.74 - 17.93 µM (~3.82 - 5.38 µg/mL)[10]
HepG2	Liver Carcinoma	IC50 values show high variability[11]
MCF-7	Breast Adenocarcinoma	IC50 values show high variability[11]
MRC-5 (Normal)	Lung Fibroblast	5.91 µM (~1.77 µg/mL)[10]

Note: IC50 values can vary significantly between studies due to differences in experimental conditions (e.g., exposure time, assay method). Values have been converted to µg/mL for comparison where possible (Prodigiosin: 323.4 g/mol ; Doxorubicin: 543.5 g/mol ; Paclitaxel: 853.9 g/mol ; Cisplatin: 300.1 g/mol ).

In Vivo Acute Toxicity

Median Lethal Dose (LD50) studies are fundamental in assessing the acute systemic toxicity of a compound. While extensive LD50 data exists for synthetic drugs, the data for Prodigiosin is less standardized.

Compound	Animal Model	Route	LD50 Value	Key Findings
Prodigiosin	Mice	Oral	Not established	Treatment with Prodigiosin exhibited no oral toxicity in mice.[1]
Zebrafish (embryo)	-	-	At 10 µg/mL, Prodigiosin caused a 100% death rate.[4][12]
Doxorubicin	Mice	Intravenous	17 mg/kg[13]	-
Mice	Intraperitoneal	4.6 mg/kg[1]	-
Mice	Oral	570 mg/kg[1]	-
Paclitaxel (Taxol)	Mice	Intravenous	19.5 - 34.8 mg/kg[4][14]	Toxicity is highly dependent on the formulation (e.g., use of Cremophor EL).[14][15]
Cisplatin	Mice	Intraperitoneal	14 - 18 mg/kg	Lethal doses are associated with severe nephrotoxicity.[16]

Mechanisms of Action and Signaling Pathways

The toxicity and therapeutic efficacy of a drug are dictated by its mechanism of action. Prodigiosin and the selected synthetic drugs operate through distinct molecular pathways to induce cancer cell death.

Prodigiosin

Prodigiosin induces apoptosis through multiple mechanisms. A primary mode of action is the disruption of mitochondrial function, leading to ATP depletion.[1] It can also act as a proton sequestering agent, altering intracellular pH.[1] Furthermore, Prodigiosin has been shown to inhibit the Wnt/β-catenin signaling pathway and induce endoplasmic reticulum (ER) stress, culminating in apoptosis and autophagic cell death.[17]

Prodigiosin's multi-target mechanism of action.

Doxorubicin

Doxorubicin's primary anticancer activity involves its intercalation into DNA, which obstructs the action of topoisomerase II.[8][16] This leads to the formation of DNA double-strand breaks. Additionally, Doxorubicin metabolism generates reactive oxygen species (ROS), which cause oxidative damage to DNA, proteins, and cell membranes, contributing to its cytotoxicity.[16][18]

Doxorubicin's mechanism via DNA damage and ROS.

Paclitaxel

Paclitaxel operates by binding to the β-tubulin subunit of microtubules, which are crucial components of the cell's cytoskeleton.[13][19] This binding stabilizes the microtubules, preventing the dynamic process of assembly and disassembly required for cell division.[20][21] The result is a halt in the cell cycle at the G2/M phase, which ultimately triggers apoptosis.[19][20]

Paclitaxel's mechanism of mitotic arrest.

Cisplatin

Cisplatin exerts its cytotoxic effects primarily by forming cross-links with DNA.[11][22] Once inside the cell, it becomes aquated and reacts with the N7 position of purine (B94841) bases, creating intrastrand and interstrand cross-links. These DNA adducts distort the DNA structure, interfering with replication and transcription, which activates cellular DNA damage response pathways and leads to apoptosis.[11][15]

Cisplatin's mechanism via DNA cross-linking.

Experimental Protocols

Standardized assays are crucial for the reliable assessment of a compound's toxicity. Below are the methodologies for the key experiments cited in this guide.

In Vitro Cytotoxicity: MTT Assay

The MTT assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[10][14]

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan (B1609692) crystals.[10] The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance after solubilization.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Prodigiosin, Doxorubicin) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the treatment medium and add MTT solution (typically 0.5 mg/mL) to each well. Incubate for 1.5 to 4 hours at 37°C.[10]

• Formazan Solubilization: Carefully remove the MTT solution. Add a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker. Measure the absorbance at a wavelength of 490-590 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Determine the IC50 value by plotting cell viability against the logarithm of the compound concentration.

Workflow for the MTT Cell Viability Assay.

In Vivo Acute Toxicity: OECD 423 Guideline (Acute Toxic Class Method)

This method is a stepwise procedure used to assess the acute oral toxicity of a substance, allowing for its classification with the use of a minimal number of animals.

Principle: The test uses a stepwise procedure with three animals of a single sex (typically females) per step. The outcome (mortality or survival) of one step determines the dose for the next step. The method uses fixed starting doses (e.g., 5, 50, 300, and 2000 mg/kg).

Protocol:

• Animal Selection and Preparation: Use healthy, young adult rodents (e.g., rats or mice) from a single sex. Acclimatize the animals and fast them prior to dosing.

• Dosing Procedure: Administer the test substance orally in a single dose to a group of three animals at a selected starting dose level.

• Observation: Observe animals for signs of toxicity and mortality shortly after dosing and periodically for at least 14 days. Record all clinical signs, body weight changes, and any pathological findings.

• Stepwise Decision:

  • If mortality occurs in 2 or 3 animals, the test is stopped, and the substance is classified. If further refinement is needed, the procedure is repeated at a lower dose level.

  • If one animal dies, the procedure is repeated with three more animals at the same dose.

  • If no animals die, the procedure is repeated with three animals at the next higher dose level.

• Endpoint: The test allows for the determination of a toxicity classification rather than a precise LD50 value, significantly reducing animal usage compared to traditional methods.

Decision logic of the OECD 423 Acute Toxic Class Method.

References

• 1. [Toxicity, pharmacokinetics and pharmacodynamics of Soviet-made doxorubicin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Toxicological study and efficacy of blank and paclitaxel-loaded lipid nanocapsules after i.v. administration in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acute toxicity study of cisplatin loaded long-circulating and pH-sensitive liposomes administered in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tis.wu.ac.th [tis.wu.ac.th]
• 6. benchchem.com [benchchem.com]
• 7. dovepress.com [dovepress.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Preclinical toxicology study of liposome encapsulated doxorubicin (TLC D-99): comparison with doxorubicin and empty liposomes in mice and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics, tissue distribution and anti-tumour efficacy of paclitaxel delivered by polyvinylpyrrolidone solid dispersion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Toxicity studies of cremophor-free paclitaxel solid dispersion formulated by a supercritical antisolvent process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cisplatin Mouse Models: Treatment, Toxicity and Translatability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vivo evaluation of polymeric micellar paclitaxel formulation: toxicity and efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Doxorubicin Has Dose-Dependent Toxicity on Mouse Ovarian Follicle Development, Hormone Secretion, and Oocyte Maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. journal.waocp.org [journal.waocp.org]
• 20. Cisplatin-Induced Rodent Model of Kidney Injury: Characteristics and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 21. advetresearch.com [advetresearch.com]
• 22. rsc.org [rsc.org]

Assessing the synergistic effects of Prodigiosin with other chemotherapeutic agents.

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Prodigiosin's synergistic effects with other chemotherapeutic agents, supported by experimental data. Prodigiosin (B1679158), a natural red pigment produced by Serratia marcescens, has demonstrated significant anticancer properties and, more compellingly, the ability to enhance the efficacy of existing chemotherapy drugs.

This guide synthesizes findings from multiple preclinical studies, presenting quantitative data on the synergistic interactions of Prodigiosin with various agents, detailing the experimental protocols used to assess these effects, and visualizing the underlying molecular mechanisms.

Quantitative Assessment of Synergistic Efficacy

The synergistic effect of combining Prodigiosin with other chemotherapeutic agents has been quantified using metrics such as the half-maximal inhibitory concentration (IC50) and the Combination Index (CI). The Chou-Talalay method is a widely accepted approach for quantifying drug synergy, where a CI value less than 1 indicates synergism, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.[1][2]

Prodigiosin in Combination with PU-H71 in Triple-Negative Breast Cancer

In a study on the triple-negative breast cancer cell line MDA-MB-231, the combination of Prodigiosin with the Hsp90 inhibitor PU-H71 demonstrated a potent synergistic effect. The IC50 for Prodigiosin alone was determined to be 2.1 µM, and for PU-H71 alone, it was 157.88 nM. A combination of half the IC50 of both drugs resulted in a maximum inhibition of 75.14% and a Combination Index (CI) of 0.7, indicating a clear synergistic interaction.[3][4]

Cell Line	Agent	IC50	Combination	% Inhibition	Combination Index (CI)	Reference
MDA-MB-231	Prodigiosin	2.1 µM	-	-	-	[3]
PU-H71	157.88 nM	-	-	-	[3]
Prodigiosin + PU-H71	-	1/2 IC50 of each	75.14%	0.7	[3]

Prodigiosin's Synergy with Cisplatin in Urothelial Carcinoma

The combination of Prodigiosin and the platinum-based drug Cisplatin has shown significant promise in both cisplatin-sensitive (RT-112) and cisplatin-resistant (RT-112res) urothelial carcinoma cells. Notably, the IC50 of Prodigiosin was found to be lower in the cisplatin-resistant cells, suggesting a heightened sensitivity.[5] Combination treatments resulted in synergistic effects, particularly at higher concentrations, effectively re-sensitizing resistant cells to treatment.[5][6]

Cell Line	Agent	IC50 (24h)	IC50 (72h)	Combination Effect (CI)	Reference
RT-112 (Cisplatin-sensitive)	Prodigiosin	675 nM	74 nM	Synergistic (CI < 1)	[5]
RT-112res (Cisplatin-resistant)	Prodigiosin	157 nM	41 nM	Synergistic (CI < 1)	[5]

Newer derivatives of Prodigiosin have shown even greater potency against cisplatin-resistant cells, with IC50 values as low as 15.7 nM.[7]

Prodigiosin and 5-Fluorouracil (5-FU) Combination in Colon and Lung Cancer

The synergistic effects of Prodigiosin with 5-Fluorouracil (5-FU) have been evaluated in colon (LoVo and HCT-116) and lung (A549) cancer cell lines. A combination of 20 µM of Prodigiosin with half the IC50 of 5-FU led to a significant decrease in cell viability across all three cell lines after 48 hours.[8][9][10] This combination was also shown to induce cell cycle arrest.[9]

Cell Line	Agent	IC50 of 5-FU	Combination	Remaining Cell Viability	Reference
LoVo	5-FU	Not specified	20 µM PG + 1/2 IC50 5-FU	28%	[9]
HCT-116	5-FU	Not specified	20 µM PG + 1/2 IC50 5-FU	32%	[9]
A549	5-FU	Not specified	20 µM PG + 1/2 IC50 5-FU	43%	[9]

Underlying Mechanisms of Synergism

The synergistic effects of Prodigiosin in combination with other chemotherapeutics are attributed to its multifaceted mechanisms of action, primarily the induction of apoptosis and the modulation of key signaling pathways.

Induction of Apoptosis

Prodigiosin, both alone and in combination, has been shown to induce apoptosis through both caspase-dependent and caspase-independent pathways.[11] Combination therapies have demonstrated an increase in the levels of executioner caspases 3, 8, and 9.[11] Western blot analysis is a key technique for confirming apoptosis by detecting the cleavage of caspases and their substrates, such as PARP.[12][13][14]

Modulation of Signaling Pathways

Prodigiosin and its combinations have been found to interfere with critical cancer cell survival pathways:

• PI3K/Akt/mTOR Pathway: This pathway is crucial for cell proliferation and survival. Prodigiosin has been shown to inhibit this pathway, leading to decreased mTOR expression.[11]

• Wnt/β-catenin Pathway: Aberrant activation of this pathway is common in many cancers. Prodigiosin acts as a potent inhibitor of this pathway by targeting multiple components, including LRP6, DVL, and GSK3β.

The following diagrams, generated using Graphviz, illustrate these pathways and a general experimental workflow for assessing synergistic effects.

Caption: PI3K/Akt/mTOR signaling pathway inhibition by Prodigiosin.

Caption: Wnt/β-catenin signaling pathway inhibition by Prodigiosin.

Caption: Experimental workflow for assessing synergistic effects.

Experimental Protocols

Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[15][16][17][18]

Materials:

• MTT solution (5 mg/mL in PBS, sterile filtered)[16]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat the cells with various concentrations of Prodigiosin, the chemotherapeutic agent, and their combinations for the desired time period (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[15][17]

• Remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[18]

• Shake the plate for 15 minutes to ensure complete dissolution.[18]

• Measure the absorbance at 570 nm using a microplate reader.[17]

• Calculate the percentage of cell viability relative to the untreated control.

Western Blot for Apoptosis Markers

Western blotting is used to detect specific proteins in a cell lysate, such as the cleaved forms of caspases and PARP, which are indicative of apoptosis.[12][13][14][19]

Materials:

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-PARP)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Protocol:

• Treat cells as described for the MTT assay.

• Lyse the cells in lysis buffer and quantify the protein concentration.

• Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.[19]

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the ECL substrate.

• Visualize the protein bands using an imaging system.

• Analyze the band intensities to determine the levels of apoptotic markers.[19]

Conclusion

The preclinical data strongly suggest that Prodigiosin can act as a powerful synergistic agent when combined with various chemotherapeutic drugs. Its ability to enhance the cytotoxicity of these agents, particularly in drug-resistant cancer cell lines, highlights its potential for improving cancer treatment outcomes. The mechanisms underlying this synergy, primarily the induction of apoptosis and the inhibition of key survival pathways, provide a solid rationale for further investigation. The experimental protocols and data presented in this guide offer a framework for researchers to build upon in the ongoing effort to develop more effective combination therapies for cancer.

References

• 1. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Prodigiosin Sensitizes Sensitive and Resistant Urothelial Carcinoma Cells to Cisplatin Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. New prodigiosin derivatives – chemoenzymatic synthesis and physiological evaluation against cisplatin-resistant cancer cells - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D3CY00913K [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Evaluation of the Combinatory Anticancer Effect of Chemotherapeutic Compounds and Prodigiosin against HCT-116, LoVo, and A549 Cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Prodigiosin/PU-H71 as a novel potential combined therapy for triple negative breast cancer (TNBC): preclinical insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Apoptosis western blot guide | Abcam [abcam.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. merckmillipore.com [merckmillipore.com]
• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. broadpharm.com [broadpharm.com]
• 19. benchchem.com [benchchem.com]

A comparative analysis of different Prodigiosin-producing bacterial strains.

Prodigiosin (B1679158), a vibrant red pigment belonging to the prodiginine family of natural products, has garnered significant attention from the scientific community for its wide range of biological activities, including antibacterial, antifungal, immunosuppressive, and anticancer properties.[1][2][3] This secondary metabolite is produced by a variety of bacterial strains, with Serratia marcescens being the most prominent and extensively studied producer.[2][3][4] However, other Gram-negative and Gram-positive bacteria, including species of Vibrio, Hahella, Streptomyces, and Zooshikella, have also been identified as prodigiosin sources.[2][4][5] This guide provides a comparative analysis of different prodigiosin-producing bacterial strains, focusing on their production yields, optimal cultivation conditions, and biosynthetic pathways, supported by experimental data from various studies.

Comparative Yields of Prodigiosin Production

The production of prodigiosin is highly dependent on the bacterial strain and the cultivation conditions. Factors such as the composition of the culture medium, pH, temperature, and incubation time significantly influence the yield of this valuable pigment.[6] The following table summarizes prodigiosin yields obtained from various bacterial strains under different experimental setups.

Bacterial Strain	Carbon Source	Nitrogen Source	Temperature (°C)	pH	Incubation Time (h)	Prodigiosin Yield (mg/L)	Reference
Serratia marcescens Ka3	Sucrose (16.29 g/L)	Peptone (11.76 g/L)	-	-	60	48,341	[7]
Serratia marcescens	Maltose	-	30	7.0	-	425	[6]
Serratia marcescens	Peanut oil	-	30	7.0	-	535	[6]
Serratia marcescens NPLR1	Tannery Fleshing (3%)	-	30	8.0	30	33,000	[8]
Serratia marcescens UCP 1549	Corn bran	-	-	-	-	1,680	[9]
Serratia marcescens JSSCPM1	Actinomyces isolation agar	-	-	-	-	1,500	[10]
Zooshikella rubidus S1-1	-	-	-	-	-	Major metabolite	[5]

Note: The yields reported are highly variable and depend on the specific experimental conditions and extraction methods used in each study. Direct comparison should be made with caution.

Key Prodigiosin-Producing Bacterial Strains

Several bacterial species are known for their ability to synthesize prodigiosin and its analogues.

• Serratia marcescens : This is the most well-known and studied prodigiosin producer.[3][4] Many different strains of S. marcescens have been isolated from various environments and optimized for enhanced pigment production.[6]

• Vibrio psychroerythrus : A Gram-negative marine bacterium that also produces prodigiosin.[2][4]

• Hahella chejuensis : A Gram-negative gammaproteobacterium that is another source of prodigiosin.[2][4]

• Streptomyces coelicolor : A Gram-positive soil bacterium known to produce a wide range of secondary metabolites, including prodigiosin.[2]

• Zooshikella rubidus : A novel marine bacterium that has been shown to produce both prodigiosin and cycloprodigiosin as major metabolic constituents.[5]

Experimental Methodologies

The quantification and comparison of prodigiosin production across different bacterial strains involve several key experimental steps.

Cultivation of Bacterial Strains

Bacterial strains are typically cultured in a suitable liquid medium, such as nutrient broth or peptone glycerol (B35011) broth, often supplemented with specific carbon and nitrogen sources to enhance prodigiosin production.[1][2] Cultures are incubated at an optimal temperature and pH for a specific duration, which varies between strains.[6]

Extraction of Prodigiosin

Following incubation, the bacterial cells are harvested by centrifugation. The prodigiosin pigment is then extracted from the cell pellet using a suitable organic solvent. Acidified ethanol (B145695) is a commonly used solvent for this purpose.[1] Other solvents like methanol, ethyl acetate, and petroleum ether have also been employed.

Quantification of Prodigiosin

The extracted prodigiosin is quantified spectrophotometrically. The maximum absorbance of prodigiosin is typically observed at a wavelength of around 530-535 nm.[1][9] The concentration of prodigiosin can be calculated using a standard curve or by using the molar extinction coefficient of the pigment.

Characterization of Prodigiosin

Further characterization of the extracted pigment can be performed using techniques such as Thin-Layer Chromatography (TLC), Fourier-Transform Infrared Spectroscopy (FTIR), and Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm its identity as prodigiosin.[5][9][11]

Biosynthesis and Regulatory Pathways

The biosynthesis of prodigiosin is a complex process involving a bifurcated pathway that converges to form the final tripyrrole structure. The genes responsible for this process are typically organized in a gene cluster, often referred to as the pig cluster.

Below is a simplified diagram illustrating the general biosynthetic pathway of prodigiosin.

Caption: Generalized prodigiosin biosynthesis pathway.

The regulation of prodigiosin production is often controlled by a cell-to-cell communication system known as quorum sensing.[3] In Serratia species, N-acyl homoserine lactones (AHLs) act as signaling molecules that, upon reaching a certain concentration, trigger the expression of the pig genes, leading to the production of prodigiosin.[3]

Experimental Workflow for Comparative Analysis

A typical experimental workflow for comparing prodigiosin production in different bacterial strains is depicted in the following diagram.

Caption: Experimental workflow for comparative analysis.

References

• 1. bepls.com [bepls.com]
• 2. ir.juit.ac.in:8080 [ir.juit.ac.in:8080]
• 3. Frontiers | Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement [frontiersin.org]
• 4. Prodigiosin - Wikipedia [en.wikipedia.org]
• 5. Exceptional Production of both Prodigiosin and Cycloprodigiosin as Major Metabolic Constituents by a Novel Marine Bacterium, Zooshikella rubidus S1-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Production of Prodigiosin Using Tannery Fleshing and Evaluating Its Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsdjournal.org [rsdjournal.org]
• 10. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Prodigiosin: A Guide for Laboratory Personnel

A comprehensive guide to the safe handling and disposal of prodigiosin (B1679158), ensuring the safety of laboratory personnel and environmental protection. This document outlines procedural steps for the proper management of prodigiosin waste, including chemical inactivation and incineration methods.

For researchers, scientists, and drug development professionals, the safe disposal of chemical compounds is a critical aspect of laboratory management. Prodigiosin, a red pigment with a range of biological activities, requires specific handling and disposal procedures to mitigate potential risks. This guide provides detailed protocols for the proper disposal of prodigiosin waste, ensuring compliance with safety regulations and promoting a secure working environment.

Chemical and Physical Properties Relevant to Disposal

Prodigiosin's stability is influenced by several factors, including pH, temperature, and light exposure. Understanding these properties is essential for selecting an appropriate disposal method. The pigment is most stable at a neutral pH and is known to degrade under acidic or alkaline conditions. Furthermore, exposure to high temperatures and light can lead to its decomposition.

Recommended Disposal Procedures

There are two primary recommended methods for the disposal of prodigiosin waste: chemical inactivation and incineration. The choice of method may depend on the form of the waste (solid or liquid) and the available facilities in the laboratory.

Chemical Inactivation

Chemical inactivation is a suitable method for liquid prodigiosin waste. This process utilizes chemical agents to degrade the prodigiosin molecule, rendering it inactive. A common and effective method involves the use of sodium hypochlorite (B82951) (bleach).

Experimental Protocol for Chemical Inactivation:

• Preparation: In a designated and well-ventilated area, prepare a fresh 10% bleach solution. This can be achieved by diluting household bleach (typically 5-8% sodium hypochlorite) with water to achieve the target concentration.

• Application: For liquid prodigiosin waste, add the 10% bleach solution to a final concentration of 10%. For example, to treat 90 mL of prodigiosin waste, add 10 mL of the concentrated bleach solution.

• Contact Time: Ensure a minimum contact time of 30 minutes. Gently agitate the mixture periodically to ensure thorough contact between the bleach and the prodigiosin.

• Verification: A visual confirmation of degradation is the change in color from red to orange-yellow or colorless.

• Final Disposal: After the 30-minute contact time and visual confirmation of degradation, the treated solution can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations. Always consult your institution's specific guidelines for chemical waste disposal.

Incineration

Incineration is the preferred method for the disposal of solid prodigiosin waste and can also be used for liquid waste. This method involves the high-temperature combustion of the waste material, which completely destroys the prodigiosin molecule.

Procedure for Incineration:

• Packaging: Place solid prodigiosin waste in a suitable, closed container. For liquid waste, it is recommended to dissolve the prodigiosin in a combustible solvent, such as ethanol (B145695) or methanol, before placing it in a sealed container.

• Labeling: Clearly label the container as "Chemical Waste for Incineration" and include the name "Prodigiosin."

• Storage: Store the container in a designated hazardous waste accumulation area until it is collected by a licensed waste disposal contractor.

• Disposal: The waste will be transported to a licensed incineration facility for final disposal.

Data on Prodigiosin Stability

The following table summarizes the conditions that affect the stability of prodigiosin, which are important considerations for its handling and disposal.

Parameter	Condition	Effect on Prodigiosin Stability
pH	Acidic (e.g., concentrated HCl)	Color change to red/pink, degradation
Alkaline (e.g., concentrated NaOH)	Color change to orange-yellow, degradation
Temperature	Elevated (e.g., >37°C)	Decomposition
Low (e.g., 4°C)	Relatively stable
Light	Exposure to light	Degradation

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of prodigiosin waste.

Caption: Prodigiosin waste disposal workflow.

By adhering to these procedures, laboratories can ensure the safe and effective disposal of prodigiosin waste, protecting both personnel and the environment. It is imperative to always consult your institution's specific safety and waste disposal guidelines.

Safeguarding Your Research: A Comprehensive Guide to Handling Prodigiosin

For Immediate Implementation: This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with the microbial pigment Prodigiosin. Adherence to these protocols is critical for ensuring personnel safety and preventing environmental contamination. This document outlines the necessary personal protective equipment (PPE), detailed handling and disposal procedures, and a standard experimental protocol for the extraction of Prodigiosin.

Prodigiosin is a secondary metabolite, a red pigment produced by various bacteria, most notably Serratia marcescens. While it is being investigated for its therapeutic potential, including anticancer and immunosuppressive properties, proper handling is paramount due to the bioactive nature of the compound and the pathogenic potential of the source organism.

Hazard Assessment and Biosafety Level

Serratia marcescens, the primary bacterium used for Prodigiosin production, is classified as a Risk Group 2 (RG2) agent. This classification is due to its potential to cause opportunistic infections in humans. Consequently, all work involving live cultures of Serratia marcescens must be conducted in a Biosafety Level 2 (BSL-2) laboratory. The primary hazards include accidental ingestion, inhalation of aerosols, and exposure of mucous membranes or broken skin to the bacteria.

Personal Protective Equipment (PPE)

The required PPE varies depending on the stage of the workflow, specifically whether you are handling the live bacterial culture or the purified Prodigiosin pigment.

Table 1: Personal Protective Equipment (PPE) Requirements

Stage of Work	Required PPE	Rationale
Handling Live Serratia marcescens Culture	- Lab coat or gown- Nitrile gloves (double-gloving recommended)- Safety glasses with side shields or safety goggles- Face shield (if there is a risk of splashes or aerosol generation)- N95 respirator (if performing procedures with a high risk of aerosolization outside of a biological safety cabinet)	To prevent skin, eye, and mucous membrane exposure to the RG2 pathogenic bacteria.
Handling Purified Prodigiosin Pigment and Solvents	- Lab coat- Chemical-resistant gloves (Nitrile or Neoprene)- Safety glasses with side shields or safety goggles- Face shield (when handling large volumes of solvents or if there is a splash hazard)	To protect against skin and eye contact with the bioactive pigment and the organic solvents used in extraction and purification.

Quantitative Safety Data

At present, there are no established occupational exposure limits (OELs) for Prodigiosin from regulatory bodies such as OSHA or ACGIH. Due to its potent biological activity, it should be handled as a compound of unknown toxicity, and exposure should be minimized.

Table 2: Toxicity Data for Prodigiosin

Parameter	Value	Species	Notes
Intraperitoneal LD50	18 mg/kg	Mouse	Indicates moderate acute toxicity via this route of exposure.

Experimental Protocol: Extraction and Purification of Prodigiosin

This protocol outlines a standard method for extracting and purifying Prodigiosin from a Serratia marcescens culture. All steps involving live cultures must be performed in a BSL-2 laboratory, following aseptic techniques.

Materials:

• Serratia marcescens culture broth

• Centrifuge tubes

• Acidified methanol (B129727) (0.1 N HCl in methanol) or Acetone

• Ethyl acetate (B1210297)

• Chloroform

• Silica (B1680970) gel for column chromatography

• Rotary evaporator

• Spectrophotometer

Procedure:

• Harvesting Bacterial Cells:

  • Transfer the Serratia marcescens culture broth into centrifuge tubes.

  • Centrifuge at 8,000 x g for 15 minutes to pellet the bacterial cells.

  • Carefully decant the supernatant. The supernatant should be decontaminated before disposal.

• Pigment Extraction:

  • Resuspend the cell pellet in acidified methanol or acetone.

  • Vortex or shake vigorously for 15-30 minutes to lyse the cells and solubilize the pigment.

  • Centrifuge at 8,000 x g for 15 minutes to pellet the cell debris.

  • Carefully collect the colored supernatant containing the crude Prodigiosin extract.

• Solvent Partitioning (Optional):

  • Mix the supernatant with an equal volume of ethyl acetate in a separatory funnel.

  • Shake vigorously and allow the layers to separate.

  • Collect the ethyl acetate phase (which now contains the Prodigiosin).

• Purification by Column Chromatography:

  • Concentrate the crude extract using a rotary evaporator.

  • Prepare a silica gel column equilibrated with a non-polar solvent (e.g., hexane).

  • Load the concentrated extract onto the column.

  • Elute the column with a gradient of solvents, typically starting with a non-polar solvent and gradually increasing the polarity (e.g., a hexane-ethyl acetate gradient).

  • Collect the red-colored fractions.

• Analysis and Storage:

  • Analyze the purity of the fractions using thin-layer chromatography (TLC) or a spectrophotometer (Prodigiosin has a characteristic absorbance maximum at approximately 535 nm in acidic methanol).

  • Combine the pure fractions and evaporate the solvent.

  • Store the purified Prodigiosin in a cool, dark, and dry place.

Operational and Disposal Plans

Workflow for Safe Handling of Prodigiosin

The following diagram illustrates the key stages of the Prodigiosin handling workflow, from bacterial culture to the purified pigment.